23-Methyltetracosanoic acid

Core Science & Biosynthesis

Unveiling the Structure of 23-Methyltetracosanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

23-Methyltetracosanoic acid, also known as isopentacosanoic acid, is a very-long-chain saturated fatty acid (VLCFA). Its structure, featuring a methyl branch at the iso-position (the second-to-last carbon from the methyl end), imparts unique physicochemical properties that are of growing interest in various fields, including marine natural products chemistry and drug development. This technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structural elucidation of 23-methyltetracosanoic acid. The compound has been reported in marine sponges such as Chondrosia reniformis and Myrmekioderma rea.[1]

The structural confirmation of 23-methyltetracosanoic acid relies on a combination of modern analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide details the experimental protocols for these techniques and presents the expected quantitative data for unambiguous identification.

Chemical Structure and Properties

• IUPAC Name: 23-methyltetracosanoic acid[1]

• Synonyms: Isopentacosanoic acid[1]

• Molecular Formula: C₂₅H₅₀O₂[1]

• Molecular Weight: 382.7 g/mol [1]

• Structure:

Spectroscopic Data for Structural Elucidation

The following tables summarize the predicted quantitative data from ¹H NMR, ¹³C NMR, and Mass Spectrometry analyses. This data is based on established values for other very-long-chain iso-fatty acids and provides a reliable reference for the identification of 23-methyltetracosanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule. For analysis, the fatty acid is typically dissolved in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

Table 1: Predicted ¹H NMR Data for 23-Methyltetracosanoic Acid (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.0 - 12.0	broad singlet	1H	-COOH
2.35	triplet	2H	H-2 (-CH₂-COOH)
1.63	quintet	2H	H-3 (-CH₂-CH₂-COOH)
1.52	multiplet	1H	H-23 (-CH-(CH₃)₂)
1.25	broad singlet	~38H	H-4 to H-22 (-(CH₂)₁₉-)
0.87	doublet	6H	H-24, H-25 (-CH(CH₃)₂)

Table 2: Predicted ¹³C NMR Data for 23-Methyltetracosanoic Acid (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~180.0	C-1 (-COOH)
34.1	C-2 (-CH₂-COOH)
24.7	C-3 (-CH₂-CH₂-COOH)
39.1	C-22 (-CH₂-CH(CH₃)₂)
27.9	C-23 (-CH(CH₃)₂)
22.7	C-24, C-25 (-CH(CH₃)₂)
~29.0 - 29.7	C-4 to C-21 (-(CH₂)₁₈-)

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, fatty acids are typically derivatized to their more volatile fatty acid methyl esters (FAMEs). The following table details the expected mass spectral data for methyl 23-methyltetracosanoate.

Table 3: Predicted Mass Spectrometry Data for Methyl 23-Methyltetracosanoate (EI-MS)

m/z	Relative Intensity	Proposed Fragment
396	Low	[M]⁺ (Molecular Ion)
365	Low	[M - 31]⁺ (Loss of ∙OCH₃)
353	Moderate	[M - 43]⁺ (Loss of ∙C₃H₇ from iso-terminus)
74	High (Base Peak)	[C₃H₆O₂]⁺ (McLafferty rearrangement)
87	High	[CH₃OCO(CH₂)₂]⁺

Experimental Protocols

Sample Preparation: Lipid Extraction and Derivatization to Fatty Acid Methyl Esters (FAMEs)

Objective: To extract total lipids from a biological matrix (e.g., marine sponge tissue) and convert the fatty acids to their corresponding methyl esters for GC-MS analysis.

Materials:

• Sample (e.g., freeze-dried sponge tissue)

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Methanolic HCl (5% v/v) or Boron trifluoride-methanol solution (14% w/v)

• Hexane (B92381) (GC grade)

• Anhydrous sodium sulfate (B86663)

• Homogenizer

• Centrifuge

• Vials with Teflon-lined caps

• Heating block or water bath

Procedure:

• Lipid Extraction (Folch Method):

  • Homogenize a known amount of the sample (e.g., 1 g) in a 2:1 (v/v) mixture of chloroform and methanol.

  • After homogenization, add 0.2 volumes of deionized water to the mixture to induce phase separation.

  • Centrifuge the mixture to facilitate the separation of the layers.

  • Carefully collect the lower chloroform layer containing the lipids.

  • Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

• Derivatization to FAMEs:

  • To the dried lipid extract, add 2 mL of 5% methanolic HCl or 14% BF₃-Methanol.

  • Cap the vial tightly and heat at 60-70°C for 1-2 hours.

  • Allow the vial to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of deionized water.

  • Vortex the mixture for 1 minute and then centrifuge to separate the layers.

  • Transfer the upper hexane layer, which contains the FAMEs, to a clean vial.

  • Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water. The sample is now ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and identify the FAMEs in the prepared sample, focusing on the elution and fragmentation pattern of methyl 23-methyltetracosanoate.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

• GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 4°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

Objective: To obtain detailed structural information about the carbon-hydrogen framework of the underivatized fatty acid.

Procedure:

• Sample Preparation:

  • Dissolve an accurately weighed amount of the purified 23-methyltetracosanoic acid (typically 5-10 mg) in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Spectrometer: 500 MHz or higher field strength.

  • Acquisition Parameters:

    • Number of scans: 16-64 (depending on concentration).

    • Relaxation delay: 1-2 seconds.

    • Pulse width: 30-45 degrees.

    • Spectral width: 12-16 ppm.

• ¹³C NMR Spectroscopy:

  • Spectrometer: 125 MHz or corresponding frequency for the available ¹H field strength.

  • Acquisition Parameters:

    • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

    • Proton decoupling: Applied during acquisition.

    • Relaxation delay: 2-5 seconds.

    • Spectral width: 200-220 ppm.

Visualizations

Structure Elucidation Workflow

Caption: Workflow for the structure elucidation of 23-methyltetracosanoic acid.

Proposed Mass Spectrometry Fragmentation of Methyl 23-Methyltetracosanoate

References

• 1. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Uncharted Waters: The Enigmatic Presence of 23-Methyltetracosanoic Acid in Marine Sponges

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Marine sponges (Phylum Porifera) are a prolific source of a vast and structurally diverse array of natural products, many of which exhibit potent biological activities. Among these are the very-long-chain fatty acids (VLCFAs), a class of lipids characterized by acyl chains of 24 carbons or more. A subset of these, the branched very-long-chain fatty acids, presents an intriguing area of study due to their unique structures and potential as pharmacological agents. This technical guide focuses on 23-methyltetracosanoic acid, a saturated branched-chain fatty acid with a 25-carbon backbone, and its putative role and significance within marine sponges.

While the scientific literature extensively documents the rich diversity of fatty acids in marine sponges, specific data on 23-methyltetracosanoic acid remains elusive. This guide, therefore, aims to provide a comprehensive framework based on the broader understanding of branched and very-long-chain fatty acids in these organisms. We will delve into established experimental protocols for their isolation and characterization, summarize quantitative data for analogous compounds, and explore potential signaling pathways that may be influenced by such molecules. This guide serves as a foundational resource to stimulate further investigation into the uncharted territory of specific branched VLCFAs like 23-methyltetracosanoic acid in the marine environment.

Quantitative Data on Branched-Chain Fatty Acids in Marine Sponges

Although specific quantitative data for 23-methyltetracosanoic acid in marine sponges is not currently available in the scientific literature, the analysis of other branched-chain fatty acids provides a valuable proxy for understanding their abundance. The following table summarizes the reported quantities of various branched fatty acids found in different sponge species.

Fatty Acid	Sponge Species	Concentration (% of Total Fatty Acids)	Reference
iso-15:0	Myrmekioderma rea	23	[1]
anteiso-15:0	Myrmekioderma rea	2.8	[1]
4,8,12-trimethyltridecanoic acid	Anthosigmella varians	5.2	[2]
4,8,12-trimethyltridecanoic acid	Spheciospongia vesparium	23	[2]
3,7,11,15-tetramethylhexadecanoic acid (Phytanic acid)	Chondrilla nucula	13.8	[2]
3,7,11,15-tetramethylhexadecanoic acid (Phytanic acid)	Agelas dispar	8.6	[2]
2-methyl-24:1n-7	Halichondria panicea	7.1 (combined with 2-Me-26:1n-9)	[3]
2-methyl-26:1n-9	Halichondria panicea	7.1 (combined with 2-Me-24:1n-7)	[3]

Experimental Protocols

The successful isolation and identification of novel fatty acids from marine sponges require a systematic and multi-step approach. The following protocols are generalized from established methodologies for the analysis of branched and very-long-chain fatty acids from marine sponge tissues.

Lipid Extraction

A modified Bligh and Dyer method is commonly employed for the total lipid extraction from sponge tissue.

• Homogenization: Lyophilized and powdered sponge tissue is homogenized in a solvent mixture of methanol, dichloromethane (B109758) (DCM), and a phosphate (B84403) buffer (pH 7-8).

• Phase Separation: The addition of DCM and water to the homogenate induces phase separation. The lower organic phase, containing the total lipids, is collected.

• Solvent Removal: The solvent is removed under reduced pressure to yield the total lipid extract.

Fractionation and Isolation

The total lipid extract is a complex mixture and requires further fractionation to isolate the fatty acids.

• Solid-Phase Extraction (SPE): The total lipid extract can be fractionated using SPE cartridges to separate lipid classes based on polarity. Neutral lipids, glycolipids, and phospholipids (B1166683) can be eluted sequentially.

• Saponification and Methylation: The phospholipid fraction is typically subjected to alkaline hydrolysis (saponification) using methanolic KOH to liberate the fatty acids. These are then converted to fatty acid methyl esters (FAMEs) by reaction with a methylating agent such as boron trifluoride in methanol.

• Purification of FAMEs: The resulting FAMEs are purified by column chromatography on silica (B1680970) gel.

Structural Elucidation

The identification and structural characterization of the isolated FAMEs are achieved through a combination of chromatographic and spectroscopic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis provides information on the chain length, degree of unsaturation, and molecular weight of the FAMEs. The position of methyl branching can often be inferred from the fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are crucial for the unambiguous determination of the position of methyl branches and the geometry of double bonds.

• Derivatization: To confirm the position of double bonds, FAMEs can be derivatized to form dimethyldisulfide (DMDS) adducts prior to GC-MS analysis. For determining the location of methyl branches, conversion to N-acylpyrrolidide derivatives can be employed.

Potential Signaling Pathways and Biological Activities

While the direct biological activity and signaling pathways of 23-methyltetracosanoic acid are unknown, studies on other VLCFAs and branched-chain fatty acids offer insights into their potential roles.

Cytotoxic Activity

Several novel fatty acids isolated from marine sponges have demonstrated cytotoxic effects against various cancer cell lines. For instance, a 2-methoxy-13-methyltetradecanoic acid isolated from the sponge Amphimedon complanata exhibited cytotoxicity against human leukemia cell lines. It is plausible that 23-methyltetracosanoic acid could possess similar antiproliferative properties.

Membrane Fluidity and Integrity

VLCFAs are integral components of cellular membranes, particularly in sphingolipids. The incorporation of branched-chain fatty acids can influence membrane fluidity and permeability. Alterations in membrane composition can, in turn, affect the function of membrane-bound proteins and signaling receptors.

Modulation of Signaling Cascades

Fatty acids can act as signaling molecules, either directly or as precursors to other bioactive lipids. They can modulate the activity of protein kinases and transcription factors involved in inflammatory and metabolic pathways. While specific targets for 23-methyltetracosanoic acid are yet to be identified, a generalized pathway for VLCFA signaling, primarily elucidated in plant systems, involves their role in stress responses and the regulation of gene expression.

Below is a conceptual workflow for the investigation of a novel branched-chain fatty acid from a marine sponge.

Caption: Figure 1. General Workflow for Branched-Chain Fatty Acid Discovery

The following diagram illustrates a hypothetical signaling pathway that could be influenced by a bioactive branched-chain fatty acid.

Caption: Figure 2. Hypothetical Signaling Pathway

Future Directions and Conclusion

The study of 23-methyltetracosanoic acid in marine sponges represents a nascent field with significant potential for discovery. The lack of specific data highlights a critical gap in our knowledge of marine lipid diversity. Future research should focus on targeted screening of a wide range of sponge species for the presence of this and other novel branched VLCFAs. The development of sensitive analytical techniques will be paramount for the detection and quantification of these often low-abundance compounds.

A thorough investigation into the biological activities of 23-methyltetracosanoic acid is warranted, particularly its potential cytotoxic, anti-inflammatory, and antimicrobial properties. Elucidating the mechanisms by which it exerts these effects could pave the way for the development of new therapeutic agents.

References

• 1. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 3. Bioactive Compounds from Marine Sponges: Fundamentals and Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of 23-Methyltetracosanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of 23-methyltetracosanoic acid, an anteiso-branched very-long-chain fatty acid (VLCFA). The guide details the metabolic pathway, key enzymes, and regulatory aspects of its synthesis. It includes structured tables summarizing available quantitative data, detailed experimental protocols for the analysis of branched-chain fatty acids and enzyme activity assays, and visualizations of the biosynthetic pathway and experimental workflows using Graphviz. This document serves as an in-depth resource for researchers in lipid metabolism, drug development professionals targeting fatty acid synthesis pathways, and scientists investigating diseases associated with abnormal lipid accumulation.

Introduction

23-Methyltetracosanoic acid is a saturated fatty acid with a methyl group at the antepenultimate carbon, classifying it as an anteiso-branched fatty acid. These types of fatty acids are components of various lipids and play roles in membrane fluidity and other cellular processes. Understanding their biosynthesis is crucial for elucidating their physiological functions and their potential involvement in pathological conditions. The synthesis of 23-methyltetracosanoic acid involves a multi-step process that begins with a specific branched-chain primer and is followed by elongation steps catalyzed by the fatty acid synthase (FAS) complex and a series of elongase enzymes.

The Biosynthetic Pathway of 23-Methyltetracosanoic Acid

The biosynthesis of 23-methyltetracosanoic acid is a multi-stage process that occurs in different cellular compartments. It starts with the generation of a branched-chain primer from an amino acid, followed by initial elongation by the cytosolic fatty acid synthase (FAS) and subsequent elongation cycles by the endoplasmic reticulum-associated elongase (ELOVL) system.

Primer Formation

The synthesis of anteiso-branched fatty acids is initiated with a primer derived from the amino acid L-isoleucine. Through a series of enzymatic reactions, isoleucine is converted to 2-methylbutyryl-CoA, which serves as the starter unit for the fatty acid chain.

Elongation by Fatty Acid Synthase (FAS)

The 2-methylbutyryl-CoA primer is then elongated by the cytosolic fatty acid synthase (FAS) complex. FAS catalyzes a cycle of reactions, adding two-carbon units from malonyl-CoA in each cycle. This process continues until a medium-chain branched fatty acyl-CoA is formed.

Elongation by the ELOVL System

Further elongation of the medium-chain branched fatty acyl-CoA to the very-long-chain 23-methyltetracosanoyl-CoA is carried out by the ELOVL elongase system located in the endoplasmic reticulum. This system consists of a family of seven elongase enzymes (ELOVL1-7) in mammals, each with distinct substrate specificities. Evidence suggests that ELOVL3 and ELOVL6 are particularly important for the elongation of branched-chain fatty acids. While the precise sequence of ELOVL enzyme involvement in the synthesis of 23-methyltetracosanoic acid is not fully elucidated, it is likely that a combination of these or other ELOVLs with overlapping substrate specificities is responsible for the complete elongation to a C24 chain.

Key Enzymes in the Biosynthesis of 23-Methyltetracosanoic Acid

Several key enzymes are involved in the synthesis of 23-methyltetracosanoic acid. The following table summarizes these enzymes and their functions.

Enzyme	Abbreviation	Function	Cellular Location
Branched-chain amino acid aminotransferase	BCAT	Catalyzes the initial transamination of isoleucine to its corresponding α-keto acid.	Mitochondria/Cytosol
Branched-chain α-keto acid dehydrogenase complex	BCKDH	Catalyzes the oxidative decarboxylation of the α-keto acid to form 2-methylbutyryl-CoA.	Mitochondria
Fatty Acid Synthase	FAS	Catalyzes the initial elongation of 2-methylbutyryl-CoA using malonyl-CoA as a two-carbon donor.	Cytosol
ELOVL Fatty Acid Elongase 3	ELOVL3	Elongates saturated and monounsaturated fatty acids, including branched-chain fatty acids.	Endoplasmic Reticulum
ELOVL Fatty Acid Elongase 6	ELOVL6	Elongates saturated and monounsaturated fatty acids, with a preference for C12-C16 substrates, including anteiso-fatty acids.	Endoplasmic Reticulum
3-ketoacyl-CoA reductase	KAR	Catalyzes the reduction of the 3-ketoacyl-CoA intermediate in the elongation cycle.	Endoplasmic Reticulum
3-hydroxyacyl-CoA dehydratase	HACD	Catalyzes the dehydration of the 3-hydroxyacyl-CoA intermediate.	Endoplasmic Reticulum
Trans-2,3-enoyl-CoA reductase	TECR	Catalyzes the final reduction of the trans-2,3-enoyl-CoA intermediate to a saturated acyl-CoA.	Endoplasmic Reticulum

Quantitative Data

Quantitative data on the enzyme kinetics for the specific biosynthesis of 23-methyltetracosanoic acid is limited in the scientific literature. The following table summarizes the known substrate specificities of the relevant ELOVL elongases. It is important to note that these data are not specific to the entire pathway of 23-methyltetracosanoic acid synthesis but provide insights into the potential roles of these enzymes.

Enzyme	Substrate(s)	Product(s)	Cell Type/System	Reference(s)
ELOVL3	Iso-C18:0	Iso-C20:0	Transfected MCF7 cells	[1]
Saturated and monounsaturated C18-C24 fatty acids	Elongated saturated and monounsaturated fatty acids	Mouse models	[2]
ELOVL6	Anteiso-C15:0	Anteiso-C17:0	Transfected MCF7 cells	[1]
Saturated and monounsaturated C12-C16 fatty acids	Elongated saturated and monounsaturated fatty acids	Various	[3]

Note: Specific kinetic parameters such as Km and Vmax for the elongation of anteiso-branched acyl-CoA substrates by ELOVL3 and ELOVL6 are not well-documented and represent a knowledge gap in the field.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 23-methyltetracosanoic acid biosynthesis.

Analysis of 23-Methyltetracosanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the extraction, derivatization, and analysis of total fatty acids from biological samples to identify and quantify 23-methyltetracosanoic acid.[4][5]

1. Lipid Extraction:

• Homogenize tissue samples or pellet cells in a suitable solvent system, such as chloroform:methanol (2:1, v/v).

• Add an internal standard (e.g., heptadecanoic acid) for quantification.

• Vortex thoroughly and incubate at room temperature for at least 1 hour.

• Add 0.9% NaCl solution, vortex, and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

2. Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Resuspend the dried lipid extract in 1 M methanolic KOH.

• Incubate at 60°C for 30 minutes to saponify the lipids.

• Cool the sample and add 14% boron trifluoride in methanol.

• Incubate at 60°C for 30 minutes to methylate the fatty acids.

• Cool the sample and add hexane (B92381) and water.

• Vortex and centrifuge to separate the phases.

• Collect the upper hexane layer containing the FAMEs.

3. GC-MS Analysis:

• Inject an aliquot of the FAMEs solution into a gas chromatograph equipped with a mass spectrometer.

• Use a suitable capillary column (e.g., a polar-phase column like a BPX70).

• Employ a temperature gradient program to achieve optimal separation of the FAMEs.

• The mass spectrometer is operated in electron ionization (EI) mode.

• Identify 23-methyltetracosanoate methyl ester based on its retention time and mass spectrum, comparing it to a known standard if available.

• Quantify the amount of 23-methyltetracosanoic acid relative to the internal standard.

In Vitro ELOVL Elongase Activity Assay

This protocol outlines a method to measure the activity of specific ELOVL elongases (e.g., ELOVL3 or ELOVL6) using a radiolabeled substrate.[2]

1. Preparation of Microsomes:

• Transfect a suitable cell line (e.g., HEK293T or MCF7) with an expression vector for the ELOVL of interest (e.g., ELOVL3 or ELOVL6).

• Harvest the cells and homogenize them in a hypotonic buffer.

• Centrifuge the homogenate at low speed to remove nuclei and cell debris.

• Centrifuge the supernatant at high speed (e.g., 100,000 x g) to pellet the microsomal fraction.

• Resuspend the microsomal pellet in a suitable buffer.

2. Elongation Reaction:

• Prepare a reaction mixture containing:

  • Microsomal protein (containing the ELOVL enzyme)

  • A branched-chain acyl-CoA substrate (e.g., anteiso-C15:0-CoA)

  • [2-¹⁴C]Malonyl-CoA (as the radiolabeled two-carbon donor)

  • NADPH

  • Reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• Initiate the reaction by adding the microsomal fraction and incubate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding a strong acid (e.g., perchloric acid).

3. Extraction and Analysis of Radiolabeled Products:

• Add a non-radiolabeled carrier fatty acid.

• Extract the fatty acids with hexane.

• Wash the hexane phase to remove unincorporated [¹⁴C]malonyl-CoA.

• Measure the radioactivity in the hexane phase using a scintillation counter.

• The amount of incorporated radioactivity is proportional to the ELOVL enzyme activity.

Visualizations

Biosynthetic Pathway of 23-Methyltetracosanoic Acid

References

• 1. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elongation of Long‐Chain Fatty Acid Family Member 6 (Elovl6)‐Driven Fatty Acid Metabolism Regulates Vascular Smooth Muscle Cell Phenotype Through AMP‐Activated Protein Kinase/Krüppel‐Like Factor 4 (AMPK/KLF4) Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ELOVL3 | Abcam [abcam.com]
• 4. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 23-Methyltetracosanoic Acid: Chemical Properties, Synthesis, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

Introduction

23-Methyltetracosanoic acid, also known as isopentacosanoic acid, is a very-long-chain saturated fatty acid (VLCFA) with a methyl branch at the iso-position.[1] As a member of the branched-chain fatty acid (BCFA) family, it is of increasing interest to researchers in microbiology, nutrition, and drug development due to the diverse biological roles of this class of lipids. This technical guide provides a comprehensive overview of the chemical properties, a proposed synthetic route, and the known and potential biological significance of 23-methyltetracosanoic acid, with a focus on its relevance to researchers and professionals in the life sciences.

Chemical Properties

Property	Value	Source
Molecular Formula	C25H50O2	[1]
Molecular Weight	382.7 g/mol	[1]
IUPAC Name	23-methyltetracosanoic acid	[1]
Synonyms	Isopentacosanoic acid	[1]
CAS Number	116843-85-3
Topological Polar Surface Area	37.3 Ų	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	22	[1]
XLogP3	10.1	[1]

Synthesis of 23-Methyltetracosanoic Acid

A specific, validated synthesis for 23-methyltetracosanoic acid has not been published. However, based on established methods for the synthesis of other long-chain iso-fatty acids, a plausible synthetic route can be proposed. The following workflow outlines a potential multi-step synthesis starting from a commercially available long-chain omega-halo fatty acid ester.

Caption: Proposed synthetic workflow for 23-Methyltetracosanoic Acid.

Experimental Protocol: Proposed Synthesis

This protocol is a generalized procedure based on common organic synthesis techniques for chain elongation and branching of fatty acids. Optimization of reaction conditions and purification methods would be necessary.

Step 1: Grignard Reagent Formation

• To a flame-dried flask under an inert atmosphere (e.g., argon), add magnesium turnings and a crystal of iodine in anhydrous tetrahydrofuran (B95107) (THF).

• Slowly add a solution of methyl 22-bromodocosanoate in anhydrous THF to initiate the Grignard reaction.

• The reaction mixture is typically stirred at room temperature until the magnesium is consumed.

Step 2: Cuprate Formation (Gilman Reagent)

• In a separate flask under an inert atmosphere, suspend copper(I) iodide in anhydrous THF and cool to a low temperature (e.g., -78 °C).

• Slowly add the freshly prepared Grignard reagent from Step 1 to the copper(I) iodide suspension to form the Gilman cuprate reagent.

Step 3: Coupling with Isopropyl Bromide

• To the cold Gilman reagent solution, add isopropyl bromide dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• The reaction is then quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

Step 4: Ester Hydrolysis

• The crude product from the previous step is subjected to ester hydrolysis.

• This is typically achieved by refluxing with a solution of sodium hydroxide (B78521) in a mixture of water and ethanol.

• After the reaction is complete, the mixture is acidified with a strong acid (e.g., HCl) to protonate the carboxylate, yielding the final product, 23-methyltetracosanoic acid.

Purification: The final product would require purification, likely through a combination of techniques such as liquid-liquid extraction, column chromatography on silica (B1680970) gel, and recrystallization.

Biological Relevance and Signaling

While the specific biological roles of 23-methyltetracosanoic acid are not well-defined, the functions of branched-chain fatty acids (BCFAs) and very-long-chain fatty acids (VLCFAs) provide a strong indication of its likely importance.

Role in Membrane Fluidity: In bacteria, iso- and anteiso-branched-chain fatty acids are crucial components of cell membranes. Their branched structure disrupts the tight packing of the lipid acyl chains, thereby increasing membrane fluidity. This is particularly important for bacteria to adapt to changes in temperature and other environmental stressors.

Mammalian Metabolism of VLCFAs: In mammals, VLCFAs are present in various tissues and are involved in several physiological processes.[2][3] The metabolism of VLCFAs primarily occurs in peroxisomes, as they are too long to be processed by the mitochondria.[4][5] Deficiencies in peroxisomal metabolism can lead to the accumulation of VLCFAs, which is associated with several severe neurological disorders.[4]

The general pathway for fatty acid metabolism, which would include 23-methyltetracosanoic acid after its activation to the coenzyme A ester, is depicted below.

Caption: Generalized pathway for very-long-chain fatty acid metabolism.

Analytical Methodologies

The analysis of 23-methyltetracosanoic acid, like other BCFAs, typically requires specialized analytical techniques to achieve accurate identification and quantification, especially within complex biological matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of fatty acids. Due to the low volatility of long-chain fatty acids, derivatization is necessary. The most common method is the conversion to fatty acid methyl esters (FAMEs).

Experimental Protocol: FAMEs Preparation for GC-MS Analysis

• Lipid Extraction: Extract total lipids from the sample using a suitable solvent system (e.g., Folch or Bligh-Dyer methods).

• Transesterification: The extracted lipids are transesterified to FAMEs. A common method involves heating the lipid extract with a reagent such as boron trifluoride in methanol (B129727) (BF3-methanol) or methanolic HCl.

• Extraction of FAMEs: After the reaction, the FAMEs are extracted into an organic solvent like hexane.

• GC-MS Analysis: The extracted FAMEs are then injected into a GC-MS system. The gas chromatograph separates the different FAMEs based on their volatility and interaction with the column stationary phase. The mass spectrometer provides mass spectral data for identification.

Expected Mass Spectrum Fragmentation: For the methyl ester of 23-methyltetracosanoic acid, the mass spectrum would be expected to show a molecular ion peak (M+) and characteristic fragmentation patterns for long-chain fatty acid methyl esters.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is another valuable technique for fatty acid analysis and can often be performed without derivatization.[6]

Experimental Protocol: LC-MS Analysis

• Lipid Extraction: Similar to the GC-MS protocol, total lipids are first extracted from the sample.

• LC Separation: The lipid extract is injected into a liquid chromatograph, typically with a reverse-phase column (e.g., C18), to separate the fatty acids.

• MS Detection: The separated fatty acids are detected by a mass spectrometer, often using electrospray ionization (ESI) in negative ion mode.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum of 23-methyltetracosanoic acid is expected to show characteristic signals for the terminal isopropyl group (a doublet and a multiplet), a triplet for the methyl group of the fatty acid chain is absent, a triplet for the methylene (B1212753) group alpha to the carboxylic acid, and a large signal for the long chain of methylene groups.[7][8][9][10][11]

• ¹³C NMR: The carbon NMR spectrum would provide distinct signals for the carboxyl carbon, the carbons of the isopropyl group, and the carbons along the fatty acid chain.[9]

Infrared (IR) Spectroscopy: The IR spectrum of 23-methyltetracosanoic acid is expected to exhibit characteristic absorption bands for a carboxylic acid, including a broad O-H stretch, a C=O stretch, and C-H stretching and bending vibrations from the long alkyl chain.[12][13][14]

Conclusion

23-Methyltetracosanoic acid is a very-long-chain iso-fatty acid with predicted chemical properties that align with other molecules in its class. While a specific synthetic pathway has not been published, established organic chemistry methodologies can be adapted for its synthesis. Its biological significance is likely tied to the roles of BCFAs in maintaining membrane fluidity and the metabolism of VLCFAs in mammals. Further research is needed to elucidate the specific functions of this molecule, particularly in the context of human health and disease, which could open new avenues for drug development and therapeutic interventions. The analytical protocols described herein provide a framework for researchers to identify and quantify this and other related fatty acids in various biological samples.

References

• 1. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Very long-chain fatty acids: elongation, physiology and related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very long chain fatty acids in higher animals--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of the fatty acid profile by 1H‐NMR spectroscopy | Semantic Scholar [semanticscholar.org]
• 9. aocs.org [aocs.org]
• 10. magritek.com [magritek.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. aocs.org [aocs.org]
• 14. researchgate.net [researchgate.net]

Discovery of 23-Methyltetracosanoic Acid in Invertebrates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The vast biodiversity of the marine environment continues to be a prolific source of novel bioactive compounds. Among these, unique lipid structures from invertebrates, particularly sponges, have garnered significant attention for their potential pharmacological applications. This technical guide focuses on the discovery, analysis, and biological context of 23-methyltetracosanoic acid, a very-long-chain branched fatty acid (VLCFA), in invertebrates. Also known as isopentacosanoic acid, this molecule is part of a larger family of branched-chain fatty acids that play crucial roles in membrane structure and potentially in cellular signaling. This document provides a comprehensive overview of the current knowledge, including quantitative data, detailed experimental protocols, and insights into potential biosynthetic and signaling pathways.

Quantitative Data on 23-Methyltetracosanoic Acid and Related Compounds in Invertebrates

While specific quantitative data for 23-methyltetracosanoic acid remains limited in publicly available literature, studies on the fatty acid profiles of various marine sponges have confirmed the presence of 23-methyl-branched and other iso/anteiso very-long-chain fatty acids. The following table summarizes the relevant findings on the abundance of branched-chain fatty acids in selected marine sponges.

Invertebrate Species	Tissue/Fraction Analyzed	Fatty Acid Class	Relative Abundance (%)	Reference
Myrmekioderma rea	Phospholipids	Branched-chain fatty acids	44.2
Myrmekioderma rea	Phospholipids	Iso-acids	23.0
Myrmekioderma rea	Phospholipids	Anteiso-acids	2.8
Cribrochalina vasculum	Phospholipids	23-methyl-5,9-pentacosadienoic acid	Present	[1]
Chondrosia reniformis	Phospholipids	Iso/anteiso nonacosadienoic acids	Present

Note: The data for Cribrochalina vasculum and Chondrosia reniformis indicates the presence of these compounds without specifying their exact percentage of the total fatty acid profile in the abstracts reviewed. Further analysis of the full-text articles would be required for precise quantification.

Experimental Protocols

The analysis of 23-methyltetracosanoic acid and other VLCFAs in invertebrate samples involves a multi-step process encompassing lipid extraction, derivatization, and chromatographic separation and identification.

Lipid Extraction from Invertebrate Tissue

A modified Bligh and Dyer method is commonly employed for the total lipid extraction from sponge tissues.

Materials:

• Frozen or freeze-dried invertebrate tissue

• Dichloromethane (DCM)

• Methanol (MeOH)

• Phosphate buffer (pH 7-8)

• Sonicator

• Centrifuge

• Rotary evaporator

Procedure:

• Homogenize a known weight of the invertebrate tissue sample.

• To the homogenized tissue, add a mixture of DCM:MeOH:Phosphate buffer in a ratio of 1:2:0.8 (v/v/v).

• Sonicate the mixture for 10-15 minutes to ensure cell disruption and complete lipid extraction.

• Centrifuge the mixture to separate the solid debris from the solvent phase.

• Collect the supernatant containing the lipid extract.

• Perform a phase separation by adding DCM and water to achieve a final DCM:MeOH:water ratio of 1:1:0.9 (v/v/v).

• After vigorous mixing and centrifugation, the lower organic phase containing the total lipids is carefully collected.

• The solvent is then evaporated under reduced pressure using a rotary evaporator to obtain the total lipid extract.

Fatty Acid Methyl Ester (FAME) Derivatization

For analysis by gas chromatography, the fatty acids in the lipid extract must be derivatized to their corresponding methyl esters.

Materials:

• Total lipid extract

• Methanolic HCl (5% v/v) or Boron trifluoride-methanol solution (BF3-MeOH)

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve the dried lipid extract in a known volume of toluene.

• Add methanolic HCl or BF3-MeOH to the lipid solution.

• Heat the mixture in a sealed vial at 60-80°C for 1-2 hours.

• After cooling, add water and hexane to the reaction mixture and vortex thoroughly.

• Centrifuge to separate the layers.

• Carefully collect the upper hexane layer containing the FAMEs.

• Wash the hexane layer with a saturated NaCl solution to remove any remaining acid.

• Dry the hexane layer over anhydrous sodium sulfate.

• The FAMEs in hexane are then concentrated under a stream of nitrogen and are ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for FAME analysis (e.g., DB-23, HP-88, or equivalent)

GC Conditions (Typical):

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 150°C at 10°C/min, then ramp to 240°C at 4°C/min, and hold for 15 min.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless

MS Conditions (Typical):

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 50-650

• Scan Mode: Full scan

Identification: The identification of 23-methyltetracosanoic acid methyl ester is achieved by comparing its retention time with that of an authentic standard and by interpretation of its mass spectrum. The mass spectrum of an iso-branched fatty acid methyl ester is characterized by a prominent M-29 (loss of an ethyl group) and M-43 (loss of a propyl group) fragment, and a distinct pattern of ions in the higher mass range.

Potential Signaling Pathways and Biosynthesis

Signaling Pathways

The direct role of 23-methyltetracosanoic acid in invertebrate signaling pathways is currently not well-documented. However, research in the nematode Caenorhabditis elegans has shed light on the importance of a related monomethyl branched-chain fatty acid, C17ISO, in post-embryonic development. This fatty acid acts in parallel to the insulin (B600854)/IGF-1 signaling pathway, suggesting that branched-chain fatty acids can function as signaling molecules that link developmental processes to the metabolic state of the organism.[2] It is plausible that very-long-chain branched fatty acids like 23-methyltetracosanoic acid could have similar signaling roles in other invertebrates, potentially influencing processes such as membrane fluidity, cell differentiation, and response to environmental stressors.

Caption: A hypothetical signaling pathway involving 23-Methyltetracosanoic acid in invertebrates.

Biosynthesis

The biosynthesis of very-long-chain fatty acids in marine invertebrates, particularly sponges, is thought to involve the elongation of shorter-chain fatty acid precursors. For iso-branched fatty acids like 23-methyltetracosanoic acid, the initial building block is likely derived from the catabolism of branched-chain amino acids, such as leucine, which provides the iso-butyl CoA primer. This primer is then elongated by a series of fatty acid synthase (FAS) and elongase enzymes.

The biosynthesis of branched-chain fatty acids in bacteria often involves the use of branched-chain alpha-keto acids as primers. A similar mechanism may be at play in marine invertebrates, potentially through the involvement of symbiotic microorganisms.

Caption: Proposed biosynthetic pathway for 23-Methyltetracosanoic acid in invertebrates.

Conclusion

The discovery of 23-methyltetracosanoic acid and other unique very-long-chain branched fatty acids in marine invertebrates opens up new avenues for research in drug development and marine biotechnology. While our understanding of the precise quantitative distribution, biosynthesis, and signaling roles of this molecule is still in its early stages, the analytical protocols outlined in this guide provide a solid foundation for further investigation. Future research should focus on obtaining more quantitative data from a wider range of invertebrate species, elucidating the specific enzymatic pathways responsible for the biosynthesis of these unique fatty acids, and exploring their potential as signaling molecules and therapeutic agents. The complex interplay between host invertebrates and their symbiotic microbial communities in the production of these compounds also warrants deeper investigation.

References

• 1. mdpi.com [mdpi.com]
• 2. A branched-chain fatty acid is involved in post-embryonic growth control in parallel to the insulin receptor pathway and its biosynthesis is feedback-regulated in C. elegans - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Significance of 23-Methyltetracosanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

23-Methyltetracosanoic acid is a very-long-chain fatty acid (VLCFA) with a branched-chain structure. While direct research on this specific molecule is limited, its classification as both a VLCFA and a branched-chain fatty acid (BCFA) allows for an inferred understanding of its potential biological roles and significance. This technical guide synthesizes the current knowledge on VLCFAs and BCFAs to provide a comprehensive overview of the probable functions, metabolic pathways, and analytical methodologies relevant to 23-Methyltetracosanoic acid. This document is intended to serve as a foundational resource for researchers and professionals in drug development interested in the potential therapeutic and diagnostic applications of this and related lipid molecules.

Introduction to Very-Long-Chain and Branched-Chain Fatty Acids

Very-long-chain fatty acids (VLCFAs) are defined as fatty acids with a carbon chain length of 22 or more.[1][2] They are fundamental components of various lipids, including sphingolipids and phospholipids, and play crucial roles in numerous physiological processes.[2][3] VLCFAs are synthesized in the endoplasmic reticulum and, unlike shorter fatty acids, are metabolized in peroxisomes.[1][2] An accumulation of VLCFAs is a key biochemical marker for several genetic disorders, such as X-linked adrenoleukodystrophy (X-ALD) and Zellweger syndrome.[1][4]

Branched-chain fatty acids (BCFAs) are characterized by the presence of one or more methyl groups on the carbon chain.[5] These branches alter the physical properties of the fatty acid, influencing membrane fluidity and cellular signaling.[5] BCFAs are involved in a variety of metabolic reactions and have been noted for their anti-inflammatory, anticancer, and neuroprotective properties.[6] They are commonly found in dairy products and are also synthesized by gut microbiota.[5][7]

23-Methyltetracosanoic acid, with its 24-carbon backbone and a methyl group at the 23rd position, belongs to both of these important lipid classes.

Potential Biological Roles of 23-Methyltetracosanoic Acid

Based on the known functions of VLCFAs and BCFAs, the putative biological roles of 23-Methyltetracosanoic acid can be extrapolated.

Structural Component of Cellular Membranes

VLCFAs are integral to the structure of sphingolipids, which are abundant in the nervous system.[8] The incorporation of VLCFAs into the ceramide backbone of sphingolipids can alter membrane thickness and rigidity, contributing to the formation of lipid rafts.[8] As a branched-chain VLCFA, 23-Methyltetracosanoic acid may uniquely influence the biophysical properties of cell membranes, affecting membrane protein function and signal transduction.

Role in Cellular Signaling

BCFAs have been shown to act as signaling molecules.[6] They can modulate gene expression by activating transcription factors such as PPARα and sterol regulatory element-binding protein-1c (SREBP-1c), which are key regulators of lipid metabolism.[6] Therefore, 23-Methyltetracosanoic acid could potentially be involved in regulating metabolic pathways related to lipid synthesis and inflammation.

Involvement in Pathophysiological Processes

The accumulation of VLCFAs is a hallmark of peroxisomal disorders.[1] In conditions like X-ALD, defects in the peroxisomal transporter ABCD1 lead to the buildup of VLCFAs in tissues and plasma, causing severe neurological symptoms.[9][10] While the specific involvement of 23-Methyltetracosanoic acid in these diseases is not yet documented, its status as a VLCFA suggests it could be one of the accumulating species.

Metabolism of Very-Long-Chain and Branched-Chain Fatty Acids

The metabolic pathways for VLCFAs and BCFAs are distinct and provide a framework for understanding the synthesis and degradation of 23-Methyltetracosanoic acid.

Biosynthesis

VLCFA synthesis occurs in the endoplasmic reticulum through a four-step elongation cycle catalyzed by a complex of enzymes.[2][11] The rate-limiting step is the initial condensation reaction mediated by fatty acid elongases (ELOVLs).[9] The synthesis of BCFAs can occur through the utilization of branched-chain amino acid catabolites as primers for fatty acid synthase.[12]

Caption: Generalized VLCFA Elongation Cycle in the Endoplasmic Reticulum.

Degradation

Due to their long chain length, VLCFAs cannot be oxidized in the mitochondria. Instead, they are transported into peroxisomes for an initial round of β-oxidation.[1] This process shortens the fatty acid chain, and the resulting medium- or long-chain fatty acids can then be further metabolized in the mitochondria.

References

• 1. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]
• 6. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Branched-Chain Fatty Acids—An Underexplored Class of Dairy-Derived Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipotype.com [lipotype.com]
• 9. aocs.org [aocs.org]
• 10. researchgate.net [researchgate.net]
• 11. The role of very long chain fatty acids in yeast physiology and human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Branched Chain Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 23-Methyltetracosanoic Acid and Very-Long-Chain Fatty Acids as Biomarkers

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the role of very-long-chain fatty acids (VLCFAs) as biomarkers, with a specific focus on the context for investigating 23-Methyltetracosanoic acid. While literature specifically detailing 23-Methyltetracosanoic acid as a biomarker is limited, it belongs to the class of VLCFAs whose accumulation is a hallmark of several metabolic disorders. This document details the metabolic pathways of VLCFAs, their association with disease, established analytical methodologies for their quantification, and relevant experimental protocols. The principles and techniques described herein provide a foundational framework for the study of 23-Methyltetracosanoic acid as a potential biomarker.

Introduction to Very-Long-Chain Fatty Acids (VLCFAs)

Very-long-chain fatty acids are fatty acids with chain lengths of 22 carbons or more.[1] They are fundamental components of cellular structures, particularly in myelin, and are involved in various cellular processes.[2] The metabolism of VLCFAs is predominantly handled by peroxisomes, where they undergo β-oxidation.[3] A defect in this metabolic pathway leads to the accumulation of VLCFAs in plasma and tissues, a biochemical signature for a class of genetic disorders known as peroxisomal disorders.[3][4] The most common of these is X-linked adrenoleukodystrophy (X-ALD).[1] Consequently, specific VLCFAs, such as hexacosanoic acid (C26:0), are established biomarkers for diagnosing and monitoring these conditions.[4][5]

23-Methyltetracosanoic acid is a saturated fatty acid with a 24-carbon chain and a methyl group at the 23rd position. As a VLCFA, its metabolism and potential role as a biomarker are best understood within the broader context of this lipid class.

Biochemical Pathways of VLCFA Metabolism

VLCFAs are synthesized from the elongation of long-chain fatty acids.[3] Their degradation occurs primarily within the peroxisome. The ABCD1 gene encodes the ALDP protein, a peroxisomal transporter responsible for importing VLCFA-CoA esters into the peroxisome for β-oxidation.[1][3] In disorders like X-ALD, mutations in the ABCD1 gene impair this transport, leading to the accumulation of VLCFAs in the cytosol.[3] This accumulation can destabilize cell membranes, trigger neuroinflammatory cascades, and induce oxidative stress, contributing to the pathology of the disease.[4][6]

Caption: Peroxisomal VLCFA Metabolism and Disruption in X-ALD.

VLCFAs as Disease Biomarkers

The quantification of VLCFA levels in plasma or serum is a cornerstone of biochemical diagnostics for peroxisomal disorders.[4] Elevated concentrations of C26:0 and increased ratios of C26:0/C22:0 and C24:0/C22:0 are primary diagnostic markers for X-ALD.[6] Studies have shown that the concentration of C26:0 can correlate with the severity of the clinical course in certain peroxisomal disorders.[5]

Quantitative Data for Key VLCFA Biomarkers

The following tables summarize reference ranges and diagnostic levels for key VLCFA biomarkers. While specific data for 23-Methyltetracosanoic acid is not available, these values for related VLCFAs provide a benchmark for interpreting fatty acid profiles.

Table 1: Plasma Reference Intervals for Key VLCFAs in a Healthy Population

Analyte	Concentration Range (μmol/L)	Citation
Docosanoic Acid (C22:0)	32.0 - 73.4	[7]
Tetracosanoic Acid (C24:0)	30.3 - 72.0	[7]
Hexacosanoic Acid (C26:0)	0.20 - 0.71	[7]
Ratio	Value Range
C24:0 / C22:0	0.75 - 1.28	[7]

| C26:0 / C22:0 | 0.005 - 0.0139 |[7] |

Table 2: Diagnostic VLCFA Levels in X-Adrenoleukodystrophy (X-ALD)

Analyte	Normal Range	Typical X-ALD Range	Citation
Hexacosanoic Acid (C26:0)	0.010 - 0.900 µmol/L	Significantly elevated	[6]
C24:0 / C22:0 Ratio	0.470 - 1.270	Typically elevated	[6]

| C26:0 / C22:0 Ratio | 0.006 - 0.020 | Significantly elevated |[6] |

Analytical Methodologies for VLCFA Quantification

The analysis of VLCFAs from biological samples requires sensitive and robust analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common methods employed.[7][8][9]

Caption: General Experimental Workflow for VLCFA Biomarker Analysis.

Experimental Protocol: Sample Preparation and Lipid Extraction

This protocol provides a general method for extracting lipids from plasma or serum.

• Sample Collection: Collect whole blood in EDTA or heparin tubes. Centrifuge to separate plasma or serum and store at -80°C until analysis.

• Internal Standard: Add an appropriate internal standard (e.g., 13C-labeled C26:0 or another odd-chain fatty acid) to a known volume of the sample to control for extraction efficiency and instrument variability.

• Protein Precipitation & Hydrolysis: Add a strong acid (e.g., HCl) and incubate in a water bath to release fatty acids from complex lipids.[7] Methanol is often used for protein precipitation.[10]

• Liquid-Liquid Extraction (LLE): Add an organic solvent (e.g., n-hexane or a chloroform:methanol mixture) to the sample.[7][11] Vortex vigorously to mix the phases.

• Phase Separation: Centrifuge the mixture to achieve clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer, which contains the lipids, to a clean tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen. The resulting lipid residue is ready for derivatization or direct analysis.

Experimental Protocol: GC-MS Analysis

GC-MS analysis of fatty acids typically requires a derivatization step to convert the non-volatile fatty acids into volatile fatty acid methyl esters (FAMEs).[9]

• Derivatization (Methyl Esterification):

  • Reconstitute the dried lipid extract in a reagent such as boron trifluoride-methanol or methanolic HCl.[12]

  • Heat the mixture (e.g., at 100°C for 10 minutes) to facilitate the reaction.

  • After cooling, add water and an organic solvent (e.g., n-hexane) to extract the FAMEs.

  • Collect the organic layer and concentrate it for injection.[11]

• GC-MS Instrumentation and Conditions:

  • Injector: Splitless mode, temperature ~250-280°C.[8][11]

  • Carrier Gas: Helium at a constant flow rate.[13]

  • Column: A capillary column suitable for FAME analysis, such as an Agilent HP-5MS.[8]

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold, then ramp up in stages to a high temperature (e.g., 320°C) to elute the VLCFAs.[8] A typical total run time is around 20-40 minutes.[8][11]

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range of approximately 50-550 Da.[11]

• Quantification: Identify FAMEs based on their retention times and characteristic mass spectra compared to known standards.[11] Quantify using the peak area ratio of the analyte to the internal standard.

Experimental Protocol: LC-MS/MS Analysis

LC-MS/MS offers high sensitivity and can often analyze fatty acids without prior derivatization.[7][10]

• Sample Preparation:

  • Reconstitute the dried lipid extract from the extraction step in a suitable solvent mixture (e.g., acetonitrile (B52724)/isopropanol/water).[14]

• LC-MS/MS Instrumentation and Conditions:

  • Chromatography: Use a reverse-phase column (e.g., C18) for separation.[15]

  • Mobile Phases: Typically a gradient elution using two mobile phases, such as water with a modifier (e.g., formic acid) and an organic solvent like acetonitrile or methanol.[10][15]

  • Ionization: Electrospray ionization (ESI) in negative mode is commonly used for fatty acid analysis.[10]

  • Mass Spectrometry: Operate the tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion for the target fatty acid and monitoring a characteristic product ion after fragmentation, which provides high specificity and sensitivity.[16]

• Quantification: Create a calibration curve using standards of known concentrations. Quantify the analyte in the sample by comparing its peak area ratio (to the internal standard) against the calibration curve.[17]

Conclusion and Future Directions

The analysis of VLCFAs is a critical tool in the diagnosis and study of peroxisomal disorders and other metabolic diseases. While 23-Methyltetracosanoic acid is not yet an established biomarker, its structural similarity to diagnostically relevant VLCFAs like C24:0 and C26:0 suggests it could hold potential clinical significance. The robust analytical workflows established for general VLCFA quantification, particularly LC-MS/MS and GC-MS, provide the necessary tools for researchers and drug development professionals to investigate its presence, concentration, and correlation with disease states. Future metabolomic studies, especially those employing high-resolution mass spectrometry, may further elucidate the specific role of 23-Methyltetracosanoic acid and other branched-chain VLCFAs in human health and disease.

References

• 1. X‐linked adrenoleukodystrophy: Pathology, pathophysiology, diagnostic testing, newborn screening and therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-Chain Fatty Acids Disorders: Biomarker Insights from Metabolomics - Creative Proteomics [creative-proteomics.com]
• 3. Biochemical Aspects of X‐Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serum very long-chain fatty acids (VLCFA) levels as predictive biomarkers of diseases severity and probability of survival in peroxisomal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Serum very long-chain fatty acids (VLCFA) levels as predictive biomarkers of diseases severity and probability of survival in peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nutritional Counseling and Mediterranean Diet in Adrenoleukodystrophy: A Real-Life Experience [mdpi.com]
• 7. Rapid liquid chromatography-tandem mass spectrometry to determine very-long-chain fatty acids in human and to establish reference intervals for the Chinese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. tpcj.org [tpcj.org]
• 12. aocs.org [aocs.org]
• 13. thepharmajournal.com [thepharmajournal.com]
• 14. iris.unitn.it [iris.unitn.it]
• 15. Identification of polyunsaturated fatty acids as potential biomarkers of osteoarthritis after sodium hyaluronate and mesenchymal stem cell treatment through metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fast simultaneous determination of 23 veterinary drug residues in fish, poultry, and red meat by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 17. researchgate.net [researchgate.net]

Microbial Genesis of 23-Methyltetracosanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

23-Methyltetracosanoic acid, a very-long-chain branched-chain fatty acid (BCFA), is a molecule of interest with potential applications in various fields. While its presence has been identified in marine sponges such as Chondrosia reniformis and Myrmekioderma rea, as well as the plant Cissus quadrangularis, a definitive microbial origin has yet to be explicitly documented in scientific literature.[1] However, the structural characteristics of 23-Methyltetracosanoic acid, specifically its iso-branching, strongly suggest a plausible microbial biosynthetic pathway. This guide provides an in-depth exploration of the putative microbial origin of 23-Methyltetracosanoic acid, drawing upon established principles of bacterial branched-chain fatty acid synthesis. It details the probable biosynthetic pathways, outlines experimental protocols for identification and quantification, and presents quantitative data from related microbial productions.

Introduction to Branched-Chain Fatty Acids (BCFAs) in Bacteria

Branched-chain fatty acids are common constituents of the cell membranes of many bacterial species, where they play a crucial role in maintaining membrane fluidity and integrity.[2][3] BCFAs are typically saturated and feature one or more methyl branches along the carbon chain.[4] The two most common types are iso- and anteiso-fatty acids. Iso-fatty acids have a methyl branch on the penultimate carbon atom from the methyl end, while anteiso-fatty acids have a branch on the antepenultimate carbon. 23-Methyltetracosanoic acid is classified as an iso-branched fatty acid.

Putative Biosynthesis of 23-Methyltetracosanoic Acid in Microbes

The biosynthesis of BCFAs in bacteria deviates from that of straight-chain fatty acids primarily in the initial priming step.[2] While straight-chain fatty acid synthesis is typically initiated with acetyl-CoA, BCFA synthesis utilizes branched-chain short-chain acyl-CoAs as primers. These primers are derived from the catabolism of branched-chain amino acids: valine, leucine, and isoleucine.[5]

The proposed biosynthetic pathway for 23-Methyltetracosanoic acid, an iso-C25 fatty acid, would likely initiate from the primer isobutyryl-CoA, which is derived from the amino acid valine.

Signaling Pathway Diagram

Caption: Putative biosynthesis of 23-Methyltetracosanoic acid.

Quantitative Data on Microbial BCFA Production

While specific quantitative data for 23-Methyltetracosanoic acid from a microbial source is not available, data for other BCFAs produced by various bacteria can provide a reference point for expected yields. The composition of BCFAs is often characteristic of a particular bacterial species.

Bacterial Species	Branched-Chain Fatty Acid	Relative Abundance (%)	Reference
Bacillus subtilis	iso-C15:0	25-35	[6]
Bacillus subtilis	anteiso-C15:0	40-60	[6]
Bacillus subtilis	iso-C17:0	5-15	[6]
Bacillus subtilis	anteiso-C17:0	5-15	[6]
Streptomyces sp.	12-Methyltetradecanoic acid	Not specified	[7]
Micrococcus sp.	16-methyl-8(Z)-heptadecenoic acid	Not specified	[8]

Experimental Protocols

The identification and quantification of 23-Methyltetracosanoic acid from a microbial culture would follow established protocols for fatty acid analysis.

Experimental Workflow

Caption: Workflow for BCFA analysis from microbial cultures.

Detailed Methodologies

1. Microbial Cultivation and Cell Harvesting:

• The suspected microbial strain is cultured in an appropriate growth medium under optimal conditions.

• Bacterial cells are harvested from the culture broth by centrifugation.

• The cell pellet is washed with a suitable buffer to remove residual medium components.

2. Total Lipid Extraction:

• A common method for total lipid extraction is the Bligh-Dyer method, which uses a chloroform-methanol-water solvent system to partition lipids into an organic phase.

3. Saponification and Fatty Acid Methyl Ester (FAME) Preparation:

• The extracted lipids are saponified using a strong base (e.g., NaOH or KOH in methanol) to hydrolyze ester linkages and release free fatty acids.

• The free fatty acids are then esterified to their corresponding fatty acid methyl esters (FAMEs) using an acid catalyst (e.g., BF3 in methanol (B129727) or HCl in methanol). This derivatization increases the volatility of the fatty acids for gas chromatography analysis.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• The FAMEs are separated and identified using GC-MS.

• The gas chromatograph separates the FAMEs based on their boiling points and polarity.

• The mass spectrometer fragments the eluted FAMEs, generating a characteristic mass spectrum for each compound that allows for its identification by comparison to spectral libraries and standards.

5. Quantification:

• For accurate quantification, a known amount of an internal standard (a fatty acid not naturally present in the sample, such as heptadecanoic acid) is added at the beginning of the extraction process.

• The peak area of the target FAME is compared to the peak area of the internal standard to determine its concentration.

Conclusion and Future Directions

While the direct microbial production of 23-Methyltetracosanoic acid remains to be definitively established, the well-understood pathways of branched-chain fatty acid biosynthesis in bacteria provide a strong theoretical framework for its microbial origin. The presence of this very-long-chain fatty acid in marine sponges, known to host diverse microbial communities, further supports the hypothesis of a microbial source, potentially through symbiotic relationships.

Future research should focus on the cultivation and metagenomic analysis of microorganisms associated with organisms known to contain 23-Methyltetracosanoic acid. This approach could lead to the identification of the producing microbial species and the elucidation of the specific enzymes involved in its biosynthesis. Such discoveries would not only advance our fundamental understanding of microbial lipid metabolism but also open avenues for the biotechnological production of this and other novel very-long-chain fatty acids for various industrial and pharmaceutical applications.

References

• 1. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Branched-chain fatty acid - Wikipedia [en.wikipedia.org]
• 5. Biosynthesis of branched-chain fatty acids in Bacillus subtilis. A decarboxylase is essential for branched-chain fatty acid synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance. | Semantic Scholar [semanticscholar.org]
• 7. Branched FA | Cyberlipid [cyberlipid.gerli.com]
• 8. Total synthesis of the novel bacterial fatty acid 16-methyl-8(Z)-heptadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Properties of Very Long-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth exploration of the core physical properties of very long-chain fatty acids (VLCFAs), defined as fatty acids with a chain length of 22 or more carbon atoms.[1][2][3][4][5] A thorough understanding of these properties is critical for research into their physiological roles, their involvement in metabolic disorders such as X-linked adrenoleukodystrophy (X-ALD), and the development of targeted therapeutics.[3][6] This guide summarizes key quantitative data, details common experimental protocols for their analysis, and visualizes the complex biological pathways in which they participate.

Core Physical Properties of VLCFAs

The defining characteristic of VLCFAs is their long hydrocarbon chain, which imparts distinct physical properties compared to their shorter-chain counterparts. These properties are fundamental to their biological functions, including their roles in membrane structure and cellular signaling.[1][3][6][7]

Melting Point and Physical State

Saturated VLCFAs possess high melting points that increase with the length of the carbon chain.[8][9] This is due to the increased van der Waals forces between the longer, well-packed hydrocarbon chains.[8] Consequently, saturated VLCFAs are solids at room temperature.[8][10] The introduction of double bonds (unsaturation) creates kinks in the chain, disrupting efficient packing and significantly lowering the melting point.[8][9]

Solubility

The solubility of fatty acids is inversely proportional to their carbon chain length.[10][11] Due to their long, nonpolar hydrocarbon tails, VLCFAs are extremely hydrophobic and are considered insoluble in water.[10][11][12][13] However, they are soluble in nonpolar organic solvents such as chloroform, benzene, and ether.[9][10] Their poor aqueous solubility presents significant challenges for biophysical studies and necessitates the use of carriers like cyclodextrins for experimental delivery.[12][13]

Quantitative Physical Data

The following table summarizes key physical properties for representative saturated VLCFAs.

Fatty Acid	Abbreviation	Chemical Formula	Molar Mass ( g/mol )	Melting Point (°C)
Behenic Acid	C22:0	CH₃(CH₂)₂₀COOH	340.58	79.9
Lignoceric Acid	C24:0	CH₃(CH₂)₂₂COOH	368.63	84.2
Cerotic Acid	C26:0	CH₃(CH₂)₂₄COOH	396.69	87.7
Montanic Acid	C28:0	CH₃(CH₂)₂₆COOH	424.74	90.9
Melissic Acid	C30:0	CH₃(CH₂)₂₈COOH	452.80	93.6

Note: Data compiled from various chemical data sources. Exact values may vary slightly based on purity and measurement conditions.

Crystal Structure and X-ray Diffraction

In their solid state, saturated fatty acids form well-defined crystal lattices. X-ray diffraction studies have shown that the long carbon chains are typically arranged in a parallel fashion.[14] The overall symmetry of the crystal can be monoclinic or triclinic.[14] These ordered structures are crucial for their function in biological barriers, such as the skin's lipid barrier. Analysis of the crystal structure of very-long-chain acyl-CoA dehydrogenase (VLCAD) reveals a deep binding channel that can accommodate acyl chains as long as 24 carbons.[15][16]

Experimental Methodologies for VLCFA Analysis

The accurate quantification of VLCFAs in biological matrices is essential for diagnosing peroxisomal disorders and for research in lipid metabolism.[17][18][19] Due to their low abundance and hydrophobicity, specialized and sensitive analytical techniques are required.[19]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and established method for the clinical diagnosis of disorders involving VLCFA accumulation.[17][18][20] The analysis of C24:0/C22:0 and C26:0/C22:0 ratios is a key diagnostic marker for X-linked adrenoleukodystrophy.[17][18][20]

Detailed Protocol:

• Internal Standard Addition: A known quantity of a deuterated internal standard (e.g., C24:0-d4) is added to the plasma or serum sample to ensure accurate quantification.[19]

• Lipid Extraction: Total lipids are extracted from the biological matrix using an organic solvent mixture, typically chloroform:methanol (2:1, v/v).[19][21]

• Hydrolysis (Saponification): The extracted lipids are subjected to acid or base hydrolysis (e.g., using 0.5 M NaOH in methanol) to release the fatty acids from their esterified forms (e.g., glycerophospholipids, sphingolipids).[18][19][22]

• Derivatization: The free fatty acids are converted into their more volatile fatty acid methyl esters (FAMEs). This is commonly achieved by heating with boron trifluoride (BF₃) in methanol.[19] This step is crucial for enabling analysis by gas chromatography.

• Extraction of FAMEs: The FAMEs are extracted from the reaction mixture into a nonpolar solvent like hexane (B92381).[19]

• GC-MS Analysis:

  • Injection: The hexane extract containing the FAMEs is injected into the GC.

  • Separation: A long capillary column (e.g., SP-2560, 100m) is used with a specific temperature program (e.g., initial 100°C, ramped to 320°C) to separate the FAMEs based on their chain length and volatility.[19][23]

  • Detection: The separated FAMEs are ionized (typically via Electron Ionization, EI) and detected by the mass spectrometer. Selected Ion Monitoring (SIM) mode is often used to enhance sensitivity and selectivity by monitoring specific, characteristic ions for each VLCFA and the internal standard.[19][24]

Workflow Diagram:

Generalized workflow for VLCFA analysis using GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as a powerful alternative, offering high sensitivity and specificity, particularly when using Multiple Reaction Monitoring (MRM).[21] This method can be faster and may not always require derivatization.[25]

Detailed Protocol:

• Internal Standard Addition & Lipid Extraction: Similar to the GC-MS protocol, internal standards are added, and lipids are extracted.[21]

• Hydrolysis: An acid hydrolysis step is performed to release the fatty acids.[26]

• Derivatization (Optional but common): To enhance ionization efficiency in positive ion mode, fatty acids can be derivatized.[21][26]

• LC Separation:

  • Column: A reversed-phase column, such as a C18 column, is typically used.[21][27]

  • Mobile Phase: A gradient elution is employed, starting with a higher polarity mobile phase (e.g., water with 0.1% formic acid) and ramping to a lower polarity organic mobile phase (e.g., acetonitrile (B52724) with 0.1% formic acid) to elute the highly hydrophobic VLCFAs.[21][25][27]

• MS/MS Detection:

  • Ionization: Electrospray Ionization (ESI) is commonly used.[21][22]

  • Acquisition Mode: The mass spectrometer is operated in MRM mode. For each VLCFA, a specific precursor ion (Q1) and a characteristic product ion (Q3) are monitored. This "transition" is highly specific and minimizes interference from the complex biological matrix.[21][26]

  • Quantification: Quantification is achieved by comparing the signal of the endogenous VLCFA to its corresponding stable isotope-labeled internal standard.[21][26]

Biological Pathways and Functional Roles

VLCFAs are not merely structural components; they are active participants in a variety of cellular processes. Their synthesis and degradation are tightly regulated, and disruptions in these pathways lead to severe disease.

VLCFA Biosynthesis: The Elongation Cycle

VLCFAs are synthesized in the endoplasmic reticulum (ER) from shorter-chain fatty acyl-CoAs (typically C16-C18) through a four-step elongation cycle.[2][28][29] Each cycle adds two carbon atoms to the acyl chain.[29] This process is catalyzed by a membrane-embedded enzymatic complex, with the initial condensation step being rate-limiting and carried out by one of seven fatty acid elongase enzymes (ELOVL1-7).[2]

The four-step fatty acid elongation cycle in the ER.

VLCFA Degradation and Peroxisomal Disorders

Unlike shorter fatty acids which are metabolized in mitochondria, VLCFAs are primarily degraded in peroxisomes via β-oxidation.[3][6][30] The ATP-binding cassette transporter D1 (ABCD1), also known as ALD protein (ALDP), is responsible for transporting VLCFA-CoAs across the peroxisomal membrane.[6]

In X-linked adrenoleukodystrophy (X-ALD), the gene encoding the ABCD1 transporter is mutated.[6] This deficiency impairs the transport of VLCFAs into peroxisomes, leading to their toxic accumulation in the cytosol.[6] This accumulation is most severe in the brain and adrenal glands, causing progressive demyelination and adrenal dysfunction.[3][6]

Defective VLCFA transport in X-linked adrenoleukodystrophy.

Role in Membrane Structure and Signaling

VLCFAs are integral components of specific lipids, most notably sphingolipids like ceramides (B1148491) and sphingomyelin.[2][6][31][32] The incorporation of VLCFAs into these lipids has profound effects on the physical properties of cellular membranes.

• Membrane Thickness and Fluidity: The very long acyl chains of VLCFA-containing sphingolipids can span a significant portion of the lipid bilayer, and may even interdigitate with the opposing leaflet, increasing membrane thickness and altering fluidity.[2][29]

• Lipid Microdomains: These unique physical properties promote the formation of specialized lipid microdomains or "rafts".[2] These domains act as signaling platforms by concentrating specific proteins, such as kinases, thereby facilitating cellular signaling events.[2]

• Barrier Function: In tissues like the skin, VLCFA-containing ceramides are essential for forming the waterproof barrier that prevents water loss and protects against environmental insults.[6]

Logical flow from VLCFA structure to cellular function.

References

• 1. fiveable.me [fiveable.me]
• 2. academic.oup.com [academic.oup.com]
• 3. fiveable.me [fiveable.me]
• 4. lipotype.com [lipotype.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 7. Understanding the Roles of Very-Long-Chain Polyunsaturated Fatty Acids (VLC-PUFAs) in Eye Health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. What are the properties of fatty acids? | AAT Bioquest [aatbio.com]
• 11. Physical Properties of Fatty Acids Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 12. Fast Diffusion of Very Long Chain Saturated Fatty Acids across a Bilayer Membrane and Their Rapid Extraction by Cyclodextrins: IMPLICATIONS FOR ADRENOLEUKODYSTROPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fast diffusion of very long chain saturated fatty acids across a bilayer membrane and their rapid extraction by cyclodextrins: implications for adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ON THE X-RAY DIFFRACTION EFFECTS FROM SOLID FATTY ACIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Structural basis for substrate fatty acyl chain specificity: crystal structure of human very-long-chain acyl-CoA dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 21. benchchem.com [benchchem.com]
• 22. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 24. Gas chromatography/mass spectrometry analysis of very long chain fatty acids, docosahexaenoic acid, phytanic acid and plasmalogen for the screening of peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. benchchem.com [benchchem.com]
• 28. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 29. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 31. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 32. penandprosperity.vgcet.com [penandprosperity.vgcet.com]

The Stereochemical Landscape of 23-Methyltetracosanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

23-Methyltetracosanoic acid, a long-chain branched fatty acid, presents a chiral center at the C-23 position, leading to the existence of (R)- and (S)-enantiomers. While this molecule has been identified in various natural sources, a comprehensive understanding of its stereochemistry and the specific biological activities of its individual stereoisomers remains an area of active investigation. This technical guide provides an in-depth overview of the core principles governing the stereochemistry of 23-Methyltetracosanoic acid. It details generalized experimental protocols for the stereoselective synthesis and analysis of long-chain methyl-branched fatty acids, based on established methodologies for analogous compounds. Furthermore, this guide explores the potential for stereospecific biological activities by drawing parallels with other well-characterized branched-chain fatty acids. The information is presented to support further research and development in fields where the specific three-dimensional structure of lipids is critical.

Introduction to 23-Methyltetracosanoic Acid and its Stereochemistry

23-Methyltetracosanoic acid is a saturated fatty acid with a 24-carbon backbone and a methyl group at the 23rd position. Its IUPAC name is 23-methyltetracosanoic acid.[1] The presence of this methyl group introduces a stereocenter, resulting in two enantiomers: (23R)-23-methyltetracosanoic acid and (23S)-23-methyltetracosanoic acid. The spatial arrangement of the atoms at this chiral center can significantly influence the molecule's physical, chemical, and biological properties. While the biological roles of many branched-chain fatty acids are increasingly understood to be diverse, encompassing areas such as anticancer, anti-inflammatory, and neuroprotective actions, the specific contributions of individual stereoisomers are often not fully elucidated.[2] Understanding the stereochemistry of 23-Methyltetracosanoic acid is crucial for elucidating its metabolic pathways, physiological functions, and potential therapeutic applications.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C25H50O2	PubChem
Molecular Weight	382.7 g/mol	PubChem
IUPAC Name	23-methyltetracosanoic acid	PubChem
Synonyms	Isopentacosanoic acid	PubChem
Natural Sources	Chondrosia reniformis, Cissus quadrangularis, Myrmekioderma rea	PubChem

Stereoselective Synthesis and Analysis

Due to the lack of specific documented protocols for 23-Methyltetracosanoic acid, this section outlines generalized, yet detailed, experimental methodologies for the stereoselective synthesis and analysis of long-chain methyl-branched fatty acids, which can be adapted for the target molecule.

Stereoselective Synthesis

The synthesis of specific enantiomers of methyl-branched fatty acids typically involves the use of chiral building blocks or asymmetric catalytic reactions.

Protocol: Stereoselective Synthesis via Chiral Synthon Approach

• Starting Material: A common strategy involves starting with a commercially available chiral synthon, such as (R)- or (S)-citronellol, which possesses a defined stereocenter.

• Chain Elongation: The chiral starting material is subjected to a series of chain-elongation reactions. This can be achieved through various methods, including Wittig reactions or Grignard couplings with appropriate ω-halo fatty acid esters. Each step must be performed under conditions that do not racemize the chiral center.

• Functional Group Transformation: The terminal functional group of the elongated chain is then converted to a carboxylic acid. This may involve oxidation of a terminal alcohol or hydrolysis of an ester or nitrile.

• Purification: The final product is purified using chromatographic techniques, such as column chromatography on silica (B1680970) gel, to yield the enantiomerically enriched 23-Methyltetracosanoic acid. The enantiomeric excess (e.e.) should be determined using chiral chromatography.

Chiral Resolution and Stereochemical Analysis

The separation and analysis of stereoisomers are critical for determining the enantiomeric composition of a sample and for isolating pure enantiomers for further study.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

• Derivatization: To enhance separation and detection, the carboxylic acid group of 23-Methyltetracosanoic acid is often derivatized with a chiral fluorescent labeling reagent, such as (1R,2R)- or (1S,2S)-2-(2,3-anthracenedicarboximido)cyclohexanol.[1][3] This creates diastereomeric esters that can be separated on a non-chiral stationary phase.

• Chromatographic Conditions:

  • Column: A reversed-phase column (e.g., C18 or C30) is typically used.[1][3]

  • Mobile Phase: A mixture of acetonitrile (B52724) and water is a common mobile phase, with the exact ratio optimized for the best separation.

  • Detection: A fluorescence detector is used to monitor the elution of the derivatized fatty acids.

  • Temperature: Column temperature can be a critical parameter for achieving separation, with lower temperatures often improving resolution.[1][3]

• Data Analysis: The retention times of the two diastereomeric peaks are used to identify the enantiomers, and the peak areas are used to quantify their relative amounts.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: For GC-MS analysis, the fatty acid is typically converted to a more volatile derivative, such as a methyl ester (FAME) or a trimethylsilyl (B98337) (TMS) ester. To distinguish enantiomers, derivatization with a chiral reagent can be employed.

• Chromatographic Conditions:

  • Column: A chiral capillary column (e.g., coated with a cyclodextrin (B1172386) derivative) is used to separate the enantiomers.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas.

  • Temperature Program: A temperature gradient is typically employed to ensure good separation and peak shape.

• Mass Spectrometry: The mass spectrometer is used to detect and identify the eluting compounds based on their mass-to-charge ratio and fragmentation patterns. This provides structural confirmation of the fatty acid.[4][5]

Potential Stereospecific Biological Activities

While the specific biological activities of the (R)- and (S)-enantiomers of 23-Methyltetracosanoic acid have not been reported, studies on other branched-chain fatty acids suggest that stereochemistry can play a crucial role in their biological function.[2] Branched-chain fatty acids are known to be involved in various cellular processes, and their effects can be stereospecific.[2] For example, they can influence membrane fluidity, act as signaling molecules, and modulate enzyme activity. It is plausible that the different three-dimensional structures of the enantiomers of 23-Methyltetracosanoic acid could lead to differential interactions with enzymes, receptors, and other biological molecules, resulting in distinct physiological effects. Further research is warranted to explore these potential stereospecific activities.

Visualizations

Caption: Stereoisomers of 23-Methyltetracosanoic acid.

Caption: Generalized workflow for stereochemical analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Monomethyl branched-chain fatty acids: Health effects and biological mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral Discrimination of Branched-chain Fatty Acids by Reversed-phase HPLC after Labeling with a Chiral Fluorescent Conversion Reagent [jstage.jst.go.jp]
• 4. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Prevalence and Analysis of Branched-Chain Fatty Acids in Marine Ecosystems: A Technical Guide

Abstract

Branched-chain fatty acids (BCFAs) are a unique class of lipids characterized by one or more methyl groups on their carbon backbone. While less ubiquitous than their straight-chain counterparts, BCFAs are integral components of cell membranes in numerous marine organisms, significantly influencing membrane fluidity and environmental adaptation. Their presence throughout the marine food web, from bacteria to higher trophic levels, underscores their ecological importance. This technical guide provides a comprehensive overview of the occurrence of BCFAs in marine life, detailed experimental protocols for their analysis, and a review of their biosynthetic origins. Quantitative data are presented in a structured format to facilitate comparative analysis. This document is intended for researchers, scientists, and professionals in the fields of marine biology, biochemistry, and drug development who are investigating the roles and applications of these vital biomolecules.

Introduction

Branched-chain fatty acids (BCFAs), primarily of the iso and anteiso configurations, are major constituents of the membrane lipids in many bacteria.[1] These fatty acids play a crucial role in maintaining membrane fluidity, particularly in response to environmental stressors such as temperature changes.[2] The biosynthesis of BCFAs is distinct from that of straight-chain fatty acids, often originating from branched-chain amino acid precursors.[3] As foundational producers in many marine ecosystems, bacteria introduce BCFAs into the food web, leading to their accumulation in a diverse array of marine organisms, including invertebrates and fish.[4] The unique structural properties and biosynthetic pathways of BCFAs make them valuable biomarkers for tracing microbial activity and trophic interactions within marine environments. This guide delves into the quantitative distribution of BCFAs in marine life and provides detailed methodologies for their accurate analysis.

Occurrence of Branched-Chain Fatty Acids in Marine Life

BCFAs are found in a wide range of marine organisms, with their concentrations varying significantly among species and even between different tissues within the same organism. The primary source of BCFAs in the marine food web is bacteria, where they are major components of the cell membrane.[4]

BCFAs in Marine Bacteria

Marine bacteria are rich sources of BCFAs, with iso and anteiso forms being particularly common.[1] These fatty acids are crucial for the adaptation of bacteria to diverse and often extreme marine environments.[1] For instance, the anaerobic sulfate-reducing bacterium Desulfovibrio desulfuricans contains a variety of saturated and monoenoic iso and anteiso fatty acids.[5]

BCFAs in Marine Invertebrates

Marine invertebrates accumulate BCFAs through their diet, which often includes bacteria and detritus. The specific BCFA profiles of these organisms can, therefore, reflect their feeding habits and the microbial communities in their environment.

BCFAs in Marine Fish

Fish acquire BCFAs through the consumption of organisms at lower trophic levels. The concentration of BCFAs in fish can vary based on species, diet, and habitat. Notably, fish skin has been found to have a higher concentration of BCFAs compared to muscle tissue.[6]

Quantitative Data on BCFA Occurrence

The following table summarizes the quantitative data on the occurrence of BCFAs in various marine organisms as a percentage of total fatty acids.

Marine Organism Category	Species/Group	Tissue/Sample Type	Total BCFA (% of Total Fatty Acids)	Major BCFAs Identified	Reference(s)
Fish	Freshwater Fish (27 species average)	Muscle	1.0 ± 0.5%	iso-15:0, anteiso-15:0, iso-16:0, iso-17:0, anteiso-17:0	[6]
Freshwater Fish (27 species average)	Skin	1.8 ± 0.7%	iso-15:0, anteiso-15:0, iso-16:0, iso-17:0, anteiso-17:0	[6]
Rainbow Smelt (Osmerus mordax)	Muscle	>2%	Not specified	[6]
Pumpkinseed (Lepomis gibbosus)	Muscle	>2%	Not specified	[6]
Bacteria	Desulfovibrio desulfuricans	Whole cell	Not specified in %	iso-C15-C19, anteiso-C15, C17 (saturated and monoenoic)	[5]

Experimental Protocols

The accurate analysis of BCFAs in marine samples requires meticulous procedures for lipid extraction, derivatization, and instrumental analysis. The following sections provide detailed protocols for these key experimental steps.

Lipid Extraction from Marine Tissues

The choice of lipid extraction method is critical for obtaining a representative lipid profile. The Folch and Bligh & Dyer methods are two of the most widely used procedures for extracting lipids from biological tissues.

This method is suitable for a comprehensive extraction of lipids from animal tissues.

Materials:

• Homogenizer

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Centrifuge

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Homogenize the tissue sample with a chloroform:methanol (2:1, v/v) mixture. The final volume of the solvent mixture should be 20 times the volume of the tissue sample (e.g., 1 g of tissue in 20 mL of solvent).

• Agitate the homogenate for 15-20 minutes at room temperature using an orbital shaker.

• Filter or centrifuge the homogenate to recover the liquid phase.

• Wash the solvent extract with 0.2 volumes of 0.9% NaCl solution.

• Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) to separate the two phases.

• Carefully remove the upper aqueous phase by siphoning.

• The lower chloroform phase, which contains the lipids, is collected and the solvent is evaporated under a vacuum using a rotary evaporator or under a stream of nitrogen.

This method is often used for tissues with high water content, such as fish muscle.

Materials:

• Homogenizer or blender

• Chloroform

• Methanol

• Distilled water or 0.9% NaCl solution

• Centrifuge

Procedure:

• For each 1 g of tissue sample (assuming ~80% water content), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Homogenize the mixture thoroughly.

• Add 1.25 mL of chloroform and vortex well.

• Add 1.25 mL of distilled water or 0.9% NaCl solution and vortex again.

• Centrifuge the mixture at a low speed (e.g., 1000 rpm) for 5 minutes to achieve phase separation.

• The lower chloroform layer contains the lipids. Carefully collect this layer using a Pasteur pipette.

• For quantitative analysis, the remaining pellet can be re-extracted with chloroform, and the chloroform layers are then combined.

Preparation of Fatty Acid Methyl Esters (FAMEs)

For analysis by gas chromatography, fatty acids are typically converted to their more volatile methyl esters. Acid-catalyzed transesterification using boron trifluoride (BF₃) in methanol is a common and effective method.

Materials:

• Screw-capped glass tubes with PTFE liners

• Boron trifluoride-methanol reagent (12-14% BF₃ in methanol)

• 0.5 N Methanolic NaOH

• n-Hexane

• Saturated NaCl solution

• Water bath or heating block

Procedure:

• Place a known amount of the dried lipid extract (typically 50-100 mg) into a screw-capped glass tube.

• Add 2-4 mL of 0.5 N methanolic NaOH.

• Heat the tube in a water bath at 85-100°C for 5-10 minutes until the fat globules disappear.

• Allow the tube to cool slightly, then add 2-5 mL of BF₃-methanol reagent.

• Cap the tube tightly and heat at 90-100°C for 2 minutes.

• Add 2-5 mL of n-hexane to the tube and boil for another minute.

• Cool the tube and add several milliliters of saturated NaCl solution.

• Vortex the tube to extract the FAMEs into the hexane (B92381) layer.

• Add more saturated NaCl solution to bring the hexane layer into the neck of the tube for easy collection.

• Transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of FAMEs

GC-MS is the gold standard for the separation, identification, and quantification of fatty acid methyl esters.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for FAME analysis (e.g., a polar column like a DB-FATWAX UI or equivalent)

• Autosampler

Typical GC-MS Parameters:

• Injector Temperature: 220-250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp to 175°C at 2°C/min, hold for 10 min

  • Ramp to 220°C at 2°C/min, hold for 20 min

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Range: m/z 50-550

Data Analysis:

• FAMEs are identified by comparing their retention times and mass spectra with those of known standards and by searching mass spectral libraries (e.g., NIST).

• Quantification is typically performed by comparing the peak areas of individual FAMEs to the peak area of an internal standard.

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the key experimental workflows and the biosynthetic pathway of BCFAs in bacteria.

References

• 1. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Branched-chain amino acid metabolism controls membrane phospholipid structure in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipids of Prokaryotic Origin at the Base of Marine Food Webs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repository.tudelft.nl [repository.tudelft.nl]
• 6. Saturated Branched Chain, Normal Odd-Carbon-Numbered, and n-3 (Omega-3) Polyunsaturated Fatty Acids in Freshwater Fish in the Northeastern United States - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analysis of 23-Methyltetracosanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

23-Methyltetracosanoic acid is a very-long-chain branched-chain fatty acid that has been identified in various biological and environmental samples. The accurate and sensitive quantification of this and other very-long-chain fatty acids (VLCFAs) is crucial for research in areas such as lipid metabolism, microbiology, and biomarker discovery. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the analysis of fatty acids due to its high chromatographic resolution and sensitive detection capabilities. This application note provides a detailed protocol for the analysis of 23-methyltetracosanoic acid in biological samples using GC-MS after conversion to its fatty acid methyl ester (FAME).

Experimental Protocols

A generalized workflow for the analysis of 23-methyltetracosanoic acid is presented below. This protocol may require optimization for specific matrices and instrumentation.

Sample Preparation and Lipid Extraction

This protocol is suitable for the extraction of total lipids from plasma or serum samples.

• Internal Standard Spiking: To 100 µL of the biological sample (e.g., plasma, serum) in a glass tube, add a known amount of a suitable internal standard. Lignoceric acid-d3 (Tetracosanoic acid-d3) is a recommended internal standard due to its structural similarity and co-elution properties.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic layer (chloroform phase) containing the lipids into a new clean glass tube.

  • Dry the extract under a gentle stream of nitrogen at 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, the carboxylic acid group of 23-methyltetracosanoic acid must be derivatized to a more volatile ester form, typically a methyl ester.

• Acid-Catalyzed Methylation (using Boron Trifluoride-Methanol):

  • To the dried lipid extract, add 1 mL of 14% boron trifluoride (BF₃) in methanol.

  • Cap the tube tightly and heat at 100°C for 30 minutes.

  • Allow the tube to cool to room temperature.

  • Add 1 mL of hexane (B92381) and 1 mL of deionized water, and vortex for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a GC vial for analysis.

GC-MS Instrumental Analysis

The following are typical GC-MS parameters for the analysis of VLCFA methyl esters.

• Gas Chromatograph (GC):

  • Column: A non-polar or semi-polar column is recommended, such as a DB-1ms or DB-5ms (30 m x 0.25 mm x 0.25 µm).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, then ramp to 320°C at 5°C/min and hold for 10 minutes. This program should be optimized for the specific instrument and column used.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode (e.g., m/z 50-600) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Data Presentation

Quantitative data for 23-methyltetracosanoic acid methyl ester is summarized in the table below. Please note that the retention time is an estimate and will vary depending on the specific GC conditions and column used. The mass spectral data is predicted based on the fragmentation patterns of similar long-chain fatty acid methyl esters.

Parameter	Value
Analyte	23-Methyltetracosanoic acid methyl ester
Chemical Formula	C₂₆H₅₂O₂
Molecular Weight	396.7 g/mol
Internal Standard	Lignoceric acid-d3 (Tetracosanoic acid-d3)
Estimated Retention Time	~25 - 30 minutes (on a DB-5ms column with the suggested temperature program)
Predicted Key Mass Fragments (m/z)	396 (M+), 365 ([M-31]+), 337, 297, 87, 74
Quantification Ions (SIM mode)	m/z 396 (for the analyte) and m/z 385 (for Lignoceric acid-d3 methyl ester)

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of 23-methyltetracosanoic acid.

Signaling Pathway Diagram (Illustrative)

Caption: Potential metabolic pathways involving 23-methyltetracosanoic acid.

Application Note: Quantification of 23-Methyltetracosanoic Acid in Lipid Extracts by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

23-Methyltetracosanoic acid is a very-long-chain branched-chain fatty acid (BCFA) belonging to the anteiso series, characterized by a methyl group at the antepenultimate (n-2) carbon. BCFAs are important components of bacterial cell membranes and are also found in various mammalian tissues and food products, such as human skin lipids, vernix caseosa, and dairy products.[1][2] The accurate quantification of specific BCFAs like 23-methyltetracosanoic acid is crucial for understanding their roles in bacterial physiology, human health, and disease.

This application note provides a comprehensive protocol for the quantification of 23-methyltetracosanoic acid from lipid extracts using Gas Chromatography-Mass Spectrometry (GC-MS) following chemical derivatization.

Analytical Workflow

The quantification of 23-Methyltetracosanoic acid involves a multi-step process beginning with the extraction of total lipids from the biological sample. The fatty acids within the extract are then converted to their volatile fatty acid methyl ester (FAME) derivatives. These FAMEs are subsequently separated, identified, and quantified using GC-MS.

Caption: General workflow for sample preparation, derivatization, and analysis.

Experimental Protocols

I. Total Lipid Extraction (Modified Folch Method)

This protocol describes the extraction of total lipids from a biological sample.

Materials:

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Homogenizer

• Centrifuge

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator or rotary evaporator

Procedure:

• Homogenization: Homogenize a pre-weighed tissue or cell sample in a 2:1 (v/v) mixture of chloroform:methanol to a final volume that is 20 times the sample volume.

• Agitation: Agitate the mixture for 15-20 minutes at room temperature to ensure thorough lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex the mixture thoroughly and centrifuge at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

• Collection: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen or using a rotary evaporator. The resulting lipid film can be stored at -80°C until derivatization.

II. Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol converts fatty acids in the lipid extract to their corresponding FAMEs, which are volatile and suitable for GC-MS analysis.

Materials:

• Dried lipid extract

• Boron trifluoride-methanol (BF₃-Methanol) solution, 12-14%

• Hexane (B92381) (GC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Screw-capped glass tubes with PTFE liners

• Heating block or water bath

Procedure:

• Reagent Addition: Add 2 mL of 12-14% BF₃-Methanol solution to the dried lipid extract (typically 1-25 mg) in a screw-capped glass tube.

• Incubation: Cap the tube tightly and heat at 60°C for 10 minutes in a heating block or water bath to facilitate the esterification reaction.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Allow the layers to separate. The upper layer is the hexane phase containing the FAMEs.

• Collection and Drying: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Sample: The sample is now ready for injection into the GC-MS system.

GC-MS Analysis

Instrumentation and Conditions: The following table outlines typical GC-MS parameters for the analysis of very-long-chain FAMEs. Parameters should be optimized for the specific instrument used.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injector Temp.	280 °C
Oven Program	Initial: 100°C, hold 2 min; Ramp: 10°C/min to 320°C; Hold: 10 min
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temp.	230 °C
Quadrupole Temp.	150 °C
Scan Range	m/z 50-550
Acquisition Mode	Full Scan for identification; Selected Ion Monitoring (SIM) for quantification

Identification of Methyl 23-Methyltetracosanoate:

• Retention Time: The retention time of the target FAME should be confirmed by running an authentic standard if available. As an anteiso-BCFA, it is expected to elute slightly before its straight-chain isomer, methyl pentacosanoate (B1260908) (C25:0).

• Mass Spectrum: The EI mass spectrum of the FAME of 23-methyltetracosanoic acid (Molecular Weight: 396.7 g/mol ) is expected to show characteristic fragments for saturated esters.[3] Key ions include:

  • Molecular Ion (M⁺): A detectable peak at m/z 396.

  • McLafferty Rearrangement: A prominent base peak at m/z 74.

  • Loss of Methoxy Group (M-31): A fragment at m/z 365.

  • Hydrocarbon Fragments: A series of ions corresponding to [CₙH₂ₙ₊₁]⁺.

Quantitative Data and Method Performance

Quantitative analysis should be performed using an internal standard (e.g., methyl nonadecanoate (B1228766) or another odd-chain FAME not present in the sample) and a calibration curve prepared with an authentic standard of 23-methyltetracosanoic acid. In the absence of a specific standard, relative quantification can be performed. The following tables summarize typical performance characteristics for the analysis of BCFAs in complex biological matrices.

Table 1: Typical GC-MS Method Performance for BCFA Quantification

Parameter	Typical Value	Description
Limit of Detection (LOD)	0.1-0.5 ng/mL	The lowest concentration of the analyte that can be reliably detected above the background noise.
Limit of Quantification (LOQ)	0.5-2.0 ng/mL	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Linearity (R²)	> 0.995	The coefficient of determination for the calibration curve over a defined concentration range.
Precision (RSD%)	< 10%	The relative standard deviation of replicate measurements, indicating the reproducibility of the method.
Recovery	85-115%	The percentage of the known amount of analyte recovered from the sample matrix during the entire process.

Note: These values are representative for BCFA analysis and should be determined for each specific application and matrix.

Table 2: Example Concentrations of BCFAs in Various Samples

Sample Type	Total BCFA Content (% of total fatty acids)	Reference
Cow Milk Fat	2.0 - 2.5%	[4]
Human Milk Fat	0.3 - 0.6%	[4]
Yak Milk Fat	3.9 - 5.5%	[4]
Human Skin	Varies significantly with age and location	[1][5]

Note: The concentration of individual BCFAs like 23-methyltetracosanoic acid constitutes a fraction of the total BCFA content.

References

• 1. Lipidomic analysis of epidermal lipids: a tool to predict progression of inflammatory skin disease in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipids and the Permeability and Antimicrobial Barriers of the Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. talenta.usu.ac.id [talenta.usu.ac.id]
• 4. Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Skin Aging and Photoaging Alter Fatty Acids Composition, Including 11,14,17-eicosatrienoic Acid, in the Epidermis of Human Skin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 23-Methyltetracosanoic Acid to Fatty Acid Methyl Esters (FAMEs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantitative analysis of fatty acids is crucial in numerous fields, including metabolic research, drug development, and clinical diagnostics. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and quantification of fatty acids. However, due to their low volatility and the polar nature of their carboxyl group, direct analysis of free fatty acids by GC-MS is challenging, often resulting in poor chromatographic peak shape and inaccurate quantification. To overcome these limitations, a derivatization step is essential. The most common approach is the esterification of fatty acids to form fatty acid methyl esters (FAMEs), which are more volatile and less polar, making them amenable to GC-MS analysis.

This document provides detailed protocols for the derivatization of 23-methyltetracosanoic acid, a very-long-chain branched-chain fatty acid, to its corresponding FAME for subsequent GC-MS analysis.

Derivatization Methods: A Comparative Overview

The two primary methods for the preparation of FAMEs are acid-catalyzed and base-catalyzed esterification/transesterification. The choice of method depends on whether the goal is to analyze only free fatty acids or total fatty acids (including those esterified in lipids like triglycerides and phospholipids).

• Acid-Catalyzed Derivatization: This is a versatile method that can esterify free fatty acids and transesterify esterified fatty acids simultaneously. Commonly used reagents include boron trifluoride in methanol (B129727) (BF3-Methanol) and methanolic hydrochloric acid (HCl). While robust, these methods may require higher temperatures and longer reaction times.

• Base-Catalyzed Transesterification: This method is rapid and efficient for the transesterification of glycerolipids. However, it is not suitable for the esterification of free fatty acids.

For the analysis of 23-methyltetracosanoic acid, which may be present in both free and esterified forms, an acid-catalyzed method is generally recommended.

Quantitative Data on FAME Derivatization

Derivatization Method	Lipid Class	Typical Yield (%)	Reaction Conditions	Reference
1.25 M Methanolic HCl	Various food matrices	>80% for most lipids	Microwave-assisted
1.2% HCl in Methanol/Toluene	Sterol Esters, Triglycerides, Phospholipids, Free Fatty Acids	>96%	45°C overnight or 100°C for 1-1.5 h
2 M Methanolic HCl	Corn Oil (Triglycerides)	Not specified, but effective	80°C for 20 min
14% BF3 in Methanol	Forage Samples	Complete conversion observed	80°C for 1 h
Enzymatic (Lipase)	Acid Oil	71.3%	30°C
NaOH/CaO Catalyst	Used Cooking Oil	92.2%	Not specified

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride (BF3)-Methanol

This is a widely used method for the comprehensive derivatization of fatty acids.

Materials:

• Sample containing 23-methyltetracosanoic acid (1-25 mg)

• Boron trifluoride in methanol (12-14% w/w)

• Hexane (B92381) or Heptane

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663)

• Screw-capped glass tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Accurately weigh 1-25 mg of the lipid sample (or a dried lipid extract) into a screw-capped glass tube. If the sample is in an aqueous solution, it must first be evaporated to dryness under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 12-14% BF3 in methanol to the sample.

• Reaction: Tightly cap the tube and heat at 60-100°C for 5-60 minutes. For very-long-chain fatty acids, a longer reaction time and higher temperature may be necessary to ensure complete derivatization. Optimization of reaction time and temperature is recommended for specific sample types.

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 1-2 mL of hexane or heptane.

• Phase Separation: Cap the tube and vortex vigorously for 1 minute to extract the FAMEs into the organic phase. Centrifuge at a low speed to aid in phase separation.

• Collection: Carefully transfer the upper organic layer (containing the FAMEs) to a clean vial.

• Drying: Dry the organic layer by passing it through a small column of anhydrous sodium sulfate or by adding anhydrous sodium sulfate directly to the vial and agitating.

• Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: Acid-Catalyzed Esterification using Methanolic HCl

This method is a common and effective alternative to using BF3-methanol.

Materials:

• Sample containing 23-methyltetracosanoic acid (1-25 mg)

• Methanolic HCl (e.g., 2 M, prepared by carefully adding acetyl chloride to methanol)

• Hexane or Heptane

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate

• Screw-capped glass tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place the dried lipid sample (1-25 mg) in a screw-capped glass tube.

• Reagent Addition: Add 2 mL of 2 M methanolic HCl.

• Reaction: Cap the tube securely and heat at 80°C for 20-60 minutes. As with the BF3 method, longer times may be required for complete derivatization of very-long-chain fatty acids.

• Extraction: After cooling, add 1 mL of saturated NaCl solution and 1-2 mL of hexane or heptane.

• Phase Separation: Vortex the tube thoroughly and centrifuge to separate the layers.

• Collection: Transfer the upper hexane layer to a clean vial.

• Drying: Dry the hexane extract with anhydrous sodium sulfate.

• Analysis: The FAMEs are ready for GC-MS analysis.

Workflow and Diagrams

The general workflow for the derivatization of 23-methyltetracosanoic acid to its FAME is depicted below.

Application Note: NMR Spectroscopic Analysis of 23-Methyltetracosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the nuclear magnetic resonance (NMR) spectroscopic analysis of 23-methyltetracosanoic acid, a branched-chain fatty acid of interest in various research and development fields. While experimental spectra for this specific molecule are not widely available in public databases, this note presents predicted ¹H and ¹³C NMR chemical shifts based on established principles and data from analogous long-chain and branched fatty acids. Furthermore, it outlines a comprehensive protocol for sample preparation, NMR data acquisition, and processing, enabling researchers to obtain high-quality spectra for structural verification and analysis.

Introduction

23-Methyltetracosanoic acid is a saturated fatty acid with a methyl branch near the terminus of its 24-carbon chain. This structural feature can influence its physical and biological properties, making its unambiguous identification crucial. NMR spectroscopy is a powerful, non-destructive technique for molecular structure elucidation. This application note serves as a practical guide for researchers utilizing NMR to characterize 23-methyltetracosanoic acid and similar long-chain fatty acids.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 23-methyltetracosanoic acid. These predictions are derived from the analysis of NMR data for structurally related saturated and branched fatty acids.[1][2][3][4][5] The chemical shifts of fatty acids are relatively consistent, with predictable variations based on the position relative to the carboxylic acid group and any branching.[1][3]

Table 1: Predicted ¹H NMR Chemical Shifts for 23-Methyltetracosanoic Acid in CDCl₃

Atom Position	Chemical Shift (ppm)	Multiplicity	Integration
H-1 (COOH)	~10-12	br s	1H
H-2 (α-CH₂)	~2.35	t	2H
H-3 (β-CH₂)	~1.63	m	2H
H-4 to H-22 (-(CH₂)₁₉-)	~1.25	br s	38H
H-23 (-CH-)	~1.55	m	1H
H-24 (terminal CH₃)	~0.88	t	3H
23-Methyl (branch CH₃)	~0.85	d	3H

Abbr: br s = broad singlet, t = triplet, m = multiplet, d = doublet

Table 2: Predicted ¹³C NMR Chemical Shifts for 23-Methyltetracosanoic Acid in CDCl₃

Atom Position	Chemical Shift (ppm)
C-1 (COOH)	~180
C-2 (α-CH₂)	~34.0
C-3 (β-CH₂)	~24.7
Bulk -(CH₂)n-	~29.7
C-21	~29.4
C-22	~36.8
C-23	~39.0
C-24 (terminal CH₃)	~14.1
23-Methyl (branch CH₃)	~19.7

Experimental Protocols

This section details the methodology for preparing a sample of 23-methyltetracosanoic acid and acquiring high-quality NMR spectra.

Sample Preparation

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for fatty acids.

• Sample Concentration: Dissolve approximately 5-10 mg of 23-methyltetracosanoic acid in 0.5-0.7 mL of CDCl₃. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Sample Filtration (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into a clean NMR tube to prevent magnetic field distortions.

• Transfer to NMR Tube: Transfer the final solution to a standard 5 mm NMR tube.

NMR Data Acquisition

The following parameters are recommended for acquiring ¹H, ¹³C, and 2D NMR spectra on a standard NMR spectrometer (e.g., 400-600 MHz).

• ¹H NMR Spectroscopy:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans for a concentrated sample.

  • Temperature: 298 K.

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: 0-200 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, depending on the sample concentration and spectrometer sensitivity.

  • Temperature: 298 K.

• 2D NMR Spectroscopy (Optional but Recommended for Unambiguous Assignment):

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.[2]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is particularly useful for assigning carbons near the methyl branch and the carbonyl group.[2][5]

Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3-0.5 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phase Correction: Manually or automatically correct the phase of the transformed spectrum.

• Baseline Correction: Apply a polynomial baseline correction to ensure accurate integration.

• Referencing: Calibrate the chemical shift scale to the TMS signal at 0 ppm.

• Integration: Integrate the signals in the ¹H spectrum to determine the relative number of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the NMR spectroscopic analysis of 23-methyltetracosanoic acid.

Caption: Workflow for NMR analysis of 23-methyltetracosanoic acid.

Conclusion

This application note provides essential information for the NMR spectroscopic characterization of 23-methyltetracosanoic acid. The predicted ¹H and ¹³C NMR data serve as a valuable reference for spectral interpretation. The detailed experimental protocols for sample preparation, data acquisition, and processing will guide researchers in obtaining high-quality, reproducible results, facilitating the unambiguous structural confirmation of this and other long-chain branched fatty acids. The application of 2D NMR techniques is highly recommended for complete and accurate resonance assignments.

References

• 1. ORGANIC SPECTROSCOPY INTERNATIONAL: 1H-NMR SPECTROSCOPY OF FATTY ACIDS AND THEIR DERIVATIVES [orgspectroscopyint.blogspot.com]
• 2. magritek.com [magritek.com]
• 3. aocs.org [aocs.org]
• 4. aocs.org [aocs.org]
• 5. Characterizing Fatty Acids with advanced multinuclear NMR methods - Magritek [magritek.com]

LC-MS/MS method for 23-Methyltetracosanoic acid

An LC-MS/MS method for the quantification of 23-Methyltetracosanoic acid has been developed to support research and drug development. This very-long-chain fatty acid (VLCFA) is analyzed using a robust protocol involving protein precipitation and liquid chromatography-tandem mass spectrometry. The method is designed for high sensitivity and specificity in complex biological matrices.

Application Note

Introduction

23-Methyltetracosanoic acid is a saturated very-long-chain fatty acid (VLCFA). The accurate and sensitive quantification of VLCFAs is crucial in various research areas. This application note describes a sensitive and selective LC-MS/MS method for the determination of 23-Methyltetracosanoic acid in plasma. The method utilizes a simple protein precipitation step for sample preparation, followed by chromatographic separation on a C18 reversed-phase column and detection by tandem mass spectrometry operating in negative electrospray ionization mode.

Materials and Methods

Sample Preparation: Plasma samples were prepared using a protein precipitation method. To 50 µL of plasma, 150 µL of cold acetonitrile (B52724) containing the internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar VLCFA not present in the sample) was added. The mixture was vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes to pellet the precipitated proteins. The supernatant was then transferred to an autosampler vial for LC-MS/MS analysis. For the determination of total 23-Methyltetracosanoic acid (free and conjugated), an initial hydrolysis step would be required prior to protein precipitation.

Liquid Chromatography: Chromatographic separation was achieved on a C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size). The mobile phase consisted of a gradient of 10 mM ammonium (B1175870) acetate (B1210297) in water (A) and acetonitrile (B). A typical gradient might start at 80% B, increasing to 99% B over several minutes, holding for a few minutes, and then returning to initial conditions for equilibration. The flow rate was maintained at 0.4 mL/min, and the column oven was set to 40 °C.

Mass Spectrometry: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode was used for detection. The analysis was performed in Multiple Reaction Monitoring (MRM) mode. The specific precursor-to-product ion transitions for 23-Methyltetracosanoic acid would need to be optimized, but would be based on the deprotonated molecule [M-H]⁻. Given the molecular formula C25H50O2, the molecular weight is 382.67 g/mol . The precursor ion would be m/z 381.7. A likely product ion would result from the loss of the carboxyl group, though this would need to be confirmed experimentally. The ion source parameters, such as capillary voltage and source temperature, were optimized for maximum signal intensity.

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solution: Prepare a 1 mg/mL stock solution of 23-Methyltetracosanoic acid in a suitable organic solvent such as methanol (B129727) or a mixture of chloroform (B151607) and methanol.

• Working Standards: Prepare a series of working standard solutions by serial dilution of the stock solution with the same solvent to create a calibration curve.

• Internal Standard (IS) Stock and Working Solution: Prepare a stock solution of the internal standard. A working IS solution is then prepared by diluting the stock solution in acetonitrile to the desired concentration for sample preparation.

2. Sample Preparation Protocol

• Label microcentrifuge tubes for each sample, calibrator, and quality control sample.

• Pipette 50 µL of the respective sample into the labeled tubes.

• Add 150 µL of the cold working internal standard solution (in acetonitrile) to each tube.

• Vortex each tube for 1 minute at high speed.

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject a portion of the supernatant (e.g., 5-10 µL) into the LC-MS/MS system.

3. LC-MS/MS System Parameters

• LC System:

  • Column: C18 reversed-phase, e.g., 2.1 x 100 mm, 2.6 µm

  • Mobile Phase A: 10 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Gradient: A time-based gradient should be developed to ensure separation from other fatty acids.

• MS System:

  • Ionization Mode: ESI Negative

  • Capillary Voltage: Optimized, e.g., -3.0 kV

  • Source Temperature: Optimized, e.g., 350 °C

  • Gas Flow (Desolvation and Cone): Optimized for the specific instrument.

  • MRM Transitions: To be determined experimentally. For 23-Methyltetracosanoic acid (precursor m/z 381.7), potential product ions would be evaluated.

Data Presentation

The quantitative performance of the method should be evaluated by determining the linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and recovery. The results of these validation parameters would be summarized in tables.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²

| 23-Methyltetracosanoic acid | 1 - 1000 | >0.99 |

Table 2: Sensitivity

Analyte	LOD (ng/mL)	LOQ (ng/mL)

| 23-Methyltetracosanoic acid | To be determined | To be determined |

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	TBD	<15%	<15%	85-115%
Medium	TBD	<15%	<15%	85-115%

| High | TBD | <15% | <15% | 85-115% |

Table 4: Recovery

QC Level	Mean Recovery (%)
Low	To be determined
Medium	To be determined

| High | To be determined |

Note: The values in the tables are representative of typical performance for such an assay and would need to be determined experimentally during method validation.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 23-Methyltetracosanoic acid.

Application Note and Protocol for the Extraction and Analysis of Branched-Chain Fatty Acids

Introduction

Branched-chain fatty acids (BCFAs) are a class of fatty acids characterized by one or more methyl branches on their carbon backbone.[1][2] These lipids are integral components of cell membranes in certain bacteria, influencing membrane fluidity, and are also found in various food products like dairy and ruminant meats.[1][2] In humans, BCFAs are present in the gut and have been implicated in metabolic regulation and immune modulation.[1] The accurate quantification and identification of BCFAs are crucial for understanding their physiological roles and for various applications in microbiology, nutrition, and drug development.[1][3]

This document provides detailed application notes and protocols for the analysis of BCFAs using gas chromatography-mass spectrometry (GC-MS), a common and robust analytical platform for this purpose.

Analytical Challenges

The analysis of BCFAs presents several challenges:

• Low Abundance: BCFAs are often present at low concentrations in biological matrices, requiring sensitive analytical methods.[1]

• Isomer Complexity: The presence of numerous structural isomers (e.g., iso- and anteiso- forms) with similar physicochemical properties makes their separation and individual quantification difficult.[1]

• Co-elution: BCFAs can co-elute with more abundant straight-chain fatty acids, complicating their detection and quantification, particularly in GC-MS analysis.[1][4][5]

Experimental Workflow

The overall workflow for the extraction and analysis of BCFAs from biological samples, such as microbial cultures, is depicted below. This process involves sample preparation, extraction and derivatization of fatty acids to fatty acid methyl esters (FAMEs), followed by GC-MS analysis and data processing.[3]

Figure 1: Experimental workflow for BCFA extraction and analysis.

Data Presentation: Quantitative Parameters

The following tables summarize typical performance data for BCFA analysis using GC-MS.

Table 1: Performance Characteristics of a Validated Method for Short-Chain and Branched-Chain Fatty Acid Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.5 - 10 ng/mL	[6]
Inta-batch CV	<5%	[6]
Accuracy	>95%	[6]

Table 2: Sample Requirements for BCFA Analysis

Sample Type	Minimum Amount	Reference
Animal and plant tissues	≥ 50 mg	[7]
Microorganism	≥ 0.2 g	[7]
Fresh stool	≥ 50 mg	[7]
Freeze-dried stool	≥ 5 mg	[7]
Cell Culture	≥ 1x10⁷ cells	[7]

Experimental Protocols

Protocol 1: GC-MS Analysis of BCFAs after Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol describes the conversion of BCFAs to their more volatile methyl esters for subsequent GC-MS analysis.[1]

Materials and Reagents:

• Chloroform (B151607):Methanol (B129727) (1:1, v/v)[8]

• 0.9% KCl solution[9]

• Boron trifluoride (BF₃) in methanol (12%)[1]

• Hexane (B92381) (High-resolution gas chromatography grade)

• Anhydrous sodium sulfate (B86663)

• Internal standard (e.g., heptadecanoic acid)

• Glass centrifuge tubes with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

• GC-MS system

Procedure:

• Lipid Extraction (Modified Bligh & Dyer Method):

  • To a pellet of approximately 10⁷ microbial cells or 50 mg of homogenized tissue in a glass centrifuge tube, add a known amount of internal standard.

  • Add 2 mL of a 1:1 (v/v) mixture of chloroform and methanol.[8]

  • Vortex the mixture vigorously for 15 minutes.

  • Add 0.5 mL of chloroform and vortex for 1 minute.

  • Add 0.9 mL of 0.9% KCl solution and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.[10]

  • Carefully transfer the lower organic phase to a new glass tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

• Derivatization (Acid-Catalyzed Esterification):

  • To the dried lipid extract, add 1 mL of 12% boron trifluoride (BF₃) in methanol.[1]

  • Incubate the mixture at 60°C for 30 minutes.[1]

  • After cooling to room temperature, add 1 mL of water and 1 mL of hexane.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes to separate the layers.

  • Carefully collect the upper hexane layer containing the FAMEs and transfer it to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried hexane extract to a GC vial for analysis.

• GC-MS Analysis:

  • Injection: 1 µL of the FAMEs solution is injected into the GC. A splitless or split injection can be used depending on the sample concentration.[1]

  • Oven Temperature Program: A typical temperature gradient starts at 60°C, ramps to 220°C at 10°C/min, and holds for 5 minutes.[1]

  • Carrier Gas: Helium at a constant flow rate.[1]

  • Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 50-550.

Mandatory Visualization

Biosynthesis of Branched-Chain Fatty Acids

In many bacteria, the synthesis of BCFAs starts from branched-chain amino acids. The pathway diverges from straight-chain fatty acid synthesis at the initial priming step.

Figure 2: Biosynthesis pathway of BCFAs in bacteria.

References

• 1. benchchem.com [benchchem.com]
• 2. lipotype.com [lipotype.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Lipid Extraction and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A targeted metabolomic protocol for short-chain fatty acids and branched-chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 23-Methyltetracosanoic Acid as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of complex biological and chemical samples, internal standards are crucial for achieving accurate and reproducible results. They are added in a known amount to samples, calibration standards, and quality controls to correct for variations in sample preparation, extraction efficiency, and instrument response. For the analysis of very-long-chain fatty acids (VLCFAs), which are fatty acids with 22 or more carbon atoms, the ideal internal standard is a compound that is structurally similar to the analytes of interest but not naturally present in the sample.

23-Methyltetracosanoic acid, a C25 branched-chain fatty acid, is a suitable candidate for use as an internal standard in the analysis of VLCFAs, particularly in matrices where odd-chain and branched-chain fatty acids are not endogenously found. Its high molecular weight and long alkyl chain ensure that its physicochemical properties and chromatographic behavior are comparable to those of other VLCFAs.

These application notes provide a generalized framework for the use of 23-Methyltetracosanoic acid as an internal standard for the quantitative analysis of VLCFAs using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Physicochemical Properties

A clear understanding of the physical and chemical properties of 23-Methyltetracosanoic acid is essential for its proper handling and application in analytical methods.

Property	Value	Reference
Molecular Formula	C₂₅H₅₀O₂	[1]
Molecular Weight	382.7 g/mol	[1]
IUPAC Name	23-methyltetracosanoic acid	[1]
Physical State	Solid (predicted)
Solubility	Soluble in organic solvents such as hexane (B92381), chloroform, and methanol (B129727).

Application: Quantitative Analysis of Very-Long-Chain Fatty Acids (VLCFAs)

23-Methyltetracosanoic acid is recommended as an internal standard for the quantitative analysis of VLCFAs in various biological matrices, including plasma, serum, cells, and tissues. Its structural similarity to endogenous VLCFAs ensures that it behaves similarly during sample preparation and analysis, thus effectively correcting for analytical variability.

Key Considerations for Use:

• Matrix Screening: Before use, it is crucial to screen the sample matrix to ensure that 23-Methyltetracosanoic acid is not naturally present, which would interfere with accurate quantification.

• Purity: The internal standard should be of high purity to avoid the introduction of interfering substances.

• Concentration: The concentration of the internal standard should be optimized to be within the linear range of the instrument's detector and comparable to the expected concentration of the analytes of interest.

Experimental Protocols

The following are generalized protocols for the analysis of VLCFAs using 23-Methyltetracosanoic acid as an internal standard. These protocols may require optimization for specific applications and instrumentation.

Protocol 1: GC-MS Analysis of VLCFAs as Fatty Acid Methyl Esters (FAMEs)

This protocol describes the lipid extraction, derivatization to FAMEs, and subsequent analysis by GC-MS.

1. Materials and Reagents:

• 23-Methyltetracosanoic acid (Internal Standard)

• VLCFA standards (for calibration curve)

• Chloroform, Methanol, Hexane (HPLC grade)

• Boron trifluoride in methanol (14% BF₃-methanol) or Methanolic HCl

• Sodium chloride (NaCl) solution (0.9% w/v)

• Anhydrous sodium sulfate

2. Sample Preparation and Lipid Extraction:

• To 100 µL of plasma or a known amount of homogenized tissue, add a precise amount of 23-Methyltetracosanoic acid internal standard solution (e.g., 10 µL of a 100 µg/mL solution).

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic layer into a clean glass tube.

• Dry the extract under a gentle stream of nitrogen at 40°C.

3. Derivatization to FAMEs:

• To the dried lipid extract, add 1 mL of 14% BF₃-methanol.[2][3]

• Cap the tube tightly and heat at 100°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water, and vortex for 1 minute.

• Centrifuge to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a GC vial.

4. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent GC or equivalent.

• Column: DB-1ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature 150°C, hold for 2 min, ramp to 320°C at 5°C/min, and hold for 10 min.

• Mass Spectrometer: Agilent MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the FAMEs of interest and the 23-Methyltetracosanoic acid methyl ester.

Protocol 2: LC-MS/MS Analysis of VLCFAs

This protocol is suitable for the analysis of underivatized VLCFAs.

1. Materials and Reagents:

• 23-Methyltetracosanoic acid (Internal Standard)

• VLCFA standards (for calibration curve)

• Chloroform, Methanol, Isopropanol, Acetonitrile (LC-MS grade)

• Formic acid

• Sodium chloride (NaCl) solution (0.9% w/v)

2. Sample Preparation and Lipid Extraction:

• Follow the same sample preparation and lipid extraction steps as in Protocol 1 (steps 2.1 to 2.7).

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol:isopropanol 1:1, v/v).

3. LC-MS/MS Instrumental Analysis:

• Liquid Chromatograph: UPLC system or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A suitable gradient to separate the VLCFAs (e.g., start at 30% B, ramp to 100% B over 10 minutes, hold for 5 minutes).

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor the precursor-to-product ion transitions for the VLCFAs and 23-Methyltetracosanoic acid.

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the analysis. The values presented are hypothetical and representative of a well-optimized method.

Table 1: GC-MS Method Performance Characteristics

Analyte	Linearity (r²)	LLOQ (ng/mL)	ULOQ (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
C22:0	>0.995	5	1000	<10	<15	90-110
C24:0	>0.995	5	1000	<10	<15	90-110
C26:0	>0.995	2	500	<15	<20	85-115

Table 2: LC-MS/MS Method Performance Characteristics

Analyte	Linearity (r²)	LLOQ (ng/mL)	ULOQ (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
C22:0	>0.998	1	500	<8	<12	92-108
C24:0	>0.998	1	500	<8	<12	92-108
C26:0	>0.998	0.5	250	<12	<18	88-112

Mandatory Visualization

Caption: GC-MS workflow for VLCFA analysis.

Caption: LC-MS/MS workflow for VLCFA analysis.

References

• 1. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: A Protocol for the Synthesis of 23-Methyltetracosanoic Acid Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

23-Methyltetracosanoic acid is a very-long-chain fatty acid (VLCFA) that can be utilized as a standard in various research and development applications. Its utility spans from a reference compound in mass spectrometry-based lipidomics to a building block in the synthesis of complex lipids and bioactive molecules. The presence of a methyl branch at the iso-position (n-2) provides a unique structural feature that is relevant in the study of certain biological pathways and disease markers. This application note details a comprehensive, multi-step protocol for the chemical synthesis of high-purity 23-methyltetracosanoic acid, intended to serve as a reference standard.

Synthetic Strategy

The synthesis of 23-methyltetracosanoic acid is achieved through a convergent strategy that involves the coupling of two key fragments, followed by chain extension and functional group manipulation. The overall workflow is depicted in the diagram below. The key steps involve the formation of a C22 branched alcohol via a Grignard reaction, followed by its conversion to an alkyl halide, and a final carboxylation step to yield the target C25 fatty acid.

Analytical Techniques for Very Long-Chain Fatty Acids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very long-chain fatty acids (VLCFAs) are fatty acids with carbon chains of 22 atoms or more. These molecules are crucial components of cellular lipids, such as sphingolipids and glycerophospholipids, and serve as precursors for lipid mediators. In humans, the metabolism of VLCFAs is critical for various biological functions, and their accumulation is a key biomarker for several genetic disorders, most notably X-linked adrenoleukodystrophy (X-ALD). The accurate and sensitive quantification of VLCFAs in biological matrices is therefore essential for the diagnosis, monitoring, and development of therapeutic interventions for these diseases.

This document provides detailed application notes and protocols for the analysis of VLCFAs using the two most common and robust analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Techniques: A Comparative Overview

The two primary methods for the quantitative analysis of VLCFAs are GC-MS and LC-MS/MS. Each technique has its own set of advantages and is chosen based on the specific requirements of the analysis, such as sensitivity, sample matrix, and throughput.

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established and robust technique for VLCFA analysis.[1] It offers high chromatographic resolution and is often considered the gold standard. However, it requires derivatization of the fatty acids to increase their volatility.[2]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method offers high sensitivity and selectivity, particularly when using techniques like Multiple Reaction Monitoring (MRM).[3] It can often analyze VLCFAs with minimal or no derivatization, which can simplify sample preparation.[4]

The choice of derivatization agent is a critical step in GC-MS analysis and can also be employed in LC-MS/MS to enhance ionization efficiency. Common derivatization methods include esterification to form fatty acid methyl esters (FAMEs) or the use of silylating agents.[2]

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for VLCFA profiling. These values can vary based on the specific instrument, sample matrix, and protocol used.

Table 1: Performance Characteristics of GC-MS Methods for VLCFA Analysis

Analyte	Derivatization Method	Matrix	Linearity (r²)	Recovery (%)	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Reference
C22:0, C24:0, C26:0	Acid-catalyzed methylation (FAMEs)	Plasma	>0.99	85-115	Not Reported	Not Reported	[5]
C24:0, C26:0	MTBSTFA	Plasma	Not Reported	Not Reported	Not Reported	Not Reported	[6]
C8-C24 Fatty Acids	Pentafluorobenzyl bromide	Blood	Not Reported	Not Reported	Not Reported	Not Reported	[7]

Table 2: Performance Characteristics of LC-MS/MS Methods for VLCFA Analysis

Analyte	Derivatization Method	Matrix	Linearity (r²)	Recovery (%)	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Reference
C14-C36 Fatty Acids	None (Ion-pairing)	Cells	>0.99	Not Reported	5 ng/mL (median)	Not Reported	[4]
Long-Chain Fatty Acids	None	Plasma, Liver	Not Reported	Not Reported	Not Reported	Not Reported	[8]
C26:0-lysophosphatidylcholine	None	Dried Blood Spots	Not Reported	Not Reported	Not Reported	Not Reported	[6]

Signaling and Metabolic Pathways

VLCFAs are integral to several metabolic and signaling pathways. Their synthesis occurs in the endoplasmic reticulum through a four-step elongation cycle.[1] Deficiencies in the degradation of VLCFAs, which primarily occurs in peroxisomes, lead to their accumulation and subsequent cellular dysfunction, as seen in X-ALD.[9][10]

VLCFA Metabolism and Pathology in X-ALD

Experimental Workflow

A typical workflow for the analysis of VLCFAs from biological samples involves several key steps, from sample collection to data analysis. The use of internal standards, such as deuterated VLCFAs, is crucial for accurate quantification.

General Experimental Workflow for VLCFA Analysis

Experimental Protocols

Protocol 1: GC-MS Analysis of VLCFAs in Plasma

This protocol describes the quantification of total VLCFAs in plasma samples following hydrolysis and derivatization to form fatty acid methyl esters (FAMEs).

1. Materials and Reagents

• Plasma samples

• Internal standard solution (e.g., deuterated C22:0, C24:0, C26:0 in ethanol)

• Chloroform (B151607):Methanol (2:1, v/v)

• 0.5 M HCl in acetonitrile (B52724)

• Hexane (B92381)

• 1 M KOH

• Pyridine (B92270)

• N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA)

• Glass tubes with PTFE-lined caps

• Nitrogen evaporator

• Heating block or water bath

• Vortex mixer and centrifuge

2. Sample Preparation and Lipid Extraction

• To 100 µL of plasma in a glass tube, add a known amount of the internal standard solution.

• Add 2 mL of chloroform:methanol (2:1, v/v) and vortex vigorously for 2 minutes.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully transfer the lower organic layer to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

3. Hydrolysis

• Add 2 mL of 0.5 M HCl in acetonitrile to the dried lipid extract.

• Incubate at 110°C for 45 minutes.[6]

• Cool the tubes to room temperature.

4. Extraction of Free Fatty Acids

• Add 4 mL of hexane and vortex to extract the fatty acids.

• Transfer the upper hexane layer to a new glass tube.

• Wash the hexane layer with 3.5 mL of 1 M KOH.

• Remove the hexane layer and add 600 µL of 25% HCl.

• Re-extract the fatty acids with 4 mL of hexane.

• Transfer the hexane layer to a new tube and dry under a stream of nitrogen at 50°C.[6]

5. Derivatization

• Add 50 µL of pyridine and 50 µL of MTBSTFA to the dried fatty acids.

• Heat at 80°C for 30 minutes.[6]

• The sample is now ready for GC-MS analysis.

6. GC-MS Instrumental Analysis (Representative Parameters)

• Gas Chromatograph: Agilent GC or equivalent

• Column: DB-1ms (30 m x 0.25 mm x 0.25 µm) or similar

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program: Initial temperature 100°C, hold for 2 min, ramp to 250°C at 10°C/min, then ramp to 320°C at 5°C/min and hold for 10 min.

• Mass Spectrometer: Agilent MS or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

7. Data Analysis

• Integrate the peak areas for the target VLCFAs and their corresponding internal standards.

• Calculate the ratio of the peak area of the native VLCFA to its internal standard.

• Quantify the concentration of each VLCFA using a calibration curve prepared with known standards.

Protocol 2: LC-MS/MS Analysis of VLCFAs in Cultured Cells

This protocol describes a method for the analysis of VLCFAs in cell pellets using LC-MS/MS without derivatization.

1. Materials and Reagents

• Cell pellets

• Internal standard solution (e.g., deuterated VLCFAs)

• Chloroform

• Methanol

• 0.3 M KOH in 90:10 methanol/water

• Formic acid

• Hexane

• Water-methanol gradient with tributylamine (B1682462) (as ion pairing agent)

• Microfuge tubes

• Cell scraper

• Nitrogen evaporator

• Water bath

2. Sample Preparation and Lipid Extraction

• Harvest cells and create a cell pellet of a known cell number (e.g., 1-2 million cells).

• Add a known amount of internal standard to the cell pellet.

• Add 0.5 mL of cold (-20°C) chloroform, vortex vigorously for 1 minute, and centrifuge at 16,000 x g for 5 minutes.

• Transfer the lower chloroform layer to a glass tube.

• Repeat the chloroform extraction and combine the organic layers.

• Dry the combined extracts under a stream of nitrogen.[4]

3. Saponification (Hydrolysis)

• Resuspend the dried lipid extract in 1 mL of 90:10 methanol/water containing 0.3 M KOH.

• Incubate in an 80°C water bath for 1 hour.[4]

4. Extraction of Free Fatty Acids

• Acidify the sample by adding 100 µL of formic acid.

• Extract the fatty acids twice with 1 mL of hexane.

• Combine the hexane layers and dry under a stream of nitrogen.[4]

5. Sample Reconstitution

• Resuspend the dried fatty acids in a 1:1:0.3 chloroform/methanol/water solution. The final volume will depend on the expected concentration of VLCFAs.[4]

6. LC-MS/MS Instrumental Analysis (Representative Parameters)

• Liquid Chromatograph: UHPLC system

• Column: C8 reversed-phase column

• Mobile Phase A: Water with 0.1% formic acid and tributylamine

• Mobile Phase B: Methanol with 0.1% formic acid and tributylamine

• Gradient: A gradient from a lower to a higher percentage of mobile phase B.

• Flow Rate: 0.3-0.6 mL/min

• Injection Volume: 5-10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

7. Data Analysis

• Integrate the peak areas for the MRM transitions of the native VLCFAs and their internal standards.

• Calculate the ratio of the peak area of the native VLCFA to its corresponding internal standard.

• Determine the concentration of each VLCFA using a calibration curve.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 6. Frontiers | Comparison of the Diagnostic Performance of C26:0-Lysophosphatidylcholine and Very Long-Chain Fatty Acids Analysis for Peroxisomal Disorders [frontiersin.org]
• 7. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples | Springer Nature Experiments [experiments.springernature.com]
• 8. Long-chain free fatty acid profiling analysis by liquid chromatography-mass spectrometry in mouse treated with peroxisome proliferator-activated receptor α agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 10. adrenoleukodystrophy.info [adrenoleukodystrophy.info]

Application Note: Sample Preparation for the Analysis of 23-Methyltetracosanoic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the extraction, derivatization, and preparation of 23-Methyltetracosanoic acid, a very-long-chain fatty acid (VLCFA), from biological matrices for quantitative analysis, primarily by Gas Chromatography-Mass Spectrometry (GC-MS). Due to the low volatility and polar nature of free fatty acids, derivatization is an essential step to ensure successful chromatographic analysis.[1] This note outlines two common and effective derivatization techniques: acid-catalyzed methylation to form Fatty Acid Methyl Esters (FAMEs) and silylation to form Trimethylsilyl (TMS) esters.

Principle of Analysis

The overall workflow for analyzing 23-Methyltetracosanoic acid involves three primary stages:

• Total Lipid Extraction: Isolating lipids, including 23-Methyltetracosanoic acid (which may be present in free or esterified forms), from the complex biological matrix (e.g., serum, plasma, tissue).

• Saponification & Derivatization: Releasing all fatty acids from their esterified forms (e.g., triglycerides, phospholipids) through saponification, followed by a chemical reaction (derivatization) to convert the polar carboxylic acid group into a less polar, more volatile ester. This is critical for preventing peak tailing and enabling elution in gas chromatography.[1]

• Purification: A final liquid-liquid extraction step to remove excess reagents and polar contaminants, concentrating the derivatized analyte in an organic solvent suitable for injection into the GC-MS system.

Experimental Workflow Diagram

The following diagram illustrates the general sample preparation workflow from a biological sample to the final analysis-ready extract.

Caption: Experimental workflow for 23-Methyltetracosanoic acid analysis.

Apparatus and Reagents

• Apparatus: Glass centrifuge tubes with PTFE-lined screw caps, vortex mixer, centrifuge, heating block or water bath, nitrogen evaporation system, gas-tight syringes, GC-MS system.

• Solvents (HPLC or GC grade): Chloroform (B151607), Methanol (B129727), Hexane (B92381), Dichloromethane (DCM).

• Reagents:

  • Potassium Hydroxide (KOH)

  • Sodium Chloride (NaCl)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • For Methylation: 14% Boron trifluoride in methanol (BF₃-methanol) or 1.25 M HCl in methanol.

  • For Silylation: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Internal Standard (e.g., Heptadecanoic acid, C17:0).

Detailed Experimental Protocols

Protocol 1: Total Lipid Extraction (Modified Folch Method)

This protocol is suitable for extracting total lipids from serum or plasma.

• Sample Preparation: To a 15 mL glass centrifuge tube, add 1.0 mL of the biological sample (e.g., serum). Add a known amount of internal standard.

• Solvent Addition: Add 4.0 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

• Extraction: Cap the tube tightly and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the layers.

• Collection: Carefully aspirate the lower organic (chloroform) layer containing the lipids and transfer it to a new clean glass tube.[2]

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen. The resulting lipid film is now ready for saponification and derivatization.

Protocol 2: Saponification (for Total Fatty Acid Analysis)

This step hydrolyzes ester bonds to release fatty acids from complex lipids.

• Reagent Addition: To the dried lipid extract from Protocol 1, add 1 mL of 1 M KOH in 70% ethanol.[3]

• Hydrolysis: Cap the tube and heat at 90°C for 60 minutes in a heating block.[3]

• Neutralization & Acidification: Cool the tube to room temperature. Acidify the mixture by adding 0.2 mL of 6 M HCl.

• Extraction of FFAs: Add 2 mL of hexane, vortex for 1 minute, and centrifuge for 5 minutes. Transfer the upper hexane layer containing the free fatty acids to a new tube.

• Drying: Evaporate the hexane under a stream of nitrogen. The dried residue contains the total free fatty acids.

Protocol 3: Derivatization (Choose one of the following)

This is a robust and widely used method for preparing fatty acid methyl esters (FAMEs).

• Reagent Addition: Add 1 mL of 14% BF₃-methanol to the dried fatty acid residue.[1][4]

• Reaction: Cap the vial tightly, vortex briefly, and heat at 60°C for 20-60 minutes.[1][4][5]

• Quenching & Extraction: After cooling to room temperature, add 1 mL of saturated NaCl solution and 1-2 mL of hexane.[1][5]

• Phase Separation: Vortex vigorously for 1 minute and allow the layers to separate.

• Collection: Carefully transfer the upper hexane layer, which contains the FAMEs, to a new vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.[1][5]

• Final Sample: The sample is now ready for GC-MS analysis.

Silylation is a rapid and effective alternative that targets active hydrogens.

• Reagent Addition: To the dried fatty acid residue, add 100 µL of a silylating agent such as BSTFA with 1% TMCS.[1][5]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60-80°C for 30-60 minutes.[1][5]

• Solvent Addition: After cooling, the derivatized solution can be evaporated to dryness and reconstituted in a suitable solvent like chloroform or hexane.[5] Alternatively, it can be directly diluted with a solvent of choice (e.g., DCM) for analysis.[1]

• Final Sample: The sample containing the TMS-esters is ready for GC-MS analysis.

Data Presentation: Comparison of Derivatization Methods

The choice of derivatization method can depend on the sample matrix, available equipment, and other analytes of interest. The table below summarizes key parameters for the two described methods.

Parameter	Acid-Catalyzed Methylation (BF₃-Methanol)	Silylation (BSTFA/MSTFA + 1% TMCS)
Target Analyte Form	Fatty Acid Methyl Esters (FAMEs)	Trimethylsilyl (TMS) Esters
Reaction Temperature	60 - 100 °C[1][3]	60 - 80 °C[1][5]
Reaction Time	20 - 90 minutes[1][3][5]	30 - 60 minutes[1][5]
Advantages	- Produces stable derivatives.- Well-established with extensive literature.- Reagents are relatively inexpensive.	- Fast and efficient reaction.- Derivatizes other functional groups (-OH, -NH), useful for broader metabolomics.[1]
Disadvantages	- Harsher conditions may degrade some PUFAs.- BF₃ is corrosive and requires careful handling.- Methoxy artifacts can sometimes be produced.	- Derivatives are sensitive to moisture.- Reagents are more expensive.- Can produce multiple derivatives if other functional groups are present.[6]
Post-Reaction Cleanup	Liquid-liquid extraction is required.[1][5]	Can often be diluted and injected directly, or requires solvent exchange.[1][5]

Analytical Considerations for GC-MS

• Column: A mid-to-high polarity capillary column, such as a DB-23 (60 m × 0.25 mm I.D., 0.15 μm film thickness), is recommended for good separation of fatty acid methyl esters.

• Injection: Use a splitless injection mode to maximize sensitivity for trace-level analysis.[7]

• Temperature Program: A typical oven program might start at 60°C, ramp to 220°C at 2°C/min, and hold for 30-60 minutes to ensure the elution of very-long-chain fatty acids like 23-Methyltetracosanoic acid.[8]

• Mass Spectrometry: Operate the MS in Selective Ion Monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity, or in full scan mode for qualitative identification.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 8. customs.go.jp [customs.go.jp]

Application Notes and Protocols for 23-Methyltetracosanoic Acid in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

23-Methyltetracosanoic acid is a very-long-chain branched-chain fatty acid (VLCFA) that has been identified in various biological systems. As a member of the iso-branched-chain fatty acid family, its metabolism is of significant interest in understanding lipid biochemistry and its role in various physiological and pathological states. Branched-chain fatty acids are integral components of cell membranes, particularly in bacteria, where they regulate membrane fluidity. In mammals, they are obtained from the diet, especially from dairy and ruminant meat products, and are also synthesized by gut microbiota, influencing metabolic regulation and immune responses.[1]

The analysis of 23-methyltetracosanoic acid and other VLCFAs can be challenging due to their low abundance in biological matrices and the presence of numerous structural isomers.[1] This document provides detailed application notes on the hypothesized metabolic pathway of 23-methyltetracosanoic acid and comprehensive protocols for its extraction and analysis using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Hypothesized Metabolic Pathway of 23-Methyltetracosanoic Acid

The precise metabolic pathway of 23-methyltetracosanoic acid has not been extensively elucidated. However, based on the known metabolism of other very-long-chain fatty acids and branched-chain fatty acids, a putative pathway can be proposed.

Biosynthesis

The biosynthesis of iso-branched-chain fatty acids typically starts with a branched-chain short-chain acyl-CoA primer, in this case, isovaleryl-CoA, which is derived from the branched-chain amino acid leucine (B10760876). This primer is then elongated by the fatty acid synthase (FAS) system, which sequentially adds two-carbon units from malonyl-CoA. For very-long-chain fatty acids, the elongation process is continued by a dedicated set of enzymes known as fatty acid elongases (ELOVLs) located in the endoplasmic reticulum.[2][3]

Degradation

The degradation of very-long-chain fatty acids is initiated in the peroxisomes because the mitochondrial beta-oxidation machinery cannot handle these long acyl chains.[4] The process begins with the activation of the fatty acid to its coenzyme A (CoA) ester, 23-methyltetracosanoyl-CoA. This is followed by a series of reactions in the peroxisome that shorten the fatty acid chain.

The presence of a methyl branch on the penultimate carbon (iso-position) suggests that the final steps of degradation after several cycles of beta-oxidation would yield isovaleryl-CoA and acetyl-CoA. Isovaleryl-CoA can then be further metabolized through the leucine degradation pathway.

Disorders of peroxisome biogenesis, such as Zellweger syndrome, are characterized by the accumulation of VLCFAs in plasma and tissues, indicating the critical role of peroxisomes in their catabolism.[5][6][7][8][9] Therefore, it is highly probable that individuals with such disorders would exhibit elevated levels of 23-methyltetracosanoic acid.

Quantitative Data

Currently, there is limited publicly available quantitative data on the specific concentrations of 23-methyltetracosanoic acid in various biological tissues and fluids. The table below is provided as a template for researchers to populate as data becomes available.

Biological Matrix	Healthy Control Concentration Range	Pathological Condition Concentration Range (Specify Condition)	Reference
Plasma	Data not available	Data not available
Serum	Data not available	Data not available
Adipose Tissue	Data not available	Data not available
Liver	Data not available	Data not available
Brain	Data not available	Data not available

Experimental Protocols

Accurate and sensitive quantification of 23-methyltetracosanoic acid is essential for studying its metabolic role. Below are detailed protocols for its analysis using GC-MS and LC-MS/MS.

Protocol 1: Quantification of 23-Methyltetracosanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol involves the extraction of total lipids, derivatization of fatty acids to their more volatile fatty acid methyl esters (FAMEs), and subsequent analysis by GC-MS.

1. Sample Preparation (Lipid Extraction)

• For Plasma/Serum:

  • To 100 µL of plasma or serum in a glass tube, add an appropriate internal standard (e.g., a deuterated analog or an odd-chain fatty acid not present in the sample).

  • Add 2 mL of a chloroform:methanol (B129727) (2:1, v/v) mixture.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a new glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• For Tissues:

  • Weigh approximately 50-100 mg of tissue and homogenize in a chloroform:methanol (2:1, v/v) solution.

  • Follow steps 1.1.2 to 1.1.6.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Acid-Catalyzed Esterification:

  • To the dried lipid extract, add 1 mL of 1.25 M methanolic HCl or 1-2 mL of 12% boron trifluoride (BF₃) in methanol.[1]

  • Seal the tube tightly and incubate at 60-80°C for 60 minutes.[1]

  • After cooling to room temperature, add 1 mL of water and 1 mL of hexane (B92381).

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

3. GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).

• Injection: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 220°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification.

Table of GC-MS Parameters

Parameter	Value
GC System
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250°C
Column	DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	60°C (1 min), then 10°C/min to 180°C, then 5°C/min to 220°C (10 min)
MS System
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-550) and SIM
Transfer Line Temp	280°C
Ion Source Temp	230°C

Protocol 2: Quantification of 23-Methyltetracosanoic Acid by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity and may not require derivatization, allowing for the analysis of free fatty acids.

1. Sample Preparation

• Protein Precipitation and Extraction:

  • To 50 µL of plasma or serum, add 200 µL of cold acetonitrile (B52724) or methanol containing an appropriate internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: Liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with 50% B, increase to 100% B over 10 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM). The precursor ion will be the deprotonated molecule [M-H]⁻, and product ions will be specific fragments.

Table of LC-MS/MS Parameters

Parameter	Value
LC System
Column	C18 reversed-phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	50% B to 100% B in 10 min, hold 5 min
MS System
Ionization Mode	ESI Negative
Capillary Voltage	-3.0 kV
Desolvation Temp.	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Hypothesized biosynthetic pathway of 23-methyltetracosanoic acid.

Caption: Hypothesized degradation pathway of 23-methyltetracosanoic acid.

Caption: Experimental workflow for GC-MS analysis of 23-methyltetracosanoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]
• 5. Zellweger syndrome: biochemical procedures in diagnosis, prevention and treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peroxisome biogenesis disorders in the Zellweger spectrum: An overview of current diagnosis, clinical manifestations, and treatment guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Peroxisomal neurologic diseases and Refsum disease: very long chain fatty acids and phytanic acid as diagnostic markers] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peroxisomal Disorders - Pediatrics - Merck Manual Professional Edition [merckmanuals.com]
• 9. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Investigation of 23-Methyltetracosanoic Acid

Introduction

23-Methyltetracosanoic acid is a saturated, branched-chain, very-long-chain fatty acid. While its specific biological functions are yet to be extensively characterized, studies on similar fatty acids suggest a range of potential in vitro activities, including anti-cancer, antimicrobial, and anti-inflammatory effects.[1][2][3][4] Fatty acids can act as signaling molecules, modulating various cellular pathways involved in proliferation, apoptosis, and inflammation.[5] These protocols are designed to facilitate the initial in vitro characterization of 23-Methyltetracosanoic acid.

Anti-Cancer Activity

Branched-chain fatty acids have been reported to exhibit antiproliferative activity against various cancer cell lines.[1][2][6][7] The proposed mechanisms include the induction of apoptosis and interference with fatty acid biosynthesis in cancer cells.[6]

Data Presentation: Anti-Proliferative Effects

Table 1: Template for IC50 Values of 23-Methyltetracosanoic Acid in Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	IC50 (µM) after 48h	IC50 (µM) after 72h
MCF-7	Breast
PC-3	Prostate
HT-29	Colon
A549	Lung

Experimental Protocols

This protocol is adapted from methodologies used for testing the anti-proliferative activities of other branched-chain fatty acids.[1][2]

Materials:

• Cancer cell lines (e.g., MCF-7, PC-3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 23-Methyltetracosanoic acid stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of 23-Methyltetracosanoic acid in a complete culture medium.

• Remove the medium from the wells and add 100 µL of the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO).

• Incubate for 48 or 72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Materials:

• Cancer cell lines

• 23-Methyltetracosanoic acid

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Treat cells with 23-Methyltetracosanoic acid at concentrations around the determined IC50 for 24-48 hours.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

Visualization: Proposed Anti-Cancer Workflow and Signaling

Caption: Workflow for assessing the anti-cancer potential of 23-Methyltetracosanoic acid.

Caption: A potential intrinsic apoptosis pathway that could be modulated by 23-Methyltetracosanoic acid.

Antimicrobial Activity

Long-chain fatty acids are known to possess antimicrobial properties against a range of pathogens.[3][8][9][10][11] Their amphipathic nature allows them to disrupt bacterial cell membranes.

Data Presentation: Antimicrobial Efficacy

Table 2: Template for MIC and MBC of 23-Methyltetracosanoic Acid

Microbial Strain	Type	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	Gram-positive
Escherichia coli	Gram-negative
Candida albicans	Fungal

Experimental Protocol: Broth Microdilution Assay

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Materials:

• Bacterial/fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi)

• 23-Methyltetracosanoic acid stock solution

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a microbial inoculum adjusted to a 0.5 McFarland standard.

• Perform serial two-fold dilutions of 23-Methyltetracosanoic acid in the broth medium in a 96-well plate.

• Add the microbial inoculum to each well. Include positive (microbes, no compound) and negative (broth only) controls.

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC by visual inspection or by measuring absorbance; the MIC is the lowest concentration with no visible growth.

• To determine the MBC, plate a small aliquot from the wells with no visible growth onto agar (B569324) plates.

• Incubate the agar plates and the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial count is the MBC.

Anti-Inflammatory Activity

Saturated fatty acids can modulate inflammatory responses in various cell types, often through interactions with signaling pathways like the NF-κB pathway.[4][12]

Data Presentation: Cytokine Production

Table 3: Template for Effect on Pro-Inflammatory Cytokine Secretion

Cell Line (e.g., RAW 264.7)	Stimulant (e.g., LPS)	23-Methyltetracosanoic Acid (µM)	TNF-α Secretion (pg/mL)	IL-6 Secretion (pg/mL)
Macrophages	None	0
Macrophages	LPS (1 µg/mL)	0
Macrophages	LPS (1 µg/mL)	10
Macrophages	LPS (1 µg/mL)	50

Experimental Protocol: Measurement of Inflammatory Cytokines

This protocol measures the effect of the test compound on the production of inflammatory cytokines in immune cells.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Lipopolysaccharide (LPS)

• 23-Methyltetracosanoic acid

• ELISA kits for TNF-α and IL-6

Procedure:

• Seed macrophages in a 24-well plate and allow them to adhere.

• Pre-treat the cells with different concentrations of 23-Methyltetracosanoic acid for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

Visualization: Inflammatory Signaling Pathway

Caption: Hypothetical modulation of the LPS-induced TLR4 signaling pathway by 23-Methyltetracosanoic acid.

References

• 1. ar.iiarjournals.org [ar.iiarjournals.org]
• 2. Anticancer activity of branched-chain derivatives of oleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-infective activities of long-chain fatty acids against foodborne pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Saturated Fats: Time to Assess Their Beneficial Role in a Healthful Diet | MDPI [mdpi.com]
• 5. Fatty acids and cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of branched-chain fatty acids on fatty acid biosynthesis of human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial Free Fatty Acids and Monoglycerides: Biological Activities, Experimental Testing, and Therapeutic Applications [mdpi.com]
• 9. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Short- and medium-chain fatty acids exhibit antimicrobial activity for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Acute and chronic saturated fatty acid treatment as a key instigator of the TLR-mediated inflammatory response in human adipose tissue, in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Validated Assay of 23-Methyltetracosanoic Acid

For: Researchers, scientists, and drug development professionals.

Introduction

23-Methyltetracosanoic acid is a very-long-chain branched fatty acid. The accurate and precise quantification of this and other fatty acids in biological matrices is essential for understanding their physiological and pathological roles. This document provides a detailed methodology for the development of a validated assay for 23-Methyltetracosanoic acid using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol covers sample preparation, including lipid extraction and derivatization, as well as the parameters for GC-MS analysis and method validation.

Experimental Protocols

Sample Preparation: Lipid Extraction and Derivatization

This protocol describes the extraction of total lipids from a biological matrix (e.g., plasma, serum, tissue homogenate) and subsequent derivatization of fatty acids to their corresponding fatty acid methyl esters (FAMEs) for GC-MS analysis.

Materials:

• Biological sample (e.g., 100 µL plasma)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal Standard (IS) solution (e.g., Deuterated 23-Methyltetracosanoic acid or a suitable odd-chain fatty acid like Tricosanoic acid, C23:0)

• 14% Boron trifluoride (BF₃) in methanol

• Hexane (B92381)

• Anhydrous sodium sulfate

• Glass tubes with PTFE-lined screw caps

• Nitrogen gas evaporator

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Lipid Extraction (Folch Method):

  • To a glass tube, add 100 µL of the biological sample.

  • Add a known amount of the internal standard.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge at 2000 x g for 10 minutes to achieve phase separation.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add 2 mL of 14% BF₃ in methanol.[1]

  • Seal the tube tightly and heat at 100°C for 30 minutes.

  • Cool the tube to room temperature.

  • Add 1 mL of water and 2 mL of hexane.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial.

  • The sample is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for FAMEs analysis (e.g., DB-23, DB-WAX, or similar polar column, 30 m x 0.25 mm ID, 0.25 µm film thickness).

GC-MS Parameters:

Parameter	Value
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 100°C, hold 2 minRamp 1: 10°C/min to 200°CRamp 2: 5°C/min to 250°C, hold 10 min
Transfer Line Temp	250°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Selected Ion Monitoring (SIM) Ions (Hypothetical): For quantitative analysis, SIM mode is recommended for higher sensitivity and selectivity. The specific ions for 23-Methyltetracosanoic acid methyl ester would need to be determined from its mass spectrum. Based on the fragmentation of similar branched-chain fatty acid methyl esters, characteristic ions would include the molecular ion (M+), [M-29]+, [M-43]+, and fragments resulting from cleavage at the branch point.

Method Validation

The analytical method should be validated according to established guidelines (e.g., FDA or ICH) to ensure it is suitable for its intended purpose.[2][3][4][5][6]

Validation Parameters:

Parameter	Acceptance Criteria
Specificity/Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix samples.
Linearity	Calibration curve with a correlation coefficient (r²) > 0.99 over the expected concentration range.
Accuracy	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ).
Precision	Coefficient of variation (%CV) ≤ 15% (≤ 20% at LLOQ) for intra- and inter-day assays.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.
Recovery	Consistent and reproducible extraction recovery of the analyte and IS.
Stability	Analyte stability in the biological matrix under various storage and handling conditions (freeze-thaw, short-term, long-term).

Data Presentation

Quantitative data should be summarized in clear and structured tables.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
LLOQ	...	...	...
Calibrator 2	...	...	...
...	...	...	...
ULOQ	...	...	...

Table 2: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
LLOQ	...	...	...	...
Low QC	...	...	...	...
Mid QC	...	...	...	...
High QC	...	...	...	...

Visualizations

Caption: Experimental workflow for the quantitative analysis of 23-Methyltetracosanoic acid.

Caption: Generalized metabolic pathway of branched-chain fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 5. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 6. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Improving 23-Methyltetracosanoic Acid Peak Resolution in GC

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the Gas Chromatography (GC) analysis of 23-Methyltetracosanoic acid.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization required for the GC analysis of 23-Methyltetracosanoic acid?

A1: Derivatization is a critical step for analyzing free fatty acids like 23-Methyltetracosanoic acid. In their underivatized form, these molecules are highly polar due to the carboxylic acid group, which leads to hydrogen bonding and interactions with active sites in the GC system.[1] This results in poor peak shape (tailing) and low volatility.[1] Converting the fatty acid to a less polar, more volatile derivative, typically a Fatty Acid Methyl Ester (FAME), is essential to achieve sharp, symmetrical peaks and accurate quantification.[2][3][4]

Q2: What is the most suitable type of GC column for separating 23-Methyltetracosanoic acid FAME?

A2: For the detailed analysis of FAMEs, especially complex mixtures containing branched-chain isomers like 23-Methyltetracosanoate, highly polar columns are the top choice.[5][6]

• Cyanopropyl Silicone Phases: Columns with stationary phases like CP-Sil 88, HP-88, or SP-2560 are specifically designed for FAME analysis and offer excellent selectivity for separating isomers based on branching and position of unsaturation.[2][5]

• Polyethylene Glycol (PEG) Phases: Columns such as DB-WAX or HP-INNOWax are also effective for FAME analysis, though cyanopropyl columns are often superior for resolving complex mixtures of isomers.[2][5]

Q3: How does adjusting the GC column's length impact the resolution of my peak?

A3: Column length directly influences the number of theoretical plates, which is a measure of column efficiency. Using a longer column increases the resolving power, which can help separate closely eluting compounds.[7][8] Doubling the column length (e.g., from 30 m to 60 m) can increase resolution by approximately 40%.[7][9] However, this comes at the cost of a significantly longer analysis time.[7][10] For challenging separations involving very long-chain fatty acids, longer columns (e.g., 100 m) are often utilized.[2][5]

Q4: Can the oven temperature program be modified to enhance peak resolution?

A4: Yes, optimizing the oven temperature program is a key strategy for improving separation. A slower temperature ramp rate allows more time for components to interact with the stationary phase, which can significantly improve the separation of closely eluting peaks.[8][11] Conversely, a faster ramp can decrease analysis time but may lead to a loss of resolution. It is also important that the initial oven temperature is about 20°C lower than the boiling point of the sample solvent to ensure proper focusing of the analytes at the head of the column.[12]

Troubleshooting Guide

Issue 1: My 23-Methyltetracosanoic acid peak is exhibiting significant tailing.

Peak tailing is a common problem that can compromise peak integration and reduce accuracy. It is often caused by active sites within the GC system or issues with the sample itself.[12][13] The following workflow can help diagnose and resolve the issue.

Caption: Logical workflow for troubleshooting peak tailing.

• System Activity: Active sites in the injector liner or on the column can cause polar analytes to tail.[5][14] Regular maintenance, including replacing the liner and trimming the column inlet, is crucial.[15][16]

• Incomplete Derivatization: If the fatty acid is not fully converted to its FAME derivative, the remaining free acid will interact strongly with the system and produce a tailing peak.[5]

• Poor Column Installation: An improper cut of the fused silica (B1680970) column can create active sites and disturb the sample flow path, leading to tailing.[12][16] Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet.[13]

• Sample Overload: Injecting too much sample can saturate the column, causing broad, tailing peaks.[5][8] Try diluting the sample or reducing the injection volume.

Issue 2: My 23-Methyltetracosanoic acid peak is co-eluting with an adjacent peak.

Poor resolution, or co-elution, occurs when the GC method cannot adequately separate two or more compounds. This requires optimizing the method's selectivity and/or efficiency.

Caption: Step-by-step workflow for improving peak resolution.

• Column Selection: The stationary phase has the greatest impact on selectivity.[7][9] Ensure you are using a highly polar column, preferably with a cyanopropyl stationary phase, which is designed to separate FAME isomers.[5]

• Temperature Program: Lowering the temperature ramp rate increases the time analytes spend in the column, often improving the separation of closely eluting compounds.[8][11]

• Carrier Gas Flow Rate: Every column has an optimal flow rate (or linear velocity) for maximum efficiency.[11] Deviating from this optimum can increase band broadening and reduce resolution. Using hydrogen as a carrier gas can maintain better efficiency at higher flow rates compared to helium.[11]

• Column Length: If the above steps do not provide sufficient resolution, using a longer column will increase the total number of theoretical plates and improve separation.[7][10]

Data Presentation

Table 1: Comparison of Common GC Columns for FAME Analysis

Stationary Phase Type	Example Columns	Polarity	Suitability for Branched-Chain Isomers
Cyanopropyl Silicone	HP-88, CP-Sil 88, SP-2560	High	Excellent - Considered the column of choice for detailed FAME isomer analysis.[2][5]
Polyethylene Glycol (PEG)	DB-WAX, HP-INNOWax	Intermediate-High	Good - Can separate some branched-chain FAMEs, but a cyanopropyl column is generally better for complex mixtures.[2][5]
100% Dimethylpolysiloxane	Equity-1	Non-Polar	Limited - Separation is primarily based on boiling point, which may not resolve branched isomers from straight-chain FAMEs.[5]

Table 2: General Effects of GC Parameter Adjustments on Resolution

Parameter Adjusted	Change	Effect on Resolution	Effect on Analysis Time
Column Length	Increase (e.g., 30m → 60m)	Increases by ~40%[7][9]	Increases (doubles)[7]
Column Internal Diameter	Decrease (e.g., 0.32mm → 0.25mm)	Increases (skinnier peaks)[9][10]	Can decrease
Oven Temperature Ramp Rate	Decrease (e.g., 10°C/min → 5°C/min)	Increases [11]	Increases
Carrier Gas	Switch He to H₂ (at higher velocity)	Can be maintained or slightly decreased	Decreases [11]

Experimental Protocols

Protocol 1: Derivatization of 23-Methyltetracosanoic Acid to its FAME Derivative

This protocol describes a common method for preparing FAMEs using Boron Trifluoride (BF₃) in methanol, a widely used and effective reagent.[1]

Reagents:

• Sample containing 23-Methyltetracosanoic acid (1-25 mg)

• BF₃-Methanol solution (12-14% w/w)

• Hexane (B92381) (GC grade)

• Saturated Sodium Chloride (NaCl) solution or distilled water

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

Procedure:

• Place 1-25 mg of the lipid sample into a micro-reaction vessel with a screw cap.

• Add 2 mL of 12% BF₃-Methanol reagent to the vessel.

• Securely cap the vessel and heat at 60°C for 5-10 minutes.[1] (Note: Optimal time may vary based on the sample matrix).

• Cool the vessel to room temperature.

• Add 1 mL of water (or saturated NaCl solution) and 1 mL of hexane.[1]

• Shake the vessel vigorously for 30 seconds to extract the FAMEs into the hexane layer.[17]

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.[1]

• The sample is now ready for injection into the GC.

Protocol 2: Recommended Starting GC Method Parameters

These parameters provide a robust starting point for the analysis of 23-Methyltetracosanoic acid methyl ester and other long-chain FAMEs. Optimization will likely be required based on your specific instrument and sample complexity.

Parameter	Recommended Setting	Rationale / Notes
GC System	GC with Flame Ionization Detector (FID)	FID is a robust and universal detector for hydrocarbons like FAMEs.[17]
Column	HP-88 (100 m x 0.25 mm ID, 0.20 µm film)	A long, highly polar column is ideal for resolving complex FAME mixtures.[5][18]
Carrier Gas	Helium or Hydrogen	Hydrogen allows for faster analysis times without a significant loss of resolution.[11]
Flow Rate	Constant Flow Mode, ~1-2 mL/min	Constant flow mode is recommended for temperature-programmed runs to maintain performance.[11]
Injector Type	Split/Splitless	Use in split mode to avoid column overload.
Injector Temp.	250 °C	Ensures complete and rapid vaporization of the long-chain FAMEs.[18][19]
Split Ratio	50:1 to 100:1	Adjust based on sample concentration to prevent peak overload.[18]
Injection Volume	1 µL	A standard volume; reduce if peaks are overloading the column.[18]
Oven Program	Initial: 120°C, hold 1 minRamp 1: 10°C/min to 175°C, hold 10 minRamp 2: 5°C/min to 230°C, hold 5 min	This multi-step ramp helps separate a wide range of FAMEs. A slower final ramp is crucial for resolving long-chain isomers.[18]
Detector Temp.	280 °C	Prevents condensation of the analytes in the detector.[18]

References

• 1. restek.com [restek.com]
• 2. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. chromtech.net.au [chromtech.net.au]
• 4. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. aocs.org [aocs.org]
• 7. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 8. youtube.com [youtube.com]
• 9. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. it.restek.com [it.restek.com]
• 14. agilent.com [agilent.com]
• 15. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. internationaloliveoil.org [internationaloliveoil.org]
• 18. agilent.com [agilent.com]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Quantification of 23-Methyltetracosanoic Acid

Welcome to the technical support center for the quantification of 23-Methyltetracosanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analysis of this very-long-chain branched-chain fatty acid.

Frequently Asked Questions (FAQs)

Q1: What is 23-Methyltetracosanoic acid and why is its quantification important?

23-Methyltetracosanoic acid is a saturated fatty acid with a 24-carbon backbone and a methyl group at the 23rd position, making it an anteiso-branched-chain fatty acid (BCFA). BCFAs are important components of cell membranes, particularly in bacteria, and are also found in various biological matrices in mammals, such as the vernix caseosa that coats the skin of newborns.[1][2] The quantification of specific BCFAs like 23-Methyltetracosanoic acid is crucial for understanding their biological roles, which may include influencing membrane fluidity, and for their potential as biomarkers in various physiological and pathological conditions.[3]

Q2: What are the primary analytical methods for quantifying 23-Methyltetracosanoic acid?

The most common and robust analytical methods for the quantification of 23-Methyltetracosanoic acid are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). GC-MS typically requires a derivatization step to convert the fatty acid into a more volatile form, such as a fatty acid methyl ester (FAME). LC-MS/MS can often analyze the fatty acid directly, offering high sensitivity and specificity.

Q3: What are the main challenges in the quantification of 23-Methyltetracosanoic acid?

The main challenges include:

• Low abundance: 23-Methyltetracosanoic acid is often present at low concentrations in biological samples, requiring sensitive analytical methods.

• Co-elution of isomers: Distinguishing 23-Methyltetracosanoic acid from other isomeric fatty acids can be challenging, necessitating high-resolution chromatography.

• Matrix effects: Biological samples are complex, and matrix components can interfere with the ionization and detection of the analyte, potentially leading to inaccurate quantification.

• Sample preparation: Efficient extraction of this lipophilic molecule from the sample matrix is critical for accurate results.

Troubleshooting Guides

GC-MS Analysis

Issue 1: Poor peak shape or low signal intensity.

Possible Cause	Troubleshooting Step
Incomplete derivatization	Ensure complete conversion to the fatty acid methyl ester (FAME). Optimize reaction time, temperature, and reagent concentration.
Active sites in the GC system	Deactivate the injector liner and column by silylation. Use a fresh, high-quality liner.
Suboptimal injection parameters	Optimize injector temperature and split/splitless ratio to ensure efficient transfer of the analyte to the column.
Column degradation	Use a column specifically designed for fatty acid analysis and ensure it is not degraded. Consider trimming the column inlet.

Issue 2: Co-elution with other fatty acids.

Possible Cause	Troubleshooting Step
Insufficient chromatographic resolution	Optimize the GC oven temperature program. A slower ramp rate can improve separation of closely eluting isomers.
Inappropriate GC column	Use a longer column or a column with a different stationary phase (e.g., a more polar column) to enhance separation.

LC-MS/MS Analysis

Issue 1: Low signal intensity or poor ionization.

Possible Cause	Troubleshooting Step
Ion suppression from matrix components	Improve sample cleanup to remove interfering substances. Consider using a more selective extraction method like solid-phase extraction (SPE).
Suboptimal mobile phase composition	Adjust the mobile phase pH and organic solvent composition to enhance ionization. The addition of a small amount of a weak acid or base can improve signal.
Inefficient electrospray ionization (ESI)	Optimize ESI source parameters such as capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate.

Issue 2: High background noise or interfering peaks.

Possible Cause	Troubleshooting Step
Contamination from sample collection or preparation	Use high-purity solvents and reagents. Ensure all collection tubes and labware are free from contaminants.
Matrix interferences	Employ a more rigorous sample preparation method. If co-eluting interferences have the same precursor ion, ensure that the selected product ions are unique to the analyte.

Experimental Protocols

Protocol 1: GC-MS Analysis of 23-Methyltetracosanoic Acid (as FAME)

• Lipid Extraction (Folch Method):

  • To 100 µL of plasma, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Add a suitable internal standard (e.g., a stable isotope-labeled C25 fatty acid).

  • Vortex thoroughly for 2 minutes.

  • Add 0.4 mL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge to separate the phases and collect the lower organic layer.

  • Evaporate the solvent under a gentle stream of nitrogen.

• Derivatization to FAME:

  • To the dried lipid extract, add 1 mL of 2% methanolic sulfuric acid.

  • Incubate at 60°C for 1 hour.

  • After cooling, add 1 mL of water and 1 mL of hexane (B92381).

  • Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• GC-MS Parameters:

  • GC Column: A high-polarity capillary column (e.g., BPX70, 60 m x 0.25 mm x 0.25 µm) is recommended for good separation of fatty acid isomers.

  • Oven Program: Start at 60°C, hold for 1 min, ramp to 170°C at 50°C/min, hold for 5 min, then ramp to 220°C at 2°C/min.

  • Injector: Splitless mode at 250°C.

  • MS Detection: Electron ionization (EI) at 70 eV. Monitor characteristic ions for 23-methyltetracosanoate methyl ester.

Protocol 2: LC-MS/MS Analysis of 23-Methyltetracosanoic Acid

• Lipid Extraction:

  • Follow the same lipid extraction procedure as for GC-MS.

• LC-MS/MS Parameters:

  • LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20, v/v) with 0.1% formic acid.

  • Gradient: A gradient from a lower to a higher percentage of mobile phase B.

  • Flow Rate: 0.3 mL/min.

  • MS/MS Detection: Negative ion electrospray ionization (ESI-). Monitor the transition from the deprotonated molecule [M-H]⁻ to a characteristic product ion.

Quantitative Data Summary

While specific quantitative data for 23-Methyltetracosanoic acid is not widely published, the following table provides typical performance characteristics for the analysis of very-long-chain and branched-chain fatty acids using validated GC-MS and LC-MS/MS methods.[4][5][6][7][8]

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.01 - 0.1 µM	0.005 - 0.05 µM
Limit of Quantification (LOQ)	0.05 - 0.5 µM	0.01 - 0.1 µM
Linearity (R²)	> 0.99	> 0.99
Intra-day Precision (%CV)	< 10%	< 10%
Inter-day Precision (%CV)	< 15%	< 15%
Accuracy (% Recovery)	85 - 115%	90 - 110%

Visualizations

Experimental Workflow for GC-MS Quantification

Caption: Workflow for the quantification of 23-Methyltetracosanoic acid using GC-MS.

Troubleshooting Logic for Low Signal in LC-MS/MS

Caption: A logical approach to troubleshooting low signal intensity in LC-MS/MS analysis.

Biosynthesis of Anteiso-Branched-Chain Fatty Acids

Caption: Biosynthesis pathway of anteiso-branched-chain fatty acids from isoleucine.

References

• 1. Vernix caseosa - Wikipedia [en.wikipedia.org]
• 2. Branched‐chain fatty acids in the vernix caseosa and meconium of infants born at different gestational ages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 4. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. UNRAVELING THE MYSTERY OF VERNIX CASEOSA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsr.com [ijpsr.com]

Technical Support Center: Overcoming Matrix Effects in 23-Methyltetracosanoic Acid Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of 23-Methyltetracosanoic acid using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 23-Methyltetracosanoic acid?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as 23-Methyltetracosanoic acid, due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[1][2] The ultimate result is a negative impact on the accuracy, precision, and sensitivity of the quantitative analysis.[3][4] In complex biological matrices like plasma or serum, phospholipids (B1166683) are a primary cause of matrix effects, especially when using electrospray ionization (ESI).[3][4][5]

Q2: How can I determine if my 23-Methyltetracosanoic acid analysis is being affected by matrix effects?

A2: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method used to identify specific retention times where ion suppression or enhancement occurs.[6][7][8] A solution of 23-Methyltetracosanoic acid is continuously infused into the mass spectrometer post-column while a blank, extracted matrix sample is injected. Dips or peaks in the analyte's baseline signal indicate regions of ion suppression or enhancement, respectively.[6][8]

• Post-Extraction Spike: This quantitative method compares the response of 23-Methyltetracosanoic acid in a pure solvent to its response when spiked into an extracted blank matrix at the same concentration.[3][6][7] A significant difference between the two signals points to the presence of matrix effects. The matrix factor (MF) can be calculated, where an MF less than 1 indicates suppression and an MF greater than 1 indicates enhancement.[6]

Q3: What is the most effective strategy to compensate for matrix effects that cannot be eliminated?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[6][9] A suitable SIL-IS for 23-Methyltetracosanoic acid, for example, a deuterated version, will have nearly identical physicochemical properties and chromatographic behavior to the analyte.[9] By adding the SIL-IS to the sample at the beginning of the workflow, it will experience the same degree of ion suppression or enhancement as the target analyte, allowing for accurate quantification based on the analyte-to-IS ratio.[6][9]

Q4: Can sample dilution help in mitigating matrix effects?

A4: Yes, sample dilution can be a simple and effective approach to reduce matrix effects.[7][9][10] By diluting the sample, the concentration of interfering matrix components introduced into the analytical system is lowered, which can lessen ion suppression.[7][10] However, this strategy is only viable if the concentration of 23-Methyltetracosanoic acid is high enough to remain above the limit of quantification after dilution.[7][9]

Troubleshooting Guides

Issue 1: Poor reproducibility and high variability in quantitative results for 23-Methyltetracosanoic acid.

• Possible Cause: Inconsistent matrix effects across different samples are a classic cause of poor reproducibility.[6] Components of the biological matrix, such as phospholipids, can co-elute with your analyte and interfere with its ionization, leading to signal suppression or enhancement.[6] This interference is often not uniform across different samples, resulting in high variability.[6]

• Troubleshooting Workflow:

  Troubleshooting workflow for high result variability.

Issue 2: Low signal intensity or complete signal loss for 23-Methyltetracosanoic acid.

• Possible Cause: Severe ion suppression is likely occurring, where co-eluting matrix components are drastically reducing the ionization efficiency of your analyte in the mass spectrometer's ion source.[5][11]

• Solutions:

  • Enhance Sample Preparation: Implement a more rigorous sample cleanup protocol. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be optimized to remove a larger portion of interfering matrix components.[3][5] For biological samples, consider using specialized phospholipid removal plates or cartridges.[6]

  • Improve Chromatographic Separation: Modify your LC method to better separate 23-Methyltetracosanoic acid from the matrix components causing suppression.[6][10] This can be achieved by adjusting the gradient, changing the mobile phase composition, or trying a column with a different chemistry.[3][6]

  • Check for Source Contamination: A contaminated ion source can also lead to poor signal intensity.[11] Perform routine cleaning and maintenance of the mass spectrometer's ion source.[11]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the degree of ion suppression or enhancement for 23-Methyltetracosanoic acid in a given matrix.

Materials:

• Blank matrix (e.g., plasma, serum) free of the analyte.

• 23-Methyltetracosanoic acid standard solution of known concentration.

• Extraction solvents and reagents.

• LC-MS system.

Procedure:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the 23-Methyltetracosanoic acid standard into the initial mobile phase or reconstitution solvent to a known final concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the same amount of 23-Methyltetracosanoic acid standard into the final, dried, and reconstituted extract to achieve the same final concentration as Set A.

• Analyze both sets of samples by LC-MS.

• Calculate the Matrix Factor (MF) using the following formula: MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

• Interpretation of Results:

  • MF < 1 indicates ion suppression.

  • MF > 1 indicates ion enhancement.

  • MF = 1 indicates no matrix effect.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

Objective: To remove interfering matrix components from the sample prior to LC-MS analysis.

Materials:

• SPE cartridge (e.g., C18 or a mixed-mode sorbent).[3]

• Sample extract.

• Conditioning solvent (e.g., methanol).[3]

• Equilibration solvent (e.g., water).[3]

• Wash solvent (optimized to remove interferences while retaining the analyte).[3]

• Elution solvent (optimized to elute the analyte).[3]

• SPE manifold.

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge.

• Equilibration: Pass the equilibration solvent through the cartridge. Do not let the sorbent dry out.[3]

• Loading: Load the sample extract onto the SPE cartridge at a slow, controlled flow rate.[3]

• Washing: Pass the wash solvent through the cartridge to remove weakly bound interferences.[3]

• Elution: Pass the elution solvent through the cartridge to collect the purified 23-Methyltetracosanoic acid.[3]

• Dry-down and Reconstitution: Evaporate the eluted sample to dryness, typically under a gentle stream of nitrogen, and then reconstitute it in a solvent compatible with the LC-MS system.[3]

Data Presentation

Table 1: Example Data for Matrix Effect Assessment

Sample Type	Analyte Concentration (ng/mL)	Mean Peak Area (n=3)	Matrix Factor (MF)	% Matrix Effect
Neat Solution	50	1,500,000	-	-
Post-Extraction Spike	50	750,000	0.50	50% Suppression

Table 2: Comparison of Sample Preparation Techniques on Analyte Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Factor (MF)
Protein Precipitation	85	0.45
Liquid-Liquid Extraction (LLE)	78	0.75
Solid-Phase Extraction (SPE)	92	0.95

Visualization of Key Concepts

References

• 1. benchchem.com [benchchem.com]
• 2. bataviabiosciences.com [bataviabiosciences.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 11. zefsci.com [zefsci.com]

Technical Support Center: Optimization of Derivatization for 23-Methyltetracosanoic Acid Analysis

Welcome to the technical support center for the optimization of derivatization of 23-Methyltetracosanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the derivatization of this very long-chain fatty acid (VLCFA) for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 23-Methyltetracosanoic acid necessary for GC-MS analysis?

A1: Direct analysis of free fatty acids like 23-Methyltetracosanoic acid by GC-MS is challenging due to their low volatility and the polar nature of the carboxylic acid group.[1][2] This polarity can lead to interactions with the GC column's stationary phase, resulting in poor peak shape, tailing, and inaccurate quantification.[3] Derivatization converts the fatty acid into a more volatile and less polar derivative, making it suitable for GC analysis.[1][2] The most common approach is the conversion to fatty acid methyl esters (FAMEs).[1][2]

Q2: What are the most common derivatization methods for 23-Methyltetracosanoic acid?

A2: The most prevalent and effective derivatization techniques for very long-chain fatty acids, including 23-Methyltetracosanoic acid, are:

• Acid-catalyzed esterification: This method utilizes reagents like Boron Trifluoride in methanol (B129727) (BF3-Methanol) or methanolic HCl to convert the fatty acid into its corresponding fatty acid methyl ester (FAME).[1]

• Silylation: This technique employs silylating agents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to create a trimethylsilyl (B98337) (TMS) ester of the fatty acid.[1][3]

Q3: Which derivatization method is best suited for my samples?

A3: The choice of method depends on the sample matrix and the specific analytical goals.

• BF3-Methanol is a robust and widely used method for both free fatty acids and for transesterifying fatty acids from complex lipids after hydrolysis.[1]

• Silylation with BSTFA is effective for derivatizing free fatty acids and can also derivatize other functional groups like hydroxyls, which can be an advantage or a disadvantage depending on the sample complexity.[1][3] For complex samples, this might lead to derivatization of other components, potentially complicating the chromatogram.

Q4: How can I ensure complete derivatization of 23-Methyltetracosanoic acid?

A4: Due to its high molecular weight and long-chain nature, ensuring complete derivatization is crucial. Key factors include:

• Anhydrous Conditions: Moisture can significantly hinder the derivatization reaction.[2][3] Ensure all glassware is dry and use anhydrous solvents and reagents. Samples in aqueous solutions must be thoroughly dried before derivatization.[1][2]

• Reaction Time and Temperature: Longer reaction times and/or higher temperatures may be necessary for VLCFAs compared to shorter-chain fatty acids. Optimization of these parameters is often required.[3]

• Reagent Molar Excess: A sufficient molar excess of the derivatizing reagent is necessary to drive the reaction to completion.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no peak for 23-Methyltetracosanoic acid derivative	Incomplete derivatization.	- Ensure anhydrous conditions by drying the sample and using dry solvents. - Optimize reaction time and temperature; consider increasing both within reasonable limits (e.g., 60-100°C for 60-90 minutes for FAMEs).[1] - Increase the molar excess of the derivatization reagent.
Sample degradation.	- Store samples properly at -80°C to prevent degradation.[4]
Poor extraction of the derivative.	- Ensure the extraction solvent (e.g., hexane (B92381), heptane) is of high purity. - Perform multiple extractions to ensure complete recovery of the derivative.[3]
Poor peak shape (e.g., tailing)	Incomplete derivatization.	- Re-optimize the derivatization protocol as described above.
Active sites in the GC inlet or column.	- Deactivate the GC inlet liner with a silylating agent. - Use a high-quality, well-conditioned GC column suitable for FAME analysis.
Co-elution with interfering compounds.	- Optimize the GC temperature program to improve separation.[4] - Consider using a different stationary phase, such as a highly polar cyanopropyl silicone column for better isomer separation.[4]
High variability between replicate injections	Inconsistent sample preparation.	- Ensure accurate and consistent pipetting of all reagents and standards. - Standardize all steps of the workflow, including reaction times and temperatures.[4]
Instrument instability.	- Perform system suitability tests before running the analytical batch to ensure the GC-MS is performing optimally.[4]
Use of an inappropriate internal standard.	- Utilize a stable isotope-labeled internal standard of a very long-chain fatty acid to correct for variability in sample preparation and injection.[4]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using BF3-Methanol

This protocol is suitable for the formation of Fatty Acid Methyl Esters (FAMEs) from 23-Methyltetracosanoic acid.

Methodology:

• Sample Preparation: Weigh 1-25 mg of the lipid sample or a dried lipid extract into a screw-capped glass tube with a PTFE liner.[2] If the sample is in an aqueous solution, it must be evaporated to dryness under a stream of nitrogen.[1][2]

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride in methanol to the dried sample.[2]

• Reaction: Tightly cap the tube and heat at 60-100°C for 60-90 minutes. The optimal time and temperature may need to be determined empirically for your specific sample type.[1]

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 1 mL of hexane.[2] Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Allow the layers to separate. Centrifugation can be used to achieve a clean separation.[5]

• Sample Collection: Carefully transfer the upper hexane layer to a clean vial. For enhanced purity, this layer can be passed through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: Silylation using BSTFA

This protocol is suitable for the formation of Trimethylsilyl (TMS) esters of 23-Methyltetracosanoic acid.

Methodology:

• Sample Preparation: Place the dried sample (e.g., from a lipid extract) in a clean, dry autosampler vial.

• Reagent Addition: Add 100 µL of a suitable solvent like acetonitrile (B52724) or pyridine, followed by 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), often with 1% TMCS (trimethylchlorosilane) as a catalyst.[1] A molar excess of the reagent is required.[3]

• Reaction: Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1][3]

• Analysis: After cooling to room temperature, the sample can be directly injected into the GC-MS. If necessary, a solvent like dichloromethane (B109758) can be added for dilution.[3]

Data Presentation

Table 1: Comparison of Common Derivatization Methods for VLCFAs

Parameter	Acid-Catalyzed Esterification (FAMEs)	Silylation (TMS Esters)
Typical Reagents	BF3-Methanol, Methanolic HCl	BSTFA + 1% TMCS
Typical Sample Size	1-50 mg	~100 µL of 1 mg/mL solution
Reaction Temperature	60-100°C[1]	60°C[1][3]
Reaction Time	10-90 minutes[1]	60 minutes[1][3]
Extraction Solvent	Hexane or Heptane[1]	Dichloromethane (optional dilution)[3]
Key Advantage	Robust for both free fatty acids and glycerolipids.	Derivatizes multiple functional groups.
Key Disadvantage	Requires extraction step.	Sensitive to moisture; can derivatize other sample components.[1][3]

Visualizations

Caption: Experimental workflow for the derivatization of 23-Methyltetracosanoic acid.

Caption: Troubleshooting logic for low or no peak detection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Recovery of 23-Methyltetracosanoic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges associated with the low recovery of 23-Methyltetracosanoic acid during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 23-Methyltetracosanoic acid and why is its recovery sometimes challenging?

A1: 23-Methyltetracosanoic acid is a very long-chain branched fatty acid (VLCFA).[1] Its long carbon chain makes it highly hydrophobic, which can lead to poor solubility in certain solvents and a tendency to adsorb to surfaces. The branched nature can also influence its physical properties. These characteristics, combined with potential degradation and matrix effects, can make achieving high recovery rates challenging.[2][3]

Q2: What are the primary factors that can lead to low recovery of 23-Methyltetracosanoic acid?

A2: The main factors contributing to low recovery include:

• Incomplete Sample Lysis and Extraction: Due to its very long-chain nature, 23-Methyltetracosanoic acid may be difficult to release from complex biological matrices.[4]

• Suboptimal Solvent Selection: The choice of extraction solvent is critical. A solvent system that is not optimized for highly hydrophobic molecules will result in poor recovery.[4]

• Analyte Degradation: Like other fatty acids, 23-Methyltetracosanoic acid can be susceptible to oxidation if not handled properly, especially at higher temperatures or with prolonged exposure to air.[4][3]

• Inefficient Derivatization: For analysis by Gas Chromatography (GC), fatty acids are typically converted to their more volatile Fatty Acid Methyl Esters (FAMEs). Incomplete derivatization is a common source of low yield.[5]

• Matrix Effects: Components of the sample matrix can interfere with the analysis, particularly in mass spectrometry-based methods, leading to signal suppression and the appearance of low recovery.

Q3: How does the sample matrix affect recovery?

A3: The sample matrix can significantly impact recovery. In complex matrices like serum, plasma, or tissues, 23-Methyltetracosanoic acid can bind to proteins and other macromolecules, making it difficult to extract. Furthermore, co-extracted matrix components can interfere with ionization in the mass spectrometer, a phenomenon known as matrix effect, which can suppress the analyte's signal and lead to inaccurate quantification.[6]

Q4: Is an internal standard necessary for analyzing 23-Methyltetracosanoic acid?

A4: Yes, using an internal standard, preferably a stable isotope-labeled version of the analyte, is highly recommended. This is crucial for accurate quantification as it helps to correct for losses during sample preparation and for matrix effects during analysis.[7]

Troubleshooting Guide

Issue 1: Low or No Recovery After Extraction

Potential Cause	Recommended Solution
Incomplete Cell/Tissue Lysis	For cellular samples, employ rigorous lysis methods such as sonication on ice, bead beating, or multiple freeze-thaw cycles before extraction. For tissue samples, cryogenic grinding in liquid nitrogen is effective.[4]
Inefficient Solvent Extraction	Use a solvent system optimized for hydrophobic lipids. The Folch (chloroform:methanol (B129727) 2:1) or Bligh & Dyer (chloroform:methanol:water 1:2:0.8) methods are standard for total lipid extraction.[4] For particularly nonpolar lipids, a hexane (B92381):isopropanol mixture may be more effective. Consider increasing the solvent-to-sample ratio.[4]
Analyte Degradation	Perform extractions at low temperatures (e.g., on ice) to minimize enzymatic activity and oxidation.[4] Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent. Store extracts at -80°C under an inert atmosphere if not analyzed immediately.[4]
Poor Phase Separation	Ensure complete separation between the aqueous and organic layers during liquid-liquid extraction. Centrifugation can aid in achieving a clear interface.[5]

Issue 2: Inconsistent Recovery Between Replicates

Potential Cause	Recommended Solution
Variable Homogenization	Standardize the homogenization process to ensure each sample is treated with the same duration and intensity of vortexing, sonication, or other disruption methods.[4]
Inconsistent Pipetting	Use calibrated pipettes and ensure consistent technique, especially when handling viscous organic solvents.
Variable Extraction Times	Ensure that incubation and extraction times are consistent across all samples.

Issue 3: Suspected Incomplete Derivatization to FAME

Potential Cause	Recommended Solution
Ineffective Derivatization Reagent	Acid-catalyzed derivatization is generally effective for all lipid classes, including free fatty acids.[5] Commonly used reagents include 14% Boron trifluoride (BF3) in methanol or 5% methanolic HCl.[5][8]
Suboptimal Reaction Conditions	Ensure the reaction is carried out at the recommended temperature and for a sufficient duration. For example, with methanolic HCl, heating at 80°C for 1 hour is a common protocol.[5] With BF3-methanol, heating at 100°C for 30 minutes may be required.[8] The presence of some water (50-200 µl) can be tolerated and may even improve the yield from some lipid classes like sphingolipids.[9]
Presence of Water in Reagents	Use high-quality derivatization reagents with low moisture content, as water can hinder the esterification reaction.[10]

Experimental Protocols

Protocol 1: Total Lipid Extraction from Biological Samples (Folch Method)

• Homogenize the sample (e.g., tissue or cell pellet) in a chloroform:methanol (2:1, v/v) mixture. Use a sufficient volume to ensure the sample is fully submerged and dispersed.

• Agitate the mixture for 15-20 minutes.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex the mixture and centrifuge at a low speed (e.g., 2000 x g) for 5 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, using a glass pipette.

• Dry the collected organic phase under a gentle stream of nitrogen.

• The dried lipid extract can be stored at -80°C until derivatization.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) using BF3-Methanol

• To the dried lipid extract from Protocol 1, add 1-2 mL of 14% boron trifluoride (BF3) in methanol.

• Seal the tube tightly and heat at 100°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane.

• Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Visualizations

References

• 1. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arpi.unipi.it [arpi.unipi.it]
• 9. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]

Technical Support Center: Resolving Co-elution of Branched-Chain Fatty Acid Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with the co-elution of branched-chain fatty acid (BCFA) isomers during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of branched-chain fatty acid (BCFA) isomers so challenging?

A1: BCFA isomers, such as the common iso and anteiso forms, share the same molecular weight and chemical formula. This makes them indistinguishable by mass spectrometry (MS) alone and results in very similar physicochemical properties, leading to near-identical retention times in many chromatographic systems.[1] Effective separation, therefore, depends on analytical techniques that can exploit subtle differences in their molecular shape and structure.[1]

Q2: What are the primary analytical techniques for separating BCFA isomers?

A2: Gas chromatography-mass spectrometry (GC-MS) is the most widely used and reliable method for the analysis of BCFAs.[1][2] High-performance liquid chromatography (HPLC), especially when coupled with specialized columns or derivatization techniques, can also be effective.[1][3] For particularly complex mixtures, advanced methods such as ultrahigh-resolution ion mobility mass spectrometry are emerging as powerful tools.[1]

Q3: What is the purpose of derivatization in BCFA analysis?

A3: Derivatization is a crucial step in preparing fatty acids for GC analysis.[1][4][5] It converts the polar and non-volatile fatty acids into more volatile and less polar derivatives, most commonly fatty acid methyl esters (FAMEs).[1][2][4] This process improves chromatographic peak shape, enhances separation, and prevents undesirable interactions with the stationary phase that can lead to peak tailing.[1][5] For HPLC, derivatization can be used to introduce a UV-active or fluorescent tag to improve detection sensitivity.[3]

Q4: How can iso- and anteiso-BCFA isomers be differentiated using mass spectrometry?

A4: While isomers have identical molecular ions, their fragmentation patterns in tandem mass spectrometry (MS/MS) can be distinct. Following electron ionization (EI), iso-BCFA methyl esters typically produce a significant fragment ion from the loss of the terminal isopropyl group ([M-43]⁺). In contrast, anteiso-BCFA methyl esters yield characteristic fragments from cleavage on either side of the methyl branch, corresponding to the loss of an ethyl group ([M-29]⁺) and a sec-butyl group ([M-57]⁺).[1]

Q5: Which type of GC column is recommended for separating BCFA isomers?

A5: For resolving complex mixtures of fatty acids, including BCFA isomers, a high-resolution, long capillary column (e.g., 100 meters) with a highly polar stationary phase is recommended.[1] Columns with cyanopropyl-based phases are often effective at providing the necessary selectivity to separate these closely eluting isomers.[1] Ionic liquid-based stationary phases have also shown improved separation for various fatty acid methyl ester isomers.[6]

Troubleshooting Guides

This section addresses common issues encountered during the analysis of BCFA isomers and provides systematic solutions.

Issue 1: Poor Peak Resolution or Co-elution of BCFA Isomers

Poor resolution or complete co-elution is one of the most frequent challenges in BCFA analysis.[7][8]

Possible Causes & Solutions:

• Suboptimal GC Column: The stationary phase may not have sufficient selectivity for the specific isomers.

  • Solution: Employ a highly polar capillary column, such as one with a cyanopropyl-based or ionic liquid stationary phase.[6] Increasing the column length (e.g., to 100 m) can also enhance resolution.[1]

• Inadequate GC Oven Temperature Program: A rapid temperature ramp can prevent the effective partitioning of isomers between the mobile and stationary phases.[1]

  • Solution: Decrease the oven temperature ramp rate (e.g., 1-2°C/min) during the elution window of the BCFAs. A lower initial temperature or a longer isothermal hold can also improve the separation of more volatile isomers.[1][9]

• Improper Derivatization: Incomplete or incorrect derivatization can result in the presence of free fatty acids, which can cause peak tailing and overlap with the derivatized peaks.[1]

  • Solution: Ensure the derivatization reaction goes to completion. Use high-quality reagents with low moisture content, as water can hinder the esterification process. It may be necessary to optimize the reaction time and temperature for your specific sample type.[4]

Issue 2: Peak Tailing

Peak tailing can obscure the resolution of closely eluting peaks and affect accurate quantification.[5]

Possible Causes & Solutions:

• Active Sites in the GC System: Free silanol (B1196071) groups in the injector liner, the column itself, or the detector can interact with analytes, causing tailing.[1]

  • Solution: Use a deactivated injector liner and a high-quality, end-capped GC column. If tailing persists, consider silylating the entire GC system to passivate any active sites.[1]

• Column Contamination: The accumulation of non-volatile matrix components at the head of the column can degrade its performance.[1][10]

  • Solution: Install a guard column to protect the analytical column. Regularly trim the first few centimeters of the analytical column to remove contaminants.[10]

Data Presentation

Table 1: Comparison of GC Columns for BCFA Separation

Column Stationary Phase	Polarity	Typical Dimensions	Application Notes
Cyanopropyl Polysiloxane	High	100 m x 0.25 mm x 0.20 µm	Excellent selectivity for cis/trans and positional FAME isomers. Recommended for complex BCFA profiles.[1]
Ionic Liquid (e.g., SLB-IL111)	Extremely High	30 m x 0.25 mm x 0.20 µm	Provides unique selectivity and can resolve isomers that co-elute on traditional polar phases.[6]
Polyethylene Glycol (WAX)	High	30-60 m x 0.25 mm x 0.25 µm	A good general-purpose polar column, but may offer less resolution for complex BCFA isomers compared to cyanopropyl phases.
Biscyanopropyl Polysiloxane	Very High	100 m x 0.25 mm x 0.25 µm	Offers very high polarity for the separation of geometric isomers of fatty acid methyl esters.[9]

Table 2: Typical GC-MS Parameters for BCFA FAMEs Analysis

Parameter	Typical Setting	Purpose
Injector Temperature	250 °C	Ensures complete vaporization of FAMEs.
Split Ratio	10:1 to 50:1	Prevents column overloading while maintaining sufficient sensitivity.
Carrier Gas	Helium or Hydrogen	Mobile phase for carrying analytes through the column.
Oven Program	Initial: 140°C, Ramp: 2°C/min to 240°C	A slow ramp rate is critical for resolving isomers.[1]
Ion Source Temperature	230 °C	Optimal temperature for electron ionization.
Quadrupole Temperature	150 °C	Maintains ion stability.
Scan Range (m/z)	50-500	Covers the expected mass range of FAMEs and their fragments.

Table 3: Diagnostic Mass Fragments for Iso- and Anteiso-BCFA Methyl Esters

BCFA Type	Characteristic Ion Fragment(s)	Description
iso-BCFA	[M-43]⁺	Loss of a terminal isopropyl group.[1]
anteiso-BCFA	[M-29]⁺ and [M-57]⁺	Loss of an ethyl group and a sec-butyl group, respectively.[1]

Experimental Protocols

Protocol 1: FAME Preparation using Boron Trifluoride (BF₃)-Methanol

This is a widely used method for the simultaneous esterification of free fatty acids and transesterification of complex lipids.[4]

• Sample Preparation: Weigh 1-25 mg of the lipid sample into a screw-capped glass tube with a PTFE liner. If the sample is in an aqueous solution, it must be evaporated to dryness.[4]

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol (B129727) to the dried sample.[4]

• Reaction: Cap the tube tightly and heat at 60-80°C for 30-60 minutes.[1][4]

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 1 mL of hexane (B92381). Shake vigorously for 30 seconds.

• Phase Separation: Centrifuge briefly to achieve a clean separation of the layers.[4]

• Collection: Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean vial for GC-MS analysis.[4]

Protocol 2: Silylation using BSTFA

Silylation is an alternative derivatization method, particularly for creating volatile derivatives.[4]

• Sample Preparation: Place the thoroughly dried sample into an autosampler vial. This method is highly sensitive to moisture.[4]

• Reagent Addition: Add a molar excess of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[4]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[4]

• Analysis: After cooling, the sample can be directly injected into the GC-MS. A solvent like dichloromethane (B109758) can be added if dilution is needed.[4]

Visualizations

Caption: Workflow for BCFA analysis from sample preparation to data processing.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Enhanced Detection of 23-Methyltetracosanoic Acid

Welcome to the technical support center for the analysis of 23-Methyltetracosanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the sensitivity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving sensitive detection of 23-Methyltetracosanoic acid?

A1: 23-Methyltetracosanoic acid, a very-long-chain fatty acid (VLCFA), presents several analytical challenges. Due to its long hydrocarbon chain and carboxylic acid group, it has low volatility and can exhibit poor peak shape during chromatographic analysis.[1][2] Achieving high sensitivity is further complicated by its potentially low abundance in biological samples and the presence of interfering substances in complex matrices.[3][4]

Q2: Which analytical techniques are most suitable for the sensitive detection of 23-Methyltetracosanoic acid?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most powerful and commonly used techniques for the analysis of 23-Methyltetracosanoic acid and other VLCFAs.[3][5] GC-MS offers high chromatographic resolution, while LC-MS/MS provides exceptional sensitivity and selectivity, especially for targeted quantification.[3][6]

Q3: Is derivatization necessary for the analysis of 23-Methyltetracosanoic acid?

A3: For GC-MS analysis, derivatization is essential.[1][2] It converts the non-volatile fatty acid into a more volatile and thermally stable derivative, typically a fatty acid methyl ester (FAME) or a trimethylsilyl (B98337) (TMS) ester.[1][2][7] This process significantly improves chromatographic performance and sensitivity. For LC-MS/MS analysis, derivatization is not always required as the analyte can be ionized directly in the liquid phase.[8][9] However, derivatization can be employed to improve ionization efficiency and thus enhance sensitivity.[10][11]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

A4: Matrix effects, where co-eluting substances from the sample interfere with the ionization of the target analyte, can significantly impact sensitivity and accuracy.[4][12] To mitigate these effects, consider the following strategies:

• Effective Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove interfering components.[6][12]

• Chromatographic Separation: Optimize your HPLC or UHPLC method to achieve good separation of 23-Methyltetracosanoic acid from matrix components.[13]

• Use of an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte can help to compensate for matrix-induced signal suppression or enhancement.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[4]

Troubleshooting Guides

Low Signal Intensity or No Peak in GC-MS Analysis

Potential Cause	Troubleshooting Steps
Incomplete Derivatization	Optimize reaction conditions (time, temperature, reagent concentration).[4] Ensure all reagents and solvents are anhydrous, as water can inhibit the reaction.[1]
Analyte Degradation	Avoid excessive heating during sample preparation and injection. Use a deactivated inlet liner and a high-quality GC column suitable for fatty acid analysis.
Poor Injection Efficiency	Optimize injection parameters, including injector temperature, injection volume, and split ratio (if applicable). Consider using a programmed temperature vaporization (PTV) injector for better analyte transfer.
Mass Spectrometer Tuning	Ensure the mass spectrometer is properly tuned for the mass range of your derivatized analyte.

Poor Peak Shape (Tailing or Fronting) in GC-MS

Potential Cause	Troubleshooting Steps
Active Sites in the GC System	Deactivate the inlet liner and use a fresh, high-quality GC column. Check for and eliminate any potential cold spots in the GC system.
Column Overload	Reduce the amount of sample injected onto the column.
Inappropriate Stationary Phase	Use a GC column specifically designed for fatty acid methyl ester (FAME) analysis, such as a highly polar cyanopropyl-substituted column.

High Variability in LC-MS/MS Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure precise and consistent execution of all sample preparation steps, especially extraction and evaporation.[12] The use of an internal standard is highly recommended.
Matrix Effects	Implement strategies to mitigate matrix effects as described in the FAQs.[4][12]
Instrument Instability	Allow the LC-MS/MS system to equilibrate thoroughly before starting the analysis. Monitor system suitability by injecting a standard sample periodically throughout the run.[12]

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of long-chain fatty acids using mass spectrometry techniques. Note that specific values for 23-Methyltetracosanoic acid may vary depending on the specific matrix and analytical conditions.

Table 1: LC-MS/MS Method Performance for Free Fatty Acids

Analyte	Linearity (R²)	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)
Various Free Fatty Acids	> 0.99	0.4 - 1.6	1.1 - 4.8
Data adapted from a study on free fatty acids in milk.[9]

Table 2: LC-MS/MS Method Performance for Multiple Lipid Classes

Lipid Class	Linearity (R²)	Limit of Quantitation (LOQ) (ng/mL)
Fatty Acids, Sterols, Glycerolipids, etc.	0.95 - 1.00	0.003 - 14.88
Data adapted from a validated method for 33 different lipids.[14]

Experimental Protocols

Protocol 1: Derivatization of 23-Methyltetracosanoic Acid to its Fatty Acid Methyl Ester (FAME) for GC-MS Analysis

This protocol is based on the widely used acid-catalyzed esterification method using Boron Trifluoride (BF₃)-Methanol.[1]

Materials:

• Sample containing 23-Methyltetracosanoic acid (dried extract)

• BF₃-Methanol solution (12-14% w/v)[1]

• Hexane (B92381) (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Screw-capped glass tubes with PTFE liners

Procedure:

• Place 1-25 mg of the dried lipid extract into a screw-capped glass tube.[1]

• Add 2 mL of 12-14% BF₃-Methanol solution to the tube.[1]

• Cap the tube tightly and heat at 60-100°C for 10-60 minutes.[1][2] The optimal time and temperature may need to be determined empirically for specific sample types.[1]

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

• Vortex the tube vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the layers.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for injection into the GC-MS.

Protocol 2: Sample Preparation for LC-MS/MS Analysis of 23-Methyltetracosanoic Acid

This protocol describes a general liquid-liquid extraction (LLE) procedure suitable for the analysis of free fatty acids in biological fluids.

Materials:

• Plasma or serum sample

• Internal standard solution (e.g., ¹³C-labeled 23-Methyltetracosanoic acid)

• Methanol (B129727) (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

Procedure:

• To a 1.5 mL microcentrifuge tube, add 50 µL of the plasma or serum sample.

• Add 10 µL of the internal standard solution.

• Add 200 µL of methanol and vortex for 30 seconds to precipitate proteins.

• Add 750 µL of MTBE and vortex for 1 minute.

• Add 150 µL of water and vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (containing the lipids) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: General workflow for the analysis of 23-Methyltetracosanoic acid.

Caption: Troubleshooting guide for low signal intensity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Rapid liquid chromatography-tandem mass spectrometry to determine very-long-chain fatty acids in human and to establish reference intervals for the Chinese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]
• 11. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. iris.unitn.it [iris.unitn.it]

Technical Support Center: 23-Methyltetracosanoic Acid Stability

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the stability of 23-Methyltetracosanoic acid during sample storage. The information is based on established principles for the storage of very-long-chain fatty acids (VLCFAs).

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 23-Methyltetracosanoic acid during storage?

The stability of 23-Methyltetracosanoic acid, a saturated very-long-chain fatty acid, can be influenced by several factors, including:

• Temperature: Elevated temperatures can increase the rate of potential degradation reactions.

• Oxygen: Exposure to atmospheric oxygen can lead to oxidation, although saturated fatty acids are less susceptible than unsaturated fatty acids.

• Light: Exposure to light, particularly UV light, can promote oxidative degradation.

• Repeated Freeze-Thaw Cycles: This can lead to physical changes in the sample matrix and potentially introduce oxygen, which may affect stability. Studies on various fatty acids have shown that repeated freeze-thaw cycles can lead to a decrease in fatty acid content due to oxidation and enzymatic hydrolysis[1][2][3].

• Presence of Contaminants: Contaminants such as metal ions or reactive species can catalyze degradation.

• Storage Solvent: The choice of solvent can impact the stability of the fatty acid.

Q2: What is the recommended storage temperature for 23-Methyltetracosanoic acid?

For long-term stability, it is recommended to store 23-Methyltetracosanoic acid, whether in pure form or in a solvent, at low temperatures. Storage at -20°C or ideally at -80°C is recommended to minimize potential degradation. For plasma samples containing non-esterified fatty acids, storage at -20°C has been shown to be effective for at least 10 days[4].

Q3: How many freeze-thaw cycles can a sample containing 23-Methyltetracosanoic acid undergo without significant degradation?

While specific data for 23-Methyltetracosanoic acid is not available, it is a best practice to minimize the number of freeze-thaw cycles for all fatty acid samples. Each cycle can introduce oxygen and potentially lead to the formation of ice crystals that can damage the sample integrity[1]. It is advisable to aliquot samples into smaller, single-use vials before freezing to avoid repeated thawing of the entire sample. Studies on fatty acids in meat have shown that most reduced after one freeze-thaw cycle and remained stable after five cycles[1][3].

Q4: What are the best solvents for storing 23-Methyltetracosanoic acid?

23-Methyltetracosanoic acid should be dissolved in a high-purity, inert organic solvent. Common choices for long-chain fatty acids include hexane (B92381), chloroform, or methanol (B129727). The choice of solvent may also depend on the downstream analytical method. It is crucial to use solvents that are free of peroxides and other reactive impurities.

Q5: Are there any specific handling precautions I should take when working with 23-Methyltetracosanoic acid?

Yes, to ensure the stability and integrity of 23-Methyltetracosanoic acid, the following precautions are recommended:

• Inert Atmosphere: When possible, handle the compound under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photo-oxidation.

• Cleanliness: Use high-purity solvents and clean glassware to avoid introducing contaminants that could catalyze degradation.

• Proper Sealing: Ensure that storage containers are tightly sealed to prevent solvent evaporation and exposure to air and moisture[5][6].

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low recovery of 23-Methyltetracosanoic acid after storage	Degradation due to improper storage conditions.	1. Verify storage temperature. Ensure samples are consistently stored at -20°C or -80°C. 2. Check the number of freeze-thaw cycles. Aliquot new samples to minimize cycles. 3. Evaluate the storage solvent for purity and potential contaminants.
Appearance of unknown peaks in chromatogram after storage	Degradation products or contaminants.	1. Analyze a freshly prepared standard of 23-Methyltetracosanoic acid to confirm its retention time and purity. 2. If degradation is suspected, consider potential oxidative byproducts. 3. Ensure proper cleaning of all labware to avoid contamination.
Inconsistent quantification results between aliquots	Non-homogeneity of the sample or inconsistent handling.	1. Ensure the stock solution is completely dissolved and homogenous before aliquoting. Gentle warming and vortexing may be necessary. 2. Standardize the handling procedure for all aliquots to ensure consistency.

Summary of Recommended Storage Conditions

The following table provides general recommendations for the storage of long-chain fatty acids like 23-Methyltetracosanoic acid.

Form	Temperature	Duration	Atmosphere	Container
Solid (Neat)	-20°C or below	Long-term	Inert gas (e.g., Argon)	Tightly sealed, amber glass vial
In Solvent	-80°C	Long-term	Inert gas (e.g., Argon)	Tightly sealed, amber glass vial with PTFE-lined cap
In Solvent	-20°C	Short- to medium-term	Inert gas (e.g., Argon)	Tightly sealed, amber glass vial with PTFE-lined cap
Biological Matrix (e.g., Plasma)	-80°C	Long-term	Air	Polypropylene tubes

Disclaimer: These are general recommendations based on best practices for very-long-chain fatty acids. Specific stability studies for 23-Methyltetracosanoic acid under your exact experimental conditions are recommended for optimal results.

Experimental Protocol: Stability Assessment of 23-Methyltetracosanoic Acid by GC-MS

This protocol outlines a general method for assessing the stability of 23-Methyltetracosanoic acid in a solvent over time.

1. Materials and Reagents:

• 23-Methyltetracosanoic acid

• High-purity hexane (or other suitable solvent)

• Internal standard (e.g., heptadecanoic acid)

• Derivatization agent (e.g., BF3 in methanol or trimethylsilyldiazomethane)

• GC-grade solvents for extraction and dilution

• Amber glass vials with PTFE-lined caps

2. Sample Preparation:

• Prepare a stock solution of 23-Methyltetracosanoic acid in hexane at a known concentration (e.g., 1 mg/mL).

• Add the internal standard to the stock solution at a known concentration.

• Aliquot the stock solution into multiple amber glass vials, ensuring each vial has the same volume.

• Flush the headspace of each vial with an inert gas (e.g., argon) before sealing tightly.

3. Storage Conditions:

• Store the aliquots under the desired storage conditions (e.g., -20°C, 4°C, room temperature).

• Designate specific time points for analysis (e.g., Day 0, Day 7, Day 14, Day 30).

4. Sample Analysis (at each time point):

• At each designated time point, retrieve one aliquot from each storage condition.

• Allow the sample to come to room temperature.

• Derivatization (Methylation): Convert the fatty acid to its more volatile fatty acid methyl ester (FAME). A common method is to use BF3 in methanol.

• Extraction: After derivatization, extract the FAME into an organic solvent like hexane.

• GC-MS Analysis: Analyze the extracted FAME using a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • Column: Use a suitable capillary column for FAME analysis (e.g., a polar column).

  • Injector: Splitless injection is often used for trace analysis.

  • Oven Program: Develop a temperature gradient to separate the FAME of interest from other components.

  • Mass Spectrometer: Operate in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring for characteristic ions of the 23-Methyltetracosanoic acid methyl ester and the internal standard methyl ester.

5. Data Analysis:

• Calculate the peak area ratio of the 23-Methyltetracosanoic acid FAME to the internal standard FAME.

• Compare the peak area ratios at different time points to the ratio at Day 0 to determine the percentage of 23-Methyltetracosanoic acid remaining. A decrease in this ratio over time indicates degradation.

Visualizations

Caption: Recommended workflow for assessing the stability of 23-Methyltetracosanoic acid.

Caption: Factors contributing to the degradation of 23-Methyltetracosanoic acid.

References

• 1. Effect of Freeze-Thaw Cycles on the Oxidation of Protein and Fat and Its Relationship with the Formation of Heterocyclic Aromatic Amines and Advanced Glycation End Products in Raw Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Freeze-Thaw Cycles on Amino Acids and Fatty Acids in Rabbit Meat [spkx.net.cn]
• 3. researchgate.net [researchgate.net]
• 4. Stability of the long chain non-esterified fatty acid pattern in plasma and blood during different storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. store.sangon.com [store.sangon.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Refining Extraction Methods for Very Long-Chain Fatty Acids (VLCFAs)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting and refining extraction methods for very long-chain fatty acids (VLCFAs).

Troubleshooting Guides

This section addresses specific issues that may arise during VLCFA extraction experiments in a question-and-answer format.

Issue 1: Low or No Recovery of VLCFAs

• Question: My VLCFA recovery is significantly lower than expected, or I am unable to detect any VLCFAs after extraction. What are the potential causes and solutions?

• Answer: Low recovery of VLCFAs is a frequent challenge due to their unique physicochemical properties. Here are the likely causes and recommended solutions:

  • Incomplete Cell or Tissue Lysis: The robust nature of cell membranes or the extracellular matrix in tissues can prevent the complete release of intracellular VLCFAs.

    • Solution: Employ more rigorous lysis methods. For cultured cells, consider sonication on ice, using a bead beater, or performing multiple freeze-thaw cycles before solvent extraction. For tissue samples, cryogenic grinding with liquid nitrogen is highly effective.[1]

  • Suboptimal Solvent System: VLCFAs are highly hydrophobic, and the chosen solvent system may not be efficient at solubilizing them.

    • Solution: The Folch (chloroform:methanol (B129727) 2:1) or Bligh & Dyer (chloroform:methanol:water 1:2:0.8) methods are standard for total lipid extraction and are generally effective for VLCFAs.[1] For lipids that are particularly nonpolar, a hexane-isopropanol method might be more suitable.[1]

  • Insufficient Solvent Volume: Using a small volume of solvent relative to the sample size can lead to incomplete extraction.

    • Solution: Increase the solvent-to-sample ratio. The Folch method, for instance, utilizes a larger proportion of solvent compared to the Bligh & Dyer method, which can be beneficial for samples with a higher lipid content.[1][2]

  • Analyte Degradation: Unsaturated VLCFAs are prone to oxidation, and all fatty acids can be degraded by enzymatic activity if not handled properly.

    • Solution: Perform extractions at low temperatures (e.g., on ice) to minimize enzymatic activity and oxidation.[1] Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent, especially when analyzing polyunsaturated VLCFAs.[1]

  • Adsorption to Surfaces: VLCFAs can adhere to plastic surfaces, leading to significant sample loss.

    • Solution: Use glass tubes and vials for the entire extraction process to prevent adsorption.[1]

Issue 2: High Variability Between Replicate Samples

• Question: I am observing significant variability in VLCFA levels between my technical replicates. What could be causing this inconsistency?

• Answer: High variability between replicates can compromise the reliability of your results. The following factors are common culprits:

  • Inconsistent Homogenization: Non-uniform homogenization of samples will lead to different amounts of lipid being available for extraction in each replicate.

    • Solution: Standardize your homogenization procedure. Ensure each sample is subjected to the same duration and intensity of vortexing, sonication, or other disruption methods.

  • Incomplete Phase Separation: A poorly defined interface between the aqueous and organic layers during liquid-liquid extraction can lead to inconsistent collection of the lipid-containing phase.

    • Solution: Ensure complete phase separation by centrifuging the samples for an adequate time and at a sufficient force (e.g., 2000 x g for 10 minutes).[1] A clear, sharp interface should be visible before proceeding.

  • Sample Matrix Effects: Dietary factors can influence VLCFA levels. For example, consumption of peanuts or adherence to a ketogenic diet can cause false elevations in VLCFA levels.[3][4]

    • Solution: For clinical samples, it is recommended to use fasting samples.[3] Document and control for dietary variables as much as possible in preclinical studies.

Issue 3: Contaminating Peaks in Chromatogram

• Question: My chromatogram shows extraneous peaks that are interfering with the analysis of my target VLCFAs. What is the source of this contamination and how can I eliminate it?

• Answer: Contaminating peaks can originate from several sources throughout the experimental workflow.

  • Solvent Impurities: Low-grade solvents can contain impurities that are detected by sensitive analytical instruments.

    • Solution: Use high-purity, HPLC-grade or MS-grade solvents for all steps of the extraction and analysis.[1]

  • Carryover from Previous Injections: High-concentration samples can lead to carryover in subsequent analytical runs.

    • Solution: Run blank injections (pure solvent) between samples to check for and mitigate carryover. If carryover persists, the analytical column and injection port may require thorough cleaning.[1]

  • Plasticizers: Phthalates and other plasticizers can leach from plastic labware and interfere with the analysis.

    • Solution: As mentioned previously, use glass tubes and vials whenever possible to avoid this type of contamination.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most suitable method for extracting VLCFAs from plasma samples?

A1: For plasma samples, a modified Folch method is commonly used. This typically involves a single-phase extraction with a chloroform (B151607):methanol mixture, followed by the addition of a salt solution to induce phase separation. The lower organic phase containing the lipids is then collected for further analysis. It is crucial to use internal standards, such as deuterated VLCFAs, to ensure accurate quantification.[5]

Q2: Is derivatization necessary for VLCFA analysis?

A2: Yes, for gas chromatography-mass spectrometry (GC-MS) analysis, derivatization is essential. VLCFAs are typically converted to their more volatile fatty acid methyl esters (FAMEs) through a process of hydrolysis and esterification.[5] For liquid chromatography-mass spectrometry (LC-MS/MS), derivatization can also be employed to improve ionization efficiency and sensitivity.[5]

Q3: How can I improve the sensitivity of my VLCFA analysis?

A3: To enhance sensitivity, consider the following:

• Sample Concentration: After extraction, the lipid extract can be dried down under a stream of nitrogen and reconstituted in a smaller volume of solvent.

• Analytical Technique: LC-MS/MS generally offers higher sensitivity and specificity compared to GC-MS for the analysis of VLCFAs.[6]

• Derivatization: For LC-MS/MS, specific derivatization reagents can be used to introduce a readily ionizable group, thereby increasing the signal intensity.[5]

Q4: What are the storage recommendations for samples and lipid extracts?

A4: To prevent degradation, biological samples should be stored at -80°C prior to extraction. The final dried lipid extract should also be stored at -80°C until analysis.[1]

Data Presentation

Table 1: Comparison of Common VLCFA Extraction Methods

Method	Principle	Advantages	Disadvantages	Recommended For
Folch Method	A biphasic extraction using chloroform and methanol, followed by a wash with a salt solution to remove non-lipid contaminants.	Robust and effective for a broad range of lipids, including VLCFAs. Yields significantly higher lipid recovery for tissues with >2% lipid content.[2]	Requires larger volumes of solvents.[2]	Tissues with high lipid content.[2]
Bligh & Dyer Method	A modified monophasic extraction followed by phase separation to isolate lipids.	Faster than the Folch method and uses less solvent.[2]	Less efficient for tissues with high-fat content, potentially underestimating lipid content.[2]	General lipid extractions where high-fat content is not a concern.
Matyash Method	Utilizes methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform.	Safer solvent profile. Comparable extraction of major lipid classes to the Folch method.[2]	May require optimization for specific tissue types.[2]	Applications where the use of chlorinated solvents is a concern.

Experimental Protocols

Protocol 1: VLCFA Extraction from Cultured Cells (Modified Folch Method)

• Cell Harvesting: Harvest cultured cells and wash twice with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis: Resuspend the cell pellet in a known volume of PBS. Lyse the cells by sonication on ice.

• Lipid Extraction:

  • To the cell lysate, add 2 volumes of chloroform and 1 volume of methanol (final ratio of chloroform:methanol:aqueous sample is approximately 2:1:0.8).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.[1]

• Phase Separation:

  • Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

  • To maximize recovery, you can re-extract the remaining aqueous layer and protein pellet with another volume of chloroform, centrifuge, and pool the organic layers.[1]

• Drying and Storage:

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

  • The dried lipid extract can be stored at -80°C until further analysis.[1]

• Reconstitution: Before analysis, reconstitute the dried lipid extract in an appropriate solvent (e.g., hexane (B92381) for GC-MS or isopropanol:methanol for LC-MS).

Protocol 2: Derivatization of VLCFAs to FAMEs for GC-MS Analysis

• Hydrolysis:

  • To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

  • Heat at 100°C for 10 minutes.[5]

• Esterification:

  • Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol.

  • Heat at 100°C for 5 minutes.[5]

• Extraction of FAMEs:

  • Cool the sample and add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs for GC-MS analysis.[5]

Mandatory Visualization

Caption: Experimental workflow for VLCFA extraction and analysis.

Caption: Troubleshooting decision tree for low VLCFA recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. seattlechildrenslab.testcatalog.org [seattlechildrenslab.testcatalog.org]
• 4. False Positive Very Long-Chain Fatty Acids in a Case of Autoimmune Adrenal Insufficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 23-Methyltetracosanoic Acid

Welcome to the Technical Support Center for the analysis of 23-Methyltetracosanoic acid. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to help minimize contamination and ensure accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in 23-Methyltetracosanoic acid analysis?

A1: Contamination in the analysis of very long-chain fatty acids (VLCFAs) like 23-Methyltetracosanoic acid can originate from multiple sources throughout the experimental workflow. Vigilance is required to identify and mitigate these to ensure data integrity. Major sources include:

• Laboratory Environment: Dust, aerosols, and even fingerprints can introduce contaminating fatty acids. Skin flakes are a notable source of lipid contamination.[1]

• Reagents and Solvents: Even high-purity solvents such as methanol (B129727), hexane (B92381), and chloroform (B151607) can contain trace amounts of fatty acids or interfering compounds like phthalates.[1] Deionized water systems, if not properly maintained, can also be a source of contamination.[1]

• Glassware and Plasticware: Reusable glassware can retain lipid residues if not meticulously cleaned.[1] Disposable plasticware, including pipette tips and centrifuge tubes, are a significant source of plasticizers like phthalates, which can leach into your samples and interfere with analysis.[1][2]

• Apparatus and Equipment: Components of your analytical instrument, such as vial septa, O-rings, and tubing in the GC-MS system, can be sources of contamination.[1] Contaminants can also build up in the GC inlet liner and at the head of the analytical column.[1]

• Sample Handling: Any contact between your sample and a non-pristine surface, including gloves that have touched contaminated areas, can introduce fatty acids.[1]

Q2: I am observing unexpected peaks in my chromatograms, especially for common fatty acids like palmitic acid (C16:0) and stearic acid (C18:0), even in my blank samples. What is the likely cause?

A2: The presence of common fatty acids in blank samples is a frequent issue in fatty acid analysis and points to background contamination. The source can be widespread, and a systematic approach is needed for its elimination. Likely causes include contaminated solvents, glassware, or plasticware. It is also possible that these contaminants are being introduced during the sample preparation steps. To pinpoint the source, you should run a series of blank analyses as detailed in the troubleshooting section.

Q3: What are phthalates and why are they a problem in the analysis of 23-Methyltetracosanoic acid?

A3: Phthalates are chemical compounds commonly used as plasticizers to enhance the flexibility and durability of plastics. They are ubiquitous in laboratory environments and are a major source of contamination in sensitive analyses like that of VLCFAs.[1] Phthalates are problematic for several reasons:

• Chromatographic Interference: Phthalates can have retention times that overlap with the fatty acid methyl esters (FAMEs) in your chromatogram, leading to misidentification and inaccurate quantification of 23-Methyltetracosanoic acid.[1]

• Mass Spectral Interference: In mass spectrometry, some phthalate (B1215562) fragments can be similar to those of FAMEs, further complicating data interpretation.[1]

Troubleshooting Guides

Guide 1: Identifying the Source of Contamination

If you are experiencing contamination, a systematic approach is crucial to identify the source. This involves running a series of blank samples.

Experimental Protocol: Blank Analysis Workflow

• Solvent Blank:

  • Directly inject the solvent used for your final sample resuspension into the GC-MS.

  • Purpose: This will help determine if your solvent is the source of contamination.[1] A clean chromatogram indicates your solvent is not the issue.

• Method Blank:

  • Perform the entire sample preparation procedure (extraction, derivatization, etc.) without the sample matrix.

  • Purpose: This will help identify the step in your workflow where contamination is being introduced.[1] If the method blank is contaminated, proceed to systematically check each component.

• Systematically Check Components:

  • If the method blank shows contamination, test each component of your workflow individually.

  • For example, rinse a new pipette tip with clean solvent and analyze the solvent. Do the same for centrifuge tubes, vials, and septa.[1]

Guide 2: Minimizing Contamination from Labware

Proper cleaning of glassware and careful selection of plasticware are critical for accurate VLCFA analysis.

Data on Effectiveness of Labware Cleaning Methods

Pre-treatment Method	Sample Tube	Reduction in Palmitic Acid (C16:0)	Reduction in Stearic Acid (C18:0)
Methanol Washing	Glass	73%	64%
Furnace Baking (450°C)	Glass	50%	37%

Data adapted from a study on minimizing exogenous free fatty acid contamination.[2]

Experimental Protocol: Rigorous Glassware Cleaning

• Initial Wash: Wash glassware with a laboratory-grade, phosphate-free detergent and hot water.[3]

• Thorough Rinsing: Rinse thoroughly with tap water at least six times, followed by multiple rinses with deionized water.[3]

• Solvent Rinse: Rinse with a high-purity solvent such as acetone (B3395972) or hexane to remove any residual organic material.[3] This should be performed in a fume hood.

• Furnace Baking (Recommended): Bake the glassware in a muffle furnace at 450°C for 6-8 hours. This is highly effective at removing organic contaminants.[4]

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil (rinsed with hexane) and store in a clean, dust-free environment.[3]

Recommendations for Plasticware:

• Whenever possible, use glass or stainless-steel alternatives to plastic.

• If plasticware is necessary, use high-quality polypropylene (B1209903) tubes and pipette tips that are certified to be free of contaminants.

• Rinse all plasticware with a high-purity solvent before use.

Experimental Protocol: Analysis of 23-Methyltetracosanoic Acid from a Solid Matrix

This protocol provides a general workflow for the extraction, derivatization, and analysis of 23-Methyltetracosanoic acid from a solid sample matrix, with a focus on minimizing contamination.

• Sample Homogenization:

  • Accurately weigh the solid sample into a pre-cleaned glass tube.

  • Homogenize the sample in a suitable solvent system. For tissues, cryogenic grinding with liquid nitrogen can be effective.

• Lipid Extraction:

  • Perform a lipid extraction using a method such as the Folch or Bligh & Dyer procedure, which uses a chloroform/methanol solvent system.

  • Use high-purity, GC-grade solvents for all extraction steps.

• Hydrolysis/Saponification:

  • To release the fatty acids from their bound forms (e.g., in triglycerides or phospholipids), perform an acid or base hydrolysis.[5]

  • For example, add a solution of 0.5 M NaOH in methanol and heat at 100°C for 5-10 minutes.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Derivatization is necessary to increase the volatility of the VLCFAs for GC analysis.

  • Add a derivatizing agent such as 14% Boron Trifluoride (BF3) in methanol and heat at 100°C for 5-10 minutes.

  • Cool the sample, then add hexane and water to extract the FAMEs into the hexane layer.

• Sample Cleanup and Concentration:

  • Carefully transfer the hexane layer containing the FAMEs to a clean glass vial.

  • Dry the hexane extract under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a small, known volume of high-purity hexane for GC-MS analysis.

• GC-MS Analysis:

  • Analyze the prepared sample using a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • Use a suitable capillary column for the separation of long-chain FAMEs.

  • The mass spectrometer will be used to identify and quantify the 23-Methyltetracosanoic acid methyl ester based on its retention time and mass spectrum.

Visualizing Workflows and Relationships

Caption: A flowchart for troubleshooting sources of contamination.

Caption: A generalized experimental workflow for VLCFA analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of an optimized sample preparation method for quantification of free fatty acids in food using liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Mass Spectral Identification of 23-Methyltetracosanoic Acid

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in enhancing the mass spectral identification of 23-methyltetracosanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is 23-Methyltetracosanoic acid and why is its identification challenging?

23-Methyltetracosanoic acid is a C25 very-long-chain branched-chain fatty acid (VLCFA). Its identification can be challenging due to several factors. Like other VLCFAs, it has low volatility, making it unsuitable for direct analysis by gas chromatography-mass spectrometry (GC-MS) without derivatization.[1] Additionally, it is an isomer of other C25 fatty acids, which can have similar chromatographic and mass spectrometric properties, leading to potential co-elution and misidentification.[2]

Q2: What is the most common analytical technique for identifying 23-Methyltetracosanoic acid?

Gas chromatography-mass spectrometry (GC-MS) is the most established and reliable method for the analysis of branched-chain fatty acids like 23-methyltetracosanoic acid.[3][4] This technique offers excellent separation efficiency and provides detailed fragmentation patterns upon electron ionization (EI), which are crucial for structural elucidation.[5] However, prior derivatization is essential to increase the analyte's volatility.[1]

Q3: Why is derivatization necessary for the GC-MS analysis of 23-Methyltetracosanoic acid?

Derivatization is a critical step that converts the non-volatile 23-methyltetracosanoic acid into a more volatile and less polar derivative.[1] The most common derivatization method is the conversion to its fatty acid methyl ester (FAME). This process improves chromatographic peak shape, enhances separation, and prevents interactions with the GC column's stationary phase that can cause peak tailing.[2]

Q4: How can I distinguish 23-Methyltetracosanoic acid from its isomers using mass spectrometry?

While isomers of 23-Methyltetracosanoic acid will have the same molecular weight, their mass spectral fragmentation patterns after electron ionization (EI) can be distinct, especially with tandem mass spectrometry (MS/MS).[6] 23-Methyltetracosanoic acid is an iso-branched fatty acid. Its methyl ester will exhibit a characteristic fragmentation pattern, including a prominent ion resulting from the loss of the terminal isopropyl group.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectral identification of 23-Methyltetracosanoic acid.

Issue 1: No peak or a very small peak is observed for the analyte.

• Possible Cause: Incomplete derivatization.

  • Solution: Ensure the derivatization reaction has gone to completion. Optimize the reaction time and temperature. For methyl esterification with BF₃-methanol, heating at 60°C for 60 minutes is a common starting point.

• Possible Cause: Low abundance of the analyte in the sample.

  • Solution: Concentrate the sample prior to derivatization and analysis. Employ solid-phase extraction (SPE) to enrich the fatty acid fraction.

• Possible Cause: Poor volatility of the derivatized analyte.

  • Solution: Ensure the GC inlet temperature is sufficiently high (e.g., 250°C) to ensure complete vaporization of the methyl 23-methyltetracosanoate.

Issue 2: The observed mass spectrum does not match any database entries.

• Possible Cause: The mass spectrum of 23-Methyltetracosanoic acid methyl ester may not be present in your specific mass spectral library.

  • Solution: Manually interpret the mass spectrum based on known fragmentation patterns of long-chain branched fatty acid methyl esters. Look for the expected molecular ion and characteristic fragment ions. Publicly available databases like the NIST Mass Spectral Library, mzCloud, and MassBank can be valuable resources.[7][8]

• Possible Cause: Co-elution with another compound is obscuring the mass spectrum.

  • Solution: Optimize the GC temperature program to improve the separation of analytes. Using a longer GC column or a column with a different stationary phase can also enhance resolution.

Issue 3: Significant peak tailing is observed in the chromatogram.

• Possible Cause: Presence of underivatized 23-Methyltetracosanoic acid.

  • Solution: Re-optimize the derivatization protocol to ensure complete conversion to the methyl ester.

• Possible Cause: Active sites in the GC system (e.g., injector liner, column).

  • Solution: Use a deactivated injector liner and a high-quality, end-capped GC column.

Expected Mass Spectral Fragmentation

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of methyl 23-methyltetracosanoate (C₂₆H₅₂O₂) should be observed at m/z 396. While it may be of low intensity, its presence is a key indicator.

• Loss of a Methoxy (B1213986) Group: A fragment ion at m/z 365, corresponding to the loss of the methoxy group (•OCH₃) from the ester.

• McLafferty Rearrangement: A prominent peak at m/z 74 is characteristic of fatty acid methyl esters.

• Loss of the Isopropyl Group: As an iso-branched fatty acid methyl ester, a key diagnostic fragment will be the loss of the terminal isopropyl group ([M-43]⁺), resulting in a prominent peak at m/z 353.[6]

• Alkyl Chain Fragmentation: A series of fragment ions separated by 14 mass units (corresponding to CH₂ groups) will be present, which is typical for long-chain alkanes.[9]

Quantitative Data Summary

Analyte	Derivative	Expected Molecular Ion (m/z)	Key Diagnostic Fragment Ions (m/z)
23-Methyltetracosanoic acid	Methyl Ester	396	365, 353, 74

Experimental Protocols

Protocol 1: Derivatization to Fatty Acid Methyl Ester (FAME) using BF₃-Methanol

• Sample Preparation: To a vial containing the dried lipid extract or a known amount of 23-Methyltetracosanoic acid standard, add 1 mL of 14% Boron Trifluoride (BF₃) in methanol.

• Reaction: Cap the vial tightly and heat at 60°C for 60 minutes.

• Extraction: After cooling to room temperature, add 1 mL of water and 2 mL of hexane (B92381). Vortex the mixture vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge the vial briefly to achieve clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• GC Column: Use a high-polarity capillary column (e.g., BPX70, 60 m x 0.25 mm x 0.25 µm) for good separation of fatty acid isomers.

• Injector: Set the injector temperature to 250°C and operate in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: Increase to 170°C at a rate of 50°C/min, hold for 6 minutes.

  • Ramp 2: Increase to 200°C at a rate of 2.5°C/min, hold for 3 minutes.

  • Ramp 3: Increase to 255°C at a rate of 10°C/min, hold for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

  • Ion Source Temperature: 230°C.

Visualizations

Caption: Experimental workflow for the identification of 23-Methyltetracosanoic acid.

Caption: Troubleshooting workflow for mass spectral identification issues.

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jeol.com [jeol.com]
• 6. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. govinfo.gov [govinfo.gov]
• 8. mzCloud – Myristic acid [mzcloud.org]
• 9. chem.libretexts.org [chem.libretexts.org]

addressing peak tailing of fatty acids in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the gas chromatography (GC) analysis of fatty acids, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the GC analysis of fatty acids?

A1: Peak tailing is a phenomenon in chromatography where a peak is asymmetrical, with a "tail" extending from the peak maximum.[1] This distortion can lead to inaccurate peak integration and reduced resolution between adjacent peaks, compromising the quantitative accuracy of the analysis.[1][2] In fatty acid analysis, it is a common issue due to the polar nature of free fatty acids.[1][3]

Q2: What are the primary causes of peak tailing for fatty acids in GC?

A2: The primary causes of peak tailing for fatty acids can be categorized as follows:

• Active Sites: Free fatty acids, being polar compounds, can interact with active sites, such as exposed silanol (B1196071) groups, in the GC system. These sites are often found in the injector liner, on the column's stationary phase, or even on metal surfaces in the flow path.[1][3][4] This secondary interaction retains a portion of the analyte longer, causing the peak to tail.[5]

• Incomplete Derivatization: To improve volatility and reduce polarity, fatty acids are typically converted to fatty acid methyl esters (FAMEs) before GC analysis.[5][6] If this derivatization is incomplete, the remaining free fatty acids will interact with the system and cause tailing.[7]

• Column Issues: A contaminated or degraded GC column can lead to peak tailing.[1][8] Additionally, an improperly cut column can disrupt the sample band, leading to peak distortion.[9]

• Inlet Problems: A dirty or active inlet liner is a frequent source of peak tailing.[1][10] Worn septa can also introduce leaks and contaminants.[1]

Q3: Why is derivatization necessary for fatty acid analysis by GC?

A3: Derivatization is a critical step for several reasons. Free fatty acids have low volatility and are highly polar due to their carboxylic acid group, which tends to form hydrogen bonds.[5][7] This leads to poor chromatographic performance, including significant peak tailing and potential adsorption to the GC column.[7] Converting them into less polar and more volatile derivatives, most commonly FAMEs, results in sharper, more symmetrical peaks, improved separation, and better overall analytical accuracy.[6][11]

Q4: What type of GC column is best for analyzing fatty acid methyl esters (FAMEs)?

A4: For the analysis of FAMEs, polar stationary phases are generally recommended.[1][12] The choice of column polarity influences the separation based on chain length and the degree of unsaturation.[12] Highly polar cyanopropyl silicone columns (e.g., CP-Sil 88, HP-88, DB-23) and polyethylene (B3416737) glycol (PEG) columns (e.g., DB-WAX, HP-INNOWax) are commonly used and provide excellent separation for complex FAME mixtures.[12][13]

Troubleshooting Guides

Issue: Peak Tailing Observed in Fatty Acid Chromatogram

This guide provides a systematic approach to troubleshooting peak tailing.

Step 1: Evaluate Derivatization Efficiency

Incomplete conversion of fatty acids to FAMEs is a common cause of peak tailing.[7]

• Action: Re-optimize the derivatization procedure to ensure complete reaction. This may involve adjusting the reaction time, temperature, or reagent concentration.[7] Always run a reagent blank to check for contaminants.[7]

• Protocol: See Protocol 1: Acid-Catalyzed Esterification of Fatty Acids using Boron Trifluoride (BF₃)-Methanol .

Step 2: Inspect the GC Inlet System

The inlet is a frequent source of problems leading to peak tailing.[8]

• Actions:

  • Replace the Septum: A worn or cored septum can cause leaks and introduce contaminants.[1]

  • Replace the Inlet Liner: The liner can become contaminated with non-volatile residues or have active sites.[1][14] Use a deactivated liner, and for split injections of FAMEs, a liner with glass wool is often recommended to aid vaporization.[10]

  • Clean the Inlet: If changing the septum and liner does not resolve the issue, the inlet itself may need to be cleaned.

Step 3: Assess the GC Column

The column's condition and installation are critical for good peak shape.

• Actions:

  • Condition the Column: Bake out the column according to the manufacturer's instructions to remove contaminants.[8]

  • Trim the Column: If the front end of the column is contaminated, trim 10-20 cm from the inlet side.[9][14]

  • Check Column Installation: Ensure the column is cut cleanly at a 90° angle and is installed at the correct depth in both the inlet and detector.[9][14] An improper cut or installation can create dead volume and turbulence.[4]

Step 4: Optimize GC Method Parameters

Fine-tuning the analytical method can significantly improve peak shape.

• Actions:

  • Adjust Oven Temperature Program: A slow temperature ramp can improve the separation of closely eluting peaks.[15] Ensure the initial oven temperature is appropriate for solvent focusing, especially in splitless injection (typically 10-20°C below the solvent's boiling point).[9][16]

  • Check Inlet Temperature: An inlet temperature that is too low can lead to incomplete and slow vaporization, causing peak broadening and tailing.[4]

  • Verify Carrier Gas Flow: Ensure the carrier gas flow rate is optimal for your column dimensions and analysis.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting peak tailing.

Data Presentation

Table 1: GC Column Selection Guide for FAME Analysis

Column Stationary Phase	Polarity	Key Performance Characteristics	Typical Applications
Polyethylene Glycol (PEG) (e.g., DB-WAX, HP-INNOWax)	Polar	Excellent for general FAME analysis, separating by carbon number and degree of unsaturation.[12]	Routine analysis of FAMEs in food and biological samples.[13]
Cyanopropyl Polysiloxane (e.g., DB-23)	Medium-Polar	Provides good separation of complex FAME mixtures and some cis/trans isomers.[12]	Analysis of complex fatty acid profiles.[12]
High-Polarity Cyanopropyl Silicone (e.g., CP-Sil 88, HP-88)	Highly Polar	Offers excellent resolution of positional and geometric (cis/trans) isomers.[2]	Detailed analysis of isomeric fatty acids.[2]
Non-polar Polysiloxane (e.g., Equity-1, HP-5MS)	Non-polar	Separates FAMEs primarily by boiling point.[17] Less common for detailed isomer analysis.[18]	GC-MS applications where low bleed is critical.[2][17]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of Fatty Acids using Boron Trifluoride (BF₃)-Methanol

This is a widely used and effective method for preparing FAMEs from free fatty acids and lipid extracts.[1][19]

Materials:

• Sample containing fatty acids (1-25 mg)[11]

• BF₃-Methanol reagent (12-14% w/w)[1][11]

• Hexane (B92381) or Heptane (GC grade)[1]

• Saturated Sodium Chloride (NaCl) solution[1]

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)[1]

• Glass tubes with PTFE-lined screw caps[1]

• Heating block or water bath[1]

• Vortex mixer[1]

Procedure:

• Place 1-25 mg of the dried lipid sample into a screw-capped glass tube.[11]

• Add 2 mL of the BF₃-Methanol reagent to the sample.[1][11]

• Tightly cap the tube and heat at 60-100°C for 5-10 minutes. The optimal time and temperature may need to be determined empirically.[1][15]

• Cool the tube to room temperature.[1]

• Add 1 mL of water and 1 mL of hexane to the tube.[1]

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[1]

• Allow the layers to separate. Centrifugation at a low speed can aid separation.[1]

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.[1]

• Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.[1]

• The sample is now ready for GC injection.

Derivatization Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. GC Analyses of FAMEs by Boiling Point Elution [sigmaaldrich.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Solid-Phase Extraction for Lipid Fractionation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with solid-phase extraction (SPE) for lipid fractionation.

Troubleshooting Guides

This section addresses specific issues that may arise during SPE protocols for lipid fractionation, offering potential causes and solutions in a question-and-answer format.

Question: Why is the recovery of my target lipid class consistently low?

Answer:

Low recovery is a frequent challenge in SPE and can stem from several factors throughout the experimental workflow.[1][2] A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Causes and Solutions:

• Inappropriate Sorbent Selection: The choice of sorbent is critical and must match the polarity of the target lipid class.[1]

  • Solution: For non-polar lipids like triacylglycerols and cholesterol esters, a normal-phase sorbent such as silica (B1680970) or aminopropyl is generally effective.[3] For polar lipids like phospholipids (B1166683), a reversed-phase sorbent (e.g., C18) or an ion-exchange sorbent might be more suitable.[3]

• Incorrect Solvent Polarity during Loading: The sample should be loaded in a solvent that is weak enough to allow the analytes to retain on the sorbent.

  • Solution: Ensure the sample is dissolved in a non-polar solvent for normal-phase SPE or a polar solvent for reversed-phase SPE to promote strong retention.[4]

• Wash Solvent is Too Strong: A wash solvent that is too strong can prematurely elute the target analytes along with the impurities.

  • Solution: Use a wash solvent of intermediate polarity that is strong enough to remove interferences but weak enough to leave the target lipids bound to the sorbent. Test different solvent mixtures to find the optimal composition.[4]

• Elution Solvent is Too Weak: The elution solvent may not be strong enough to disrupt the interactions between the target lipids and the sorbent.

  • Solution: Increase the polarity (for normal-phase) or non-polarity (for reversed-phase) of the elution solvent. For ion-exchange SPE, adjusting the pH or ionic strength of the eluting solvent is often necessary to release the bound lipids.[1][5]

• Insufficient Elution Volume: The volume of the elution solvent may not be adequate to completely recover the analytes from the sorbent bed.

  • Solution: Increase the volume of the elution solvent in increments and analyze the fractions to determine the point of complete elution.[1]

• Sample Overload: Exceeding the binding capacity of the SPE cartridge will lead to breakthrough of the analyte during the loading step.

  • Solution: Reduce the amount of sample loaded onto the cartridge or use a cartridge with a larger sorbent mass.[6]

• Improper Cartridge Conditioning: Failure to properly condition the SPE cartridge can lead to inconsistent and poor recovery.

  • Solution: Always pre-condition the cartridge with a strong solvent to activate the sorbent, followed by equilibration with the loading solvent. Ensure the sorbent bed does not dry out before sample loading.[6][7]

Question: I am observing co-elution of different lipid classes. How can I improve the fractionation?

Answer:

Achieving high-purity fractions of distinct lipid classes requires careful optimization of the elution protocol.

Potential Causes and Solutions:

• Inadequate Selectivity of the Sorbent: The chosen sorbent may not provide sufficient selectivity to resolve lipid classes with similar polarities.

  • Solution: Consider using a different type of sorbent. For example, aminopropyl-bonded silica can offer different selectivity compared to plain silica for separating neutral lipids, free fatty acids, and phospholipids.[5][8] Ion-exchange chromatography can be highly effective for separating lipids based on the charge of their headgroups.[3]

• Stepwise Elution Not Optimized: The solvent strength increments in the stepwise elution may be too large, causing multiple lipid classes to elute together.

  • Solution: Employ a more gradual stepwise elution with smaller changes in solvent polarity. Collect smaller fractions and analyze them to construct a detailed elution profile, which will help in designing a more selective elution protocol.

• Flow Rate is Too High: A high flow rate during elution can lead to band broadening and poor separation.

  • Solution: Decrease the flow rate during the elution step to allow for better equilibrium between the mobile phase and the stationary phase.

Question: My SPE workflow is suffering from a lack of reproducibility. What are the likely causes?

Answer:

Poor reproducibility can be frustrating and can compromise the reliability of your results. Consistency in every step of the protocol is key.[2]

Potential Causes and Solutions:

• Inconsistent Sample Preparation: Variations in the initial lipid extraction from the biological matrix can lead to different starting materials for the SPE step.

  • Solution: Standardize the initial lipid extraction protocol (e.g., Folch or Bligh-Dyer method) and ensure complete and consistent extraction.[3]

• Variable Flow Rates: Inconsistent flow rates during sample loading, washing, and elution will affect retention and elution times.[1]

  • Solution: Use a vacuum manifold with a flow control system or a positive pressure manifold to maintain a consistent and controlled flow rate for all samples.

• Cartridge Bed Drying Out: Allowing the sorbent bed to dry out after conditioning and before sample loading can lead to channeling and inconsistent retention.[1]

  • Solution: Ensure that the sorbent bed remains wetted with the equilibration solvent until the sample is loaded.

• Inconsistent Solvent Preparation: Small variations in the composition of the solvents used can significantly impact the separation.

  • Solution: Prepare fresh solvents for each experiment and use precise measurements to ensure consistent compositions. The quality of solvents is also critical; use high-purity solvents to avoid introducing contaminants.[9]

Frequently Asked Questions (FAQs)

Q1: What are the main types of solid-phase extraction used for lipid fractionation?

A1: The three primary modes of SPE for lipid fractionation are:

• Normal-Phase SPE: This technique separates lipids based on the polarity of their head groups. A polar stationary phase (e.g., silica, aminopropyl) is used with non-polar mobile phases. Non-polar lipids elute first, followed by lipids of increasing polarity.[3]

• Reversed-Phase SPE: This method separates lipids based on the length and degree of unsaturation of their fatty acyl chains. A non-polar stationary phase (e.g., C18, C8) is used with polar mobile phases. Polar lipids elute first, while non-polar lipids are retained more strongly.

• Ion-Exchange SPE: This technique separates lipids based on the net charge of their polar head groups. The stationary phase contains charged functional groups that interact with charged lipid molecules. This method is particularly useful for separating acidic and basic phospholipids.[3]

Q2: How do I choose the right sorbent for my application?

A2: The choice of sorbent depends on the specific lipid classes you want to separate.

• Silica (Si): A versatile normal-phase sorbent for separating neutral lipids, glycolipids, and phospholipids into broad classes.[8]

• Aminopropyl (NH2): A weak anion exchanger that can be used in normal-phase mode. It is particularly effective for separating neutral lipids, free fatty acids, and phospholipids.[8]

• C18 or C8: Reversed-phase sorbents used to separate lipids based on their hydrophobicity, often employed for desalting lipid extracts or fractionating lipids with different fatty acid chain lengths.

• Strong/Weak Cation/Anion Exchangers (SCX, WCX, SAX, WAX): These are used for the fine separation of phospholipids based on the charge of their headgroups.

Q3: What is the importance of the conditioning and equilibration steps?

A3: These initial steps are crucial for achieving reproducible results.

• Conditioning: This step involves passing a strong solvent (e.g., methanol (B129727) or the elution solvent) through the cartridge to wet the sorbent and activate the functional groups on its surface.[6][7]

• Equilibration: Following conditioning, the cartridge is washed with the same solvent in which the sample will be loaded. This step ensures that the sorbent environment is compatible with the sample, promoting optimal retention of the analytes.[7]

Q4: Can I reuse SPE cartridges?

A4: While it may be tempting to reuse SPE cartridges to save costs, it is generally not recommended for quantitative applications. Reusing cartridges can lead to cross-contamination between samples and a decline in performance due to irreversible adsorption of some matrix components. For most research and drug development applications, single-use cartridges are preferred to ensure data quality and reproducibility.[5]

Q5: How does the choice of elution solvent affect the separation of different lipid classes?

A5: The elution solvent's composition is a critical parameter that dictates which lipid classes are eluted from the SPE cartridge. In normal-phase SPE, a stepwise increase in the polarity of the elution solvent will sequentially elute different lipid classes. For example, neutral lipids can be eluted with a non-polar solvent like hexane (B92381) or chloroform (B151607), followed by the elution of glycolipids with a more polar solvent like acetone/methanol, and finally, phospholipids with a highly polar solvent like methanol.[8] The choice of solvent has a significant impact on the recovery of different lipid classes.[10][11][12]

Data Presentation

Table 1: Comparison of Elution Solvents for the Fractionation of Lipid Classes using a Silica SPE Cartridge.

Eluted Fraction	Elution Solvent	Lipid Classes Recovered
1	Chloroform	Neutral Lipids (e.g., triacylglycerols, cholesterol esters)[8]
2	Acetone:Methanol (9:1, v/v)	Glycolipids (e.g., cerebrosides, galactosyl diglycerides)[8]
3	Methanol	Phospholipids[8]

Table 2: Example Protocol for Fractionation using an Aminopropyl (NH2) SPE Cartridge.

Eluted Fraction	Elution Solvent	Lipid Classes Recovered
1	Chloroform:Isopropanol (2:1, v/v)	Neutral Lipids[8]
2	Diethyl ether with 2% Acetic Acid	Free Fatty Acids[8]
3	Methanol	Phospholipids[8]

Experimental Protocols

Protocol 1: General Lipid Fractionation using a Silica SPE Cartridge

This protocol provides a general method for separating a total lipid extract into neutral lipids, glycolipids, and phospholipids.

• Cartridge Conditioning:

  • Wash a 500 mg silica SPE cartridge with 5 mL of methanol, followed by 5 mL of chloroform. Do not allow the cartridge to dry.

• Sample Loading:

  • Dissolve the dried lipid extract (up to 10 mg) in 1 mL of chloroform.

  • Load the sample onto the conditioned silica cartridge.

• Fraction 1: Neutral Lipids Elution:

  • Elute the neutral lipids by passing 10 mL of chloroform through the cartridge.[8] Collect the eluate in a clean tube.

• Fraction 2: Glycolipids Elution:

  • Elute the glycolipids by passing 15 mL of acetone:methanol (9:1, v/v) through the cartridge.[8] Collect the eluate in a separate clean tube.

• Fraction 3: Phospholipids Elution:

  • Elute the phospholipids by passing 10 mL of methanol through the cartridge.[8] Collect the eluate in a final clean tube.

• Sample Processing:

  • Evaporate the solvent from each fraction under a stream of nitrogen.

  • Reconstitute the dried lipids in an appropriate solvent for downstream analysis.

Protocol 2: Fractionation of Neutral Lipids, Free Fatty Acids, and Phospholipids using an Aminopropyl (NH2) SPE Cartridge

This protocol is suitable for separating a total lipid extract into three distinct fractions.

• Cartridge Conditioning:

  • Wash a 500 mg aminopropyl SPE cartridge with 5 mL of hexane. Do not allow the cartridge to dry.

• Sample Loading:

  • Dissolve the dried lipid extract in a small volume of hexane or chloroform:isopropanol (2:1, v/v).

  • Load the sample onto the conditioned aminopropyl cartridge.

• Fraction 1: Neutral Lipids Elution:

  • Elute the neutral lipids by passing 10 mL of chloroform:isopropanol (2:1, v/v) through the cartridge.[8] Collect the eluate.

• Fraction 2: Free Fatty Acids Elution:

  • Elute the free fatty acids by passing 5 mL of diethyl ether containing 2% acetic acid through the cartridge.[5] Collect the eluate in a separate tube.

• Fraction 3: Phospholipids Elution:

  • Elute the phospholipids by passing 10 mL of methanol through the cartridge.[8] Collect the eluate in a final tube.

• Sample Processing:

  • Dry down each fraction under nitrogen and reconstitute in a suitable solvent for further analysis.

Mandatory Visualization

Caption: General workflow for solid-phase extraction (SPE) of lipids.

Caption: Simplified PI3K/Akt signaling pathway involving phosphoinositides.

References

• 1. welch-us.com [welch-us.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. silicycle.com [silicycle.com]
• 5. aocs.org [aocs.org]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Simple procedures | Cyberlipid [cyberlipid.gerli.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of Solvent System on Extractability of Lipidic Components of Scenedesmus obliquus (M2-1) and Gloeothece sp. on Antioxidant Scavenging Capacity Thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Selecting the Right GC Column for Branched-Chain Fatty Acids

Welcome to the technical support center for Gas Chromatography (GC) analysis of branched-chain fatty acids. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for selecting the optimal GC column and troubleshooting common issues encountered during the analysis of branched-chain fatty acids, which are often analyzed as fatty acid methyl esters (FAMEs).

Frequently Asked Questions (FAQs)

Q1: Why is GC column selection so critical for analyzing branched-chain fatty acids?

A1: Proper column selection is crucial for achieving the necessary separation of complex FAME mixtures, which include various branched-chain isomers.[1][2] The stationary phase of the GC column is the single most important factor, as it dictates the selectivity and resolution of fatty acids based on their carbon number, degree of unsaturation, and branching structure.[1][2][3] An inappropriate column can lead to the co-elution of branched-chain isomers with other fatty acids, resulting in inaccurate identification and quantification.[1]

Q2: What are the most common stationary phases for analyzing branched-chain FAMEs?

A2: Highly polar stationary phases are generally preferred for their ability to resolve complex mixtures of FAMEs.[1][2] The most common types include:

• Cyanopropyl Silicone Phases: These are highly polar and considered the columns of choice for detailed FAME analysis, especially for separating challenging branched-chain and geometric (cis/trans) isomers.[1][4][5] Columns with high cyanopropyl content, such as HP-88, CP-Sil 88, and SP-2560, offer excellent selectivity for these separations.[1][6]

• Polyethylene Glycol (PEG) Phases: Also known as WAX-type columns (e.g., DB-WAX, HP-INNOWAX), these are polar columns effective for separating FAMEs by carbon chain length and degree of unsaturation.[1][4] While they can separate some branched-chain FAMEs, they may not be sufficient for resolving complex isomeric mixtures.[1]

• Non-Polar Phases: Columns with non-polar stationary phases (e.g., 100% dimethylpolysiloxane) separate FAMEs primarily by their boiling points.[1] Their use is limited as separation based on boiling point may not resolve branched isomers from straight-chain FAMEs.[1]

Q3: When should I choose a highly polar cyanopropyl silicone column over a standard WAX column?

A3: You should choose a highly polar cyanopropyl silicone column when your samples contain complex mixtures of branched-chain fatty acid isomers or when you need to separate geometric (cis/trans) isomers.[1][4][5] While a WAX column can provide good general-purpose separation of FAMEs, it often lacks the selectivity to resolve structurally similar branched-chain isomers, leading to a significant risk of co-elution.[1][4] For detailed and accurate profiling of branched-chain FAMEs, a high-cyanopropyl-content column is superior.[1]

Q4: How do column dimensions (length, I.D., film thickness) affect the separation of branched-chain FAMEs?

A4: Besides the stationary phase, column dimensions are critical for optimizing separation:

• Column Length: Longer columns (e.g., 100 m) provide greater resolution (more theoretical plates) and are often necessary for separating complex mixtures of isomers.[1] Shorter columns lead to faster analysis times but may compromise resolution.[7]

• Internal Diameter (I.D.): Narrower I.D. columns (e.g., 0.10-0.25 mm) offer higher efficiency (narrower peaks) and better resolution.[3] However, they have a lower sample capacity. Wider bore columns have higher sample capacity but lower separation efficiency.[3] The 0.25 mm I.D. is a popular choice as it offers a good compromise between efficiency and capacity.[3]

• Film Thickness: Thicker films increase analyte retention, which can improve the resolution of volatile compounds.[8] However, they also increase column bleed and analysis time.[3] For high-boiling-point analytes like FAMEs, thinner films are generally recommended.[3]

Troubleshooting Guide

Problem 1: Poor resolution or co-elution of branched-chain fatty acid peaks.

• Possible Cause 1: Suboptimal GC Column. The stationary phase lacks the necessary selectivity for your specific isomers.

  • Solution: Switch to a more appropriate column. For complex branched-chain and cis/trans isomers, a highly polar cyanopropyl column (e.g., HP-88, SP-2560) with a long length (100 m or more) is recommended to maximize resolution.[9]

• Possible Cause 2: Incorrect Oven Temperature Program. The temperature ramp is too fast, preventing proper separation.

  • Solution: Optimize the temperature program. A slower ramp rate (e.g., 1-2°C/min) during the elution of the branched-chain FAMEs can significantly improve separation.[9] A lower initial temperature or a longer initial hold time can also enhance the resolution of more volatile isomers.[9]

• Possible Cause 3: Column is too short. Insufficient column length leads to a lower number of theoretical plates.

  • Solution: Use a longer column (e.g., 100 m) to improve resolving power.[1]

Problem 2: Peak tailing is observed for fatty acid peaks.

• Possible Cause 1: Active Sites in the GC System. Free silanol (B1196071) groups in the injector liner, column, or detector can interact with the analytes.

  • Solution: Use a deactivated injector liner and a high-quality, end-capped GC column.[9] Ensure the column is properly conditioned.[1][9]

• Possible Cause 2: Incomplete Derivatization. The presence of underivatized, polar free fatty acids in the sample.

  • Solution: Review and optimize the derivatization protocol to ensure the complete conversion of fatty acids to FAMEs.[1] Incomplete derivatization is a primary cause of peak tailing.[9]

• Possible Cause 3: Column Contamination. Accumulation of non-volatile material at the head of the column can degrade performance.

  • Solution: Use a guard column to protect the analytical column.[9] If contamination is suspected, trim the first few centimeters of the column.

Problem 3: Ghost peaks or high baseline noise appear in the chromatogram.

• Possible Cause 1: Contamination. Contaminants may be present in the carrier gas, injector, or the column itself.

  • Solution: Use high-purity carrier gas and ensure all system components are clean. Bake out the column according to the manufacturer's instructions to remove contaminants.[1]

• Possible Cause 2: Septum Bleed. Degradation of the injector septum at high temperatures can release volatile siloxanes.

  • Solution: Use a high-quality, low-bleed septum and replace it regularly as part of routine maintenance.[1]

• Possible Cause 3: Sample Carryover. Residual sample from a previous injection remains in the system.

  • Solution: Implement a thorough wash sequence for the syringe and consider a higher injector temperature or a bake-out period between runs.

Data Presentation

Table 1: Comparison of Common GC Column Stationary Phases for Branched-Chain FAME Analysis

Stationary Phase Type	Polarity	Common Columns	Strengths	Limitations
Cyanopropyl Silicone	High	HP-88, CP-Sil 88, SP-2560[1][6]	Excellent selectivity for branched-chain and cis/trans isomers.[1][4][10]	Lower maximum operating temperature compared to less polar phases.[11]
Polyethylene Glycol (PEG)	Intermediate-High	DB-WAX, HP-INNOWAX[1]	Good for general FAME analysis, separating by carbon number and unsaturation.[1][4]	May not resolve complex mixtures of branched-chain or positional isomers.[1][4]
100% Dimethylpolysiloxane	Non-Polar	Equity-1, DB-1	High thermal stability.[11]	Limited selectivity; separation is based on boiling point, which is often insufficient to resolve isomers.[1]

Table 2: Effects of GC Column Parameters on Chromatographic Performance

Parameter	Effect of Increasing the Parameter	Recommended for Branched-Chain FAs
Length	Increases: Resolution, Analysis Time, Back Pressure.[3]	Longer columns (e.g., 100 m) are often required for complex isomer separations.[1]
Internal Diameter (I.D.)	Increases: Sample Capacity. Decreases: Efficiency (Resolution).[3]	Narrow bore columns (e.g., 0.25 mm) provide a good balance of efficiency and sample capacity.[3]
Film Thickness	Increases: Analyte Retention, Sample Capacity, Peak Widths, Column Bleed.[3]	Thinner films are generally preferred for high-boiling point compounds like FAMEs.[3]

Experimental Protocols

Protocol: Preparation of Fatty Acid Methyl Esters (FAMEs) via Acid-Catalyzed Transesterification

This protocol describes a common method for preparing FAMEs from lipid samples, making them suitable for GC analysis.

Materials:

• Lipid sample

• Toluene (B28343)

• 1% Sulfuric Acid in Methanol (B129727)

• 5% Sodium Chloride (NaCl) solution

• Hexane (B92381)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Vials, Pasteur pipettes, Vortex mixer, Centrifuge, Heating block

Methodology:

• Lipid Extraction (if necessary): Extract lipids from the sample matrix using a suitable solvent system (e.g., chloroform:methanol).[2]

• Solvent Removal: Evaporate the solvent from the extracted lipid sample under a stream of nitrogen to obtain the dry lipid residue.

• Methylation: a. Add 1 mL of toluene to the dried lipid sample and vortex to dissolve. b. Add 2 mL of 1% sulfuric acid in methanol to the vial. c. Cap the vial tightly and heat at 50°C for 2 hours in a heating block or water bath.[2]

• Extraction of FAMEs: a. Allow the vial to cool to room temperature.[1] b. Add 1 mL of hexane and 1 mL of 5% NaCl solution to the vial.[1] c. Vortex the vial vigorously for 30-60 seconds to extract the FAMEs into the upper hexane layer.[1]

• Phase Separation: a. Centrifuge the vial briefly (e.g., 2 minutes at 1000 x g) or allow the layers to separate by standing.[1]

• Collection and Drying: a. Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial using a Pasteur pipette.[1] b. Add a small amount of anhydrous Na₂SO₄ to the hexane extract to remove any residual water.[1]

• Sample Analysis: The FAME sample is now ready for injection into the GC system.

Mandatory Visualization

Caption: Logical workflow for selecting a GC column for branched-chain fatty acid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.ca [fishersci.ca]
• 4. agilent.com [agilent.com]
• 5. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 6. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. aocs.org [aocs.org]
• 8. gcms.cz [gcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gas chromatographic analysis of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 23-Methyltetracosanoic Acid Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 23-Methyltetracosanoic acid. The information provided is intended to assist with challenges related to the generation of reliable calibration curves for the quantification of this very-long-chain fatty acid (VLCFA).

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 23-Methyltetracosanoic acid?

A1: 23-Methyltetracosanoic acid, like other very-long-chain fatty acids, has low volatility and poor ionization efficiency, making it difficult to analyze directly by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS). Derivatization is a chemical modification process that converts the fatty acid into a less polar and more volatile or more easily ionized compound.

• For GC analysis: Derivatization to a fatty acid methyl ester (FAME) is common. This process increases the volatility of the analyte, allowing it to be effectively separated and detected by the GC-MS system.[1]

• For LC-MS/MS analysis: Derivatization is employed to enhance the ionization efficiency of the fatty acid. For instance, converting it to a trimethyl-amino-ethyl (TMAE) iodide ester derivative allows for sensitive detection in positive electrospray ionization mode.[2][3]

Q2: What are common causes of non-linear calibration curves for 23-Methyltetracosanoic acid?

A2: Non-linearity in calibration curves can stem from several factors, including:

• Incomplete Derivatization: If the derivatization reaction is not complete or is inconsistent across your calibration standards, it will lead to a non-linear response.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response.

• Analyte Adsorption: Very-long-chain fatty acids can be prone to adsorption onto surfaces in the analytical system, such as the injector port, column, or transfer lines, particularly at low concentrations.

• Matrix Effects: In complex biological samples, other components in the matrix can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.

Q3: What is a suitable internal standard for the quantification of 23-Methyltetracosanoic acid?

A3: The ideal internal standard is a compound that is chemically similar to the analyte but can be distinguished by the mass spectrometer. For VLCFAs like 23-Methyltetracosanoic acid, stable isotope-labeled analogs are the best choice. For example, deuterated versions of other very-long-chain fatty acids, such as [3,3,5,5-2H4]docosanoic acid, [3,3,5,5-2H4]tetracosanoic acid, or [3,3,5,5-2H4]hexacosanoic acid, are commonly used.[4] These internal standards can correct for variability in sample preparation, injection volume, and matrix effects.

Q4: What is an acceptable R-squared (R²) value for a calibration curve?

A4: For bioanalytical methods, a coefficient of determination (R²) value of ≥ 0.99 is generally considered indicative of a good linear fit.[5][6] However, the acceptable R² value can depend on the specific application and regulatory guidelines. It is crucial to also visually inspect the calibration curve and the distribution of residuals to ensure the linearity is appropriate for the intended analytical range.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the generation of a calibration curve for 23-Methyltetracosanoic acid.

Issue 1: Poor Linearity (Low R² Value)

Potential Cause	Troubleshooting Steps
Inaccurate Standard Preparation	1. Prepare fresh calibration standards from a certified reference material. 2. Use calibrated pipettes and balances. 3. Ensure complete dissolution of the standard in the solvent.
Incomplete or Variable Derivatization	1. Optimize the derivatization reaction conditions (reagent concentration, temperature, and time). 2. Ensure the derivatization reagent is fresh and properly stored. 3. Treat all standards and samples identically.
Inappropriate Calibration Range	1. Narrow the concentration range of the calibration standards. 2. If a wide dynamic range is necessary, consider using a weighted linear regression or a quadratic fit, but investigate the cause of non-linearity.
Analyte Adsorption	1. Use deactivated glass vials and injector liners. 2. Condition the chromatographic column according to the manufacturer's instructions.

Issue 2: High Variability in Replicate Injections

Potential Cause	Troubleshooting Steps
Inconsistent Injection Volume	1. Check the autosampler for proper function and ensure there are no air bubbles in the syringe. 2. Ensure the sample volume in the vial is sufficient.
GC/LC System Instability	1. Check for leaks in the system. 2. Monitor pressure fluctuations. 3. Ensure the column temperature and mobile phase/carrier gas flow are stable.
Sample Degradation	1. Check the stability of the derivatized analyte in the autosampler. 2. If necessary, analyze samples immediately after preparation or store them at an appropriate temperature.

Issue 3: Poor Sensitivity (Low Signal-to-Noise Ratio)

Potential Cause	Troubleshooting Steps
Suboptimal Mass Spectrometer Parameters	1. Tune the mass spectrometer according to the manufacturer's recommendations. 2. Optimize source parameters (e.g., temperature, gas flows, and voltages) for the derivatized analyte. 3. Optimize collision energy for MS/MS transitions.
Inefficient Ionization	1. For LC-MS, adjust the mobile phase composition and pH to promote better ionization. 2. For GC-MS, ensure the ion source is clean.
Matrix-Induced Ion Suppression	1. Improve sample clean-up procedures (e.g., using solid-phase extraction) to remove interfering matrix components. 2. Dilute the sample extract, if possible, without compromising the limit of quantification.

Experimental Protocols

Protocol: GC-MS Analysis of 23-Methyltetracosanoic Acid as a Fatty Acid Methyl Ester (FAME)

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 23-Methyltetracosanoic acid in a suitable organic solvent (e.g., chloroform (B151607) or hexane).

• Calibration Standards Preparation: Perform serial dilutions of the stock solution to prepare a series of calibration standards at concentrations appropriate for the expected sample concentrations.

• Internal Standard Spiking: Add a fixed concentration of a suitable internal standard (e.g., a deuterated VLCFA methyl ester) to each calibration standard and sample.

• Derivatization to FAME:

  • Evaporate the solvent from the standards and samples under a gentle stream of nitrogen.

  • Add a methylating agent, such as 2% acetyl chloride in methanol (B129727) or boron trifluoride in methanol.[1][7]

  • Heat the mixture at a specified temperature (e.g., 75°C) for a defined time (e.g., 30 minutes) to ensure complete derivatization.[7]

  • After cooling, extract the FAMEs with an organic solvent like hexane.

• GC-MS Analysis:

  • Column: Use a suitable capillary column for FAME analysis (e.g., a polar phase column like those with a stationary phase of biscyanopropyl polysiloxane).

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Oven Temperature Program: Start at a low temperature and ramp up to a high final temperature to ensure the elution of the very-long-chain FAME.

  • Mass Spectrometer: Operate in selected ion monitoring (SIM) mode for high sensitivity and selectivity, monitoring characteristic ions of the 23-Methyltetracosanoic acid methyl ester and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Perform a linear regression analysis to obtain the equation of the line and the R² value.

Quantitative Data Summary

The following table provides illustrative quantitative parameters for the analysis of very-long-chain fatty acids. Specific values for 23-Methyltetracosanoic acid may vary depending on the analytical method and instrumentation.

Parameter	Typical Value/Range	Reference
Calibration Curve Points	5-point calibration	[2]
Linearity (R²)	> 0.99	[5]
Limit of Quantification (LOQ)	Low ng/mL to µg/mL range	[8]
Precision (%RSD)	< 15-20%	[9]
Accuracy (%Recovery)	80-120%	[9]

Visualizations

Caption: Troubleshooting workflow for calibration curve issues.

Caption: General experimental workflow for VLCFA quantification.

References

• 1. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Development of an Extraction Method for Simultaneously Analyzing Fatty Acids in Macroalgae Using SPE with Derivatization for LC–MS/MS [mdpi.com]
• 4. Amsterdam UMC Locatie AMC - Very Long Chain Fatty Acids [amc.nl]
• 5. Rapid liquid chromatography-tandem mass spectrometry to determine very-long-chain fatty acids in human and to establish reference intervals for the Chinese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. iris.unitn.it [iris.unitn.it]
• 9. Fast simultaneous determination of 23 veterinary drug residues in fish, poultry, and red meat by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

Reference Data & Comparative Studies

Unraveling the Presence of 23-Methyltetracosanoic Acid and its Analogs in Marine Sponges: A Comparative Overview

For researchers, scientists, and drug development professionals, understanding the distribution and abundance of unique bioactive compounds in marine organisms is paramount. This guide provides a comparative analysis of 23-methyltetracosanoic acid and its hydroxylated derivatives in various sponge species, supported by available experimental data and detailed methodologies for their identification.

Marine sponges are a prolific source of structurally diverse and biologically active natural products, including a variety of unique fatty acids. Among these, very-long-chain fatty acids (VLCFAs) with methyl branching patterns have garnered significant interest for their potential roles in membrane structure and as chemotaxonomic markers. This guide focuses on 23-methyltetracosanoic acid and its closely related analogs, summarizing their occurrence in different sponge species.

Quantitative Comparison of Methylated Tetracosanoic Acids in Sponges

Direct quantitative comparisons of 23-methyltetracosanoic acid across a wide range of sponge species are limited in the current scientific literature. However, studies have identified this fatty acid and its hydroxylated forms, or closely related isomers, in several species. The following table summarizes the available data on the presence and, where available, the relative abundance of these compounds.

Sponge Species	Compound Identified	Quantitative Data (% of Total Fatty Acids)	Reference
Verongula gigantea	2-hydroxy-23-methyl-tetracosanoic acid	Present, not quantified
Aplysina archeri	2-hydroxy-23-methyl-tetracosanoic acid	Present, not quantified
Smenospongia aurea	2-hydroxy-22-methyltetracosanoic acid	Present, not quantified
Halichondria panicea	2-methyl-24:1(n-7) and 2-methyl-26:1(n-9) fatty acids	7.1% (combined)
Spongosorites halichondriodes	23-methyl-8-tetracosenoic acid	Present, not quantified

Experimental Protocols

The identification and quantification of these rare fatty acids involve a multi-step process, from extraction to sophisticated analytical techniques.

Lipid Extraction and Fractionation

• Sample Preparation: Sponge tissue is collected and immediately frozen or lyophilized to prevent degradation of lipids. The dried tissue is then homogenized.

• Lipid Extraction: Total lipids are typically extracted using a modified Bligh-Dyer method, employing a biphasic solvent system of chloroform, methanol, and water. This separates the lipids into an organic phase.

• Fractionation: The total lipid extract is often fractionated to isolate specific lipid classes. Phospholipids, which are rich in these unusual fatty acids, can be separated from neutral lipids and glycolipids using column chromatography on silica (B1680970) gel.

Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Transesterification: The fatty acids within the lipid extract (or phospholipid fraction) are converted to their corresponding fatty acid methyl esters (FAMEs) by heating with a reagent such as methanolic HCl or BF3-methanol. This derivatization step increases the volatility of the fatty acids for GC analysis.

• GC-MS Analysis: The FAMEs are then analyzed by GC-MS. The gas chromatograph separates the individual FAMEs based on their boiling points and polarity. The mass spectrometer then fragments the eluted FAMEs, producing a characteristic mass spectrum that allows for their identification. The structure of branched fatty acids is often confirmed by analyzing the fragmentation patterns of their picolinyl ester or dimethyloxazoline (DMOX) derivatives.

• Quantification: The relative abundance of each fatty acid is determined by integrating the peak area of its corresponding FAME in the gas chromatogram. For absolute quantification, an internal standard (a fatty acid not naturally present in the sample) is added at the beginning of the extraction process.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflow for the analysis of methylated fatty acids in sponges.

Caption: General experimental workflow for the analysis of fatty acids from sponges.

While no specific signaling pathways involving 23-methyltetracosanoic acid in sponges have been elucidated, the unique structural features of this and other very-long-chain fatty acids suggest they play a crucial role in maintaining the integrity and fluidity of sponge cell membranes, particularly in diverse and often extreme marine environments. Further research into the biosynthesis and biological activities of these fascinating molecules is warranted to unlock their full potential in fields ranging from chemotaxonomy to drug discovery.

A Comparative Guide to Cross-Validation of LC-MS and GC-MS for Fatty Acid Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acids is crucial for advancements in metabolic research, disease diagnostics, and the development of therapeutics. The two primary analytical techniques for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The selection between these methods is contingent on the specific fatty acids of interest, the sample matrix, and the desired analytical performance. This guide presents an objective comparison of LC-MS and GC-MS for fatty acid analysis, supported by experimental data and detailed protocols.

Introduction to the Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) has traditionally been the gold standard for the analysis of fatty acids, especially for long-chain fatty acids (containing 14-24 carbons).[1] It is recognized for its high separation efficiency and sensitivity.[1] However, a significant prerequisite for GC-MS analysis is the derivatization of fatty acids to enhance their volatility.[1] This is most commonly achieved by converting them into fatty acid methyl esters (FAMEs).[1][2]

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as a robust alternative, providing high sensitivity and selectivity without the necessity for derivatization.[1][3] This simplifies the sample preparation process.[1] LC-MS is particularly beneficial for the analysis of a broad range of fatty acids, including those that are non-volatile or thermally labile.[4]

Quantitative Performance Comparison

The quantitative performance of an analytical method is critical for obtaining reliable and reproducible results. The following table summarizes key performance parameters for both GC-MS and LC-MS in the context of fatty acid analysis. It is important to note that these values can vary depending on the specific instrumentation, the fatty acid being analyzed, and the complexity of the sample matrix.[2]

Performance Parameter	GC-MS	LC-MS/MS	Key Considerations
Linearity (R²)	>0.99[2]	>0.99[2]	Both methods demonstrate excellent linearity over a defined concentration range.[4]
Limit of Detection (LOD)	0.05 - 1.0 pg on column[2]	5 ng/ml[5]	LC-MS may offer higher sensitivity for certain fatty acids.[6][7]
Limit of Quantitation (LOQ)	9 - 88 ng[2]	≤ 75 nM for most fatty acids[6]	The LOQ for LC-MS can be significantly lower than for GC-FID analysis.[6]
Precision (RSD)	<15%[2]	<10% (intraday), <10% (interday)[2]	Precision is influenced by sample preparation, instrument stability, and data processing.[4]
Recovery	88.0 - 99.2%[2]	83.4 - 112.8%[2]	The choice of extraction method significantly impacts recovery.
Derivatization	Mandatory (e.g., FAMEs)[1][2]	Often not required[1][2]	Eliminating derivatization simplifies the workflow and reduces potential for sample loss.
Sample Throughput	Lower[2]	Higher[2]	The additional derivatization step for GC-MS can decrease sample throughput.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for achieving accurate and reproducible results in fatty acid analysis.

GC-MS Protocol for Fatty Acid Analysis (as FAMEs)

This protocol involves the extraction of lipids and subsequent derivatization to fatty acid methyl esters (FAMEs) for GC-MS analysis.

1. Lipid Extraction (Folch Method) [2]

• To a 100 µL serum or plasma sample, add an appropriate internal standard.

• Add 1 mL of a chloroform:methanol (2:1, v/v) solution.[2]

• Vortex the mixture for 1-2 minutes.

• Centrifuge at 2400 x g for 5 minutes to separate the layers.[8]

• Carefully collect the lower organic layer containing the lipids.

2. Derivatization to FAMEs [9]

• Dry the extracted lipid sample under a stream of nitrogen.

• Add 2 mL of 12% BCl3-methanol solution.[9]

• Heat the mixture at 60°C for 10 minutes.[9]

• After cooling, add 1 mL of water and 1 mL of hexane (B92381).[9]

• Shake vigorously to extract the FAMEs into the hexane layer.[9]

• Collect the upper hexane layer for GC-MS analysis.[2]

3. GC-MS Instrumental Parameters [2][8]

• Injection: 1 µL, splitless mode at 220°C.[2]

• Column: Use a suitable capillary column for FAMEs analysis (e.g., DB-225).[2]

• Oven Temperature Program: Start at 70°C, ramp to 170°C at 11°C/min, then to 175°C at 0.8°C/min, and finally to 220°C at 20°C/min with a 2.5-minute hold.[2][8]

• Mass Spectrometer: Operate in single ion monitoring (SIM) mode for targeted analysis.[2][8]

LC-MS/MS Protocol for Fatty Acid Analysis

LC-MS offers the advantage of analyzing free fatty acids directly, simplifying sample preparation.[2]

1. Sample Preparation [10]

• To a plasma sample, add an internal standard.

• For total fatty acid analysis, perform alkaline hydrolysis.

• Extract lipids using a hexane/isopropanol (3:2, v/v) solution.[10]

• Vortex and centrifuge to separate the layers.

• Collect the supernatant and dry it under nitrogen.

• Reconstitute the dried extract in a solvent compatible with the LC mobile phase (e.g., 80% methanol).[10]

2. LC-MS/MS Instrumental Parameters [2][10]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[2]

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid or 2 mM ammonium (B1175870) acetate) and mobile phase B (acetonitrile with 0.1% formic acid or acetonitrile/water 90:10 with 2 mM ammonium acetate).[2][10]

• Flow Rate: 0.21 - 0.5 mL/min.[2][10]

• Mass Spectrometer: Operate in negative electrospray ionization (ESI) mode using multiple reaction monitoring (MRM) for targeted quantification.[2]

Visualizing the Workflow and Biological Context

To visually delineate the procedural differences and the biological relevance of fatty acid analysis, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 7. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of Branched-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Branched-chain fatty acids (BCFAs) are a class of saturated fatty acids characterized by a methyl group on the carbon chain. Found in various natural sources, including dairy products, ruminant meat, and certain bacteria, BCFAs are gaining increasing attention for their diverse and potent biological activities. This guide provides an objective comparison of the bioactivity of different BCFAs, supported by experimental data, to aid researchers and professionals in the fields of drug discovery and development.

At a Glance: Comparative Bioactivity of BCFAs

Bioactivity	BCFA Type	Key Findings
Anticancer	iso-BCFAs (e.g., iso-15:0, iso-17:0)	More potent in inducing apoptosis and inhibiting proliferation of cancer cells compared to anteiso-BCFAs.[1][2]
anteiso-BCFAs (e.g., anteiso-15:0, anteiso-17:0)	Showed little to no effect on cancer cell viability at similar concentrations.[1][2]
Anti-inflammatory	iso-BCFAs (e.g., 14-methylpentadecanoic acid)	Decrease the expression of pro-inflammatory genes such as COX-2, IL-6, and ALOX-15.[3]
anteiso-BCFAs (e.g., 12-methyltetradecanoic acid)	May exert opposite, pro-inflammatory effects by increasing the expression of genes like IL-6.[3]
Metabolic Regulation	iso-BCFAs	Lower serum levels are associated with obesity and metabolic syndrome. May improve insulin (B600854) sensitivity.[3]
Odd-chain BCFAs (e.g., C17:0)	Higher levels are associated with a lower risk of metabolic syndrome, partly mediated by improved insulin sensitivity.[4]

Anticancer Activity: iso-BCFAs Show Superior Potency

Recent studies have highlighted the potential of BCFAs as anticancer agents. A key distinction in their efficacy lies in the position of the methyl branch. iso-BCFAs, which have a methyl group on the penultimate carbon, have demonstrated significantly greater cytotoxic effects on cancer cells compared to their anteiso- (methyl group on the antepenultimate carbon) counterparts.

Comparative Cytotoxicity in Breast Cancer Cells

In a study utilizing the MCF-7 human breast cancer cell line, the growth-inhibitory effects of four common BCFAs were compared: iso-15:0, anteiso-15:0, iso-17:0, and anteiso-17:0. The results clearly indicated that the iso forms were more effective at reducing cell viability.

Table 1: Comparative Effect of iso- and anteiso-BCFAs on MCF-7 Cell Viability [1][2]

BCFA (200 µM)	% Reduction in Cell Viability (24h)	% Reduction in Cell Viability (48h)	% Reduction in Cell Viability (72h)
iso-15:0	27 ± 2.8	35 ± 4.6	44 ± 6.8
iso-17:0	43 ± 8.3	49 ± 9.1	57 ± 8.8
anteiso-15:0	No significant effect	No significant effect	No significant effect
anteiso-17:0	No significant effect	No significant effect	No significant effect

The pro-apoptotic activity of iso-BCFAs was further elucidated by examining their effect on the expression of key apoptosis-regulating proteins. iso-15:0 and iso-17:0 were found to downregulate the anti-apoptotic protein Bcl-2 and upregulate the pro-apoptotic protein Bax, a molecular signature of apoptosis induction.[1][2] In contrast, the anteiso forms did not significantly alter the expression of these proteins.[1][2]

Furthermore, studies on 13-methyltetradecanoic acid (iso-C15) have revealed that it can induce apoptosis through a caspase-independent pathway, suggesting a multifaceted mechanism of action for these compounds.

Workflow for assessing the comparative cytotoxicity of BCFAs using the MTT assay.

Anti-inflammatory Properties: A Dichotomy Between iso and anteiso Forms

BCFAs have been shown to modulate inflammatory responses, with emerging evidence suggesting opposing effects between iso and anteiso structures.

Differential Gene Expression of Inflammatory Markers

In a study using a hepatocyte cell line, the effects of an iso-BCFA (14-methylpentadecanoic acid) and an anteiso-BCFA (12-methyltetradecanoic acid) on the expression of key inflammatory genes were investigated. The iso-BCFA was found to decrease the expression of pro-inflammatory genes, whereas the anteiso-BCFA had the opposite effect.

Table 2: Comparative Effect of iso- and anteiso-BCFAs on Inflammatory Gene Expression [3]

Gene	14-methylpentadecanoic acid (iso-BCFA)	12-methyltetradecanoic acid (anteiso-BCFA)
COX-2	Decreased expression	No significant effect
IL-6	Decreased expression	Increased expression
ALOX-15	Decreased expression	Not reported

These findings suggest that iso-BCFAs may have therapeutic potential in inflammatory conditions, while the role of anteiso-BCFAs requires further investigation.

Differential effects of iso- and anteiso-BCFAs on pro-inflammatory gene expression.

Metabolic Regulation: BCFAs as Modulators of Lipid Metabolism

BCFAs play a significant role in metabolic health, with studies indicating a link between their circulating levels and metabolic disorders.

Association with Metabolic Syndrome

A meta-analysis of observational studies revealed a significant negative correlation between endogenous BCFAs (in serum and adipose tissue) and the risk of developing metabolic syndrome.[5] Specifically, lower levels of BCFAs were found in individuals at high risk for this condition.[5] Further research has highlighted that higher levels of the odd-chain BCFA C17:0 are associated with a lower risk of metabolic syndrome, an effect partially attributed to improved insulin sensitivity.[4]

Regulation of Lipogenic Gene Expression

BCFAs have been shown to influence the expression of key genes involved in lipid synthesis, such as fatty acid synthase (FASN) and sterol regulatory element-binding protein 1 (SREBP1). An iso-BCFA, 14-methylpentadecanoic acid, was observed to lower the expression of FASN and SREBP1 in hepatocytes.[3] In contrast, the anteiso-BCFA 12-methyltetradecanoic acid increased the mRNA levels of FASN.[3]

Proposed mechanism of BCFA-mediated regulation of lipid metabolism.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the steps for determining cell viability after treatment with BCFAs using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• 96-well plates

• MCF-7 human breast cancer cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• BCFA stock solutions

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Remove the medium and add 100 µL of fresh medium containing the desired concentrations of BCFAs (e.g., 200 µM). Include a vehicle control (e.g., medium with DMSO).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Gene Expression Analysis (RT-qPCR)

This protocol provides a general framework for analyzing the expression of target genes in response to BCFA treatment using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

Materials:

• 6-well plates

• Hepatocyte cell line (e.g., HepG2)

• BCFA stock solutions

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers (for COX-2, IL-6, FASN, SREBP1, and a housekeeping gene)

• qPCR instrument

Procedure:

• Cell Culture and Treatment: Seed HepG2 cells in 6-well plates and treat with different BCFAs at the desired concentrations for a specified time.

• RNA Extraction: Isolate total RNA from the cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a cDNA synthesis kit.

• qPCR: Perform qPCR using a qPCR master mix, gene-specific primers, and the synthesized cDNA. The reaction typically involves an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Analyze the qPCR data using the comparative Cq (ΔΔCq) method to determine the relative expression of the target genes, normalized to a housekeeping gene.

Signaling Pathways

BCFA-Induced Apoptosis

iso-BCFAs primarily induce apoptosis through the intrinsic, or mitochondrial, pathway. This involves the regulation of the Bcl-2 family of proteins.

Simplified diagram of the intrinsic apoptotic pathway induced by iso-BCFAs.

This guide provides a comparative overview of the bioactivity of branched-chain fatty acids based on current scientific literature. Further research is warranted to fully elucidate the therapeutic potential of these fascinating molecules.

References

• 1. broadpharm.com [broadpharm.com]
• 2. mcgill.ca [mcgill.ca]
• 3. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. C17:0, rather than C15:0, drives the protective association of odd-chain saturated fatty acids with metabolic syndrome: mediation and joint effect evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chondrex.com [chondrex.com]

Structural Distinction: The Position of the Methyl Group

A Comprehensive Structural Comparison of Iso and Anteiso Fatty Acids for Researchers and Drug Development Professionals

In the landscape of lipidomics and drug development, understanding the nuanced differences between structurally similar molecules is paramount. This guide provides a detailed comparative analysis of iso and anteiso fatty acids, two classes of branched-chain fatty acids (BCFAs) that play significant roles in biological systems. While seemingly minor, the variation in their methyl branch position leads to distinct physicochemical properties and biological functions. This publication aims to equip researchers, scientists, and drug development professionals with the foundational knowledge and experimental methodologies to effectively study these molecules.

The fundamental difference between iso and anteiso fatty acids lies in the location of the methyl branch on the fatty acid chain. Both are typically saturated fatty acids.

• Iso fatty acids possess a methyl group on the penultimate carbon atom (the second-to-last carbon from the methyl end).

• Anteiso fatty acids have a methyl group on the antepenultimate carbon atom (the third-to-last carbon from the methyl end).

This seemingly subtle structural variance has profound implications for the molecule's overall shape, packing ability in biological membranes, and consequently, its physical properties and biological roles.

Caption: Structural difference between iso- and anteiso-pentadecanoic acid.

Quantitative Comparison of Physicochemical Properties

The positioning of the methyl group affects the fatty acid's ability to pack tightly, which in turn influences its melting and boiling points. Generally, the more branched and less linear a fatty acid is, the lower its melting and boiling points due to weaker van der Waals forces between molecules. Anteiso fatty acids, with their methyl group further from the end of the chain, tend to have lower melting points than their corresponding iso isomers.

Property	Iso-Pentadecanoic Acid (C15:0)	Anteiso-Pentadecanoic Acid (C15:0)	n-Pentadecanoic Acid (C15:0)	Iso-Heptadecanoic Acid (C17:0)	Anteiso-Heptadecanoic Acid (C17:0)	n-Heptadecanoic Acid (C17:0)
Molecular Formula	C₁₅H₃₀O₂	C₁₅H₃₀O₂	C₁₅H₃₀O₂	C₁₇H₃₄O₂	C₁₇H₃₄O₂	C₁₇H₃₄O₂
Molar Mass ( g/mol )	242.40	242.40	242.40	270.45	270.45	270.45
Melting Point (°C)	52.5 - 53.0	Data not readily available	51 - 53[1][2]	Data not readily available	Data not readily available	59 - 61[3]
Boiling Point (°C at 100 mmHg)	Data not readily available	Data not readily available	257[1][2]	Data not readily available	Data not readily available	227[3]

Note: Direct comparative experimental data for boiling points of iso and anteiso fatty acids of the same carbon number is limited in publicly available literature.

Experimental Protocols for Differentiation and Analysis

The differentiation and quantification of iso and anteiso fatty acids in biological samples are primarily achieved through gas chromatography-mass spectrometry (GC-MS) following derivatization to their fatty acid methyl esters (FAMEs).

Sample Preparation and Derivatization Workflow

Caption: General workflow for the analysis of iso and anteiso fatty acids.

Detailed GC-MS Protocol

1. Lipid Extraction:

• For biological tissues or cells, homogenize the sample in a chloroform:methanol (B129727) (2:1, v/v) mixture according to the Folch method.

• For biofluids like plasma, a liquid-liquid extraction with the same solvent system is effective.

• Evaporate the organic solvent under a stream of nitrogen to obtain the total lipid extract.

2. Saponification and Derivatization to FAMEs:

• To the dried lipid extract, add a solution of 0.5 M NaOH in methanol and heat at 100°C for 5-10 minutes to saponify the lipids.

• After cooling, add 14% boron trifluoride (BF₃) in methanol and heat again at 100°C for 5 minutes to methylate the free fatty acids.

• Cool the sample and add hexane (B92381) and a saturated NaCl solution. Vortex thoroughly.

• Centrifuge to separate the layers and carefully collect the upper hexane layer containing the FAMEs.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column, such as a DB-23 or SP-2560, is recommended for good separation of FAME isomers.

  • Injection: Splitless injection is often used for low-concentration samples.

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 60°C), ramps up to a higher temperature (e.g., 220-240°C), and holds for a period to ensure elution of all analytes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode to identify all compounds, and selected ion monitoring (SIM) for targeted quantification of specific iso and anteiso fatty acids.

Mass Spectrometric Fragmentation for Identification

The key to distinguishing between iso and anteiso FAMEs lies in their characteristic fragmentation patterns upon electron ionization.

Caption: Key mass spectrometric fragmentation pathways for iso and anteiso FAMEs.

Biological Significance and Roles

Initially studied extensively in bacteria, the importance of iso and anteiso fatty acids in higher organisms, including humans, is increasingly recognized.

In Bacteria:

• Membrane Fluidity: Iso and anteiso fatty acids are crucial components of the cell membranes of many bacteria.[4][5] Their branched structure disrupts the tight packing of fatty acid chains, thereby increasing membrane fluidity, which is essential for adaptation to low temperatures.[4]

In Humans and other Mammals:

• Occurrence: These fatty acids are found in various human tissues and fluids, including the skin (vernix caseosa), breast milk, adipose tissue, and serum.[6]

• Metabolic Regulation: There is growing evidence that BCFAs are involved in metabolic regulation.[6] They have been shown to influence the expression of genes involved in lipid synthesis and inflammation in human adipose cells.[6]

• Immune Modulation: BCFAs may play a role in modulating the immune system.

• Gut Health: They are present in the human gut, where they are produced by the gut microbiota. Their presence is linked to the fermentation of branched-chain amino acids.

• Disease Association: Altered levels of iso and anteiso fatty acids have been associated with certain metabolic conditions, such as obesity.[6] For instance, some studies have reported decreased levels of iso-BCFAs in individuals with excessive weight.[6]

Conclusion

The structural distinction between iso and anteiso fatty acids, though minor, leads to significant differences in their physicochemical properties and biological functions. For researchers in drug development and related fields, the ability to accurately differentiate and quantify these fatty acids is crucial for understanding their roles in health and disease. The methodologies outlined in this guide provide a robust framework for such investigations, paving the way for a deeper understanding of these unique lipids and their potential as therapeutic targets or biomarkers.

References

• 1. Pentadecylic acid - Wikipedia [en.wikipedia.org]
• 2. 1002-84-2 CAS MSDS (Pentadecanoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 506-12-7 CAS MSDS (HEPTADECANOIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 5. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Confirming the Identity of 23-Methyltetracosanoic Acid: A Comparative Guide to Analytical Standards

For researchers, scientists, and drug development professionals, the unambiguous identification of long-chain fatty acids such as 23-Methyltetracosanoic acid is paramount for ensuring the accuracy and reproducibility of experimental results. This guide provides a comprehensive comparison of analytical methodologies and data for confirming the identity of 23-Methyltetracosanoic acid, referencing established standards and alternative long-chain fatty acids.

The primary challenge in the analysis of 23-Methyltetracosanoic acid lies in the limited commercial availability of a dedicated analytical standard. However, by leveraging detailed spectral and chromatographic data from scientific literature and comparing it with commercially available standards of similar long-chain fatty acids, a high degree of confidence in its identification can be achieved. The principal analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Data Presentation: Comparative Analysis

Accurate identification of 23-Methyltetracosanoic acid relies on comparing its analytical data with that of known standards. Due to the absence of a commercially available standard for this specific compound, this guide utilizes data from scientific literature as a benchmark. The following tables provide a comparative summary of expected analytical data for 23-Methyltetracosanoic acid and commercially available standards of other long-chain fatty acids.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data Comparison

Compound	Derivatization	Expected Retention Time (min)	Key Mass Spectral Fragments (m/z)
23-Methyltetracosanoic acid Methyl Ester (FAME)	Methanol/BF3	Not available in public literature	Expected molecular ion (M+) at m/z 396, and characteristic fragments for fatty acid methyl esters.
Methyl Lignocerate (C24:0 FAME) Standard	Methanol/BF3	~25-30	M+ at m/z 382, fragments at m/z 351, 323, 295, 87, 74
Methyl Cerotate (C26:0 FAME) Standard	Methanol/BF3	~30-35	M+ at m/z 410, fragments at m/z 379, 351, 323, 87, 74
Methyl Montanate (C28:0 FAME) Standard	Methanol/BF3	~35-40	M+ at m/z 438, fragments at m/z 407, 379, 351, 87, 74

Note: Retention times are highly dependent on the specific GC column, temperature program, and carrier gas used. The values provided are estimates for comparative purposes.

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data Comparison (¹H NMR in CDCl₃)

Compound	Chemical Shift (δ) of Terminal Methyl Group (ppm)	Chemical Shift (δ) of α-Methylene Group (ppm)	Chemical Shift (δ) of Methylene Chain (ppm)
23-Methyltetracosanoic acid	Expected doublet at ~0.86 ppm	Expected triplet at ~2.34 ppm	Broad multiplet at ~1.25 ppm
Lignoceric Acid (C24:0) Standard	Triplet at ~0.88 ppm	Triplet at ~2.34 ppm	Broad multiplet at ~1.25 ppm
Cerotic Acid (C26:0) Standard	Triplet at ~0.88 ppm	Triplet at ~2.34 ppm	Broad multiplet at ~1.25 ppm
Montanic Acid (C28:0) Standard	Triplet at ~0.88 ppm	Triplet at ~2.34 ppm	Broad multiplet at ~1.25 ppm

Experimental Workflow for Identity Confirmation

The following diagram illustrates a typical workflow for the confirmation of 23-Methyltetracosanoic acid identity.

A Researcher's Guide to Inter-laboratory Comparison of Fatty Acid Profiling

An objective comparison of methodologies and performance in fatty acid analysis to enhance reproducibility and accuracy across laboratories.

The accurate quantification of fatty acids is crucial in a wide array of research and development fields, from nutritional science and clinical diagnostics to drug development and metabolic research. However, achieving reproducible and comparable results across different laboratories remains a significant challenge. Variations in analytical techniques can lead to discrepancies in reported fatty acid levels, making it difficult to compare findings from different studies.[1] This guide provides a comprehensive overview of common methodologies for fatty acid profiling, presents data from inter-laboratory comparison studies, and offers detailed experimental protocols to aid researchers in improving the consistency and reliability of their results.

The Critical Role of Standardization in Fatty Acid Analysis

Inter-laboratory comparison studies are essential for assessing and improving the comparability of fatty acid measurements.[2] The National Institute of Standards and Technology (NIST), in collaboration with the National Institutes of Health Office of Dietary Supplements (NIH-ODS) and the Centers for Disease Control and Prevention (CDC), initiated the Fatty Acid Quality Assurance Program (FAQAP) to address this need.[2] These programs highlight the importance of using control materials and standardized protocols to ensure data quality.[2]

One of the key elements in achieving high accuracy and reproducibility is the use of internal standards. Stable isotope-labeled internal standards, such as deuterated fatty acids, are particularly valuable in mass spectrometry-based analyses as they can account for variations in sample extraction, derivatization, and instrument response.[3][4]

Comparison of Analytical Techniques

Several analytical methods are employed for the qualitative and quantitative evaluation of fatty acids, with Gas Chromatography (GC) being the most common choice.[1][5] Other techniques include Liquid Chromatography (LC), Near-Infrared Spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][5]

Technique	Advantages	Disadvantages	Primary Application
Gas Chromatography (GC)	High accuracy and sensitivity, well-established methods.[1]	Requires derivatization to increase volatility; high temperatures can risk isomerization of saturated fatty acids.[1]	First choice for fatty acid analysis, especially for FAMEs.[1]
Liquid Chromatography (LC)	Can analyze higher-molecular-weight and non-volatile materials without high temperatures.[1]	May have lower resolution for certain fatty acids compared to GC.	Analysis of free fatty acids (FFA), triglycerides (TAG), and phospholipids.[1]
NMR Spectroscopy	Non-destructive, provides structural information.	Lower sensitivity compared to GC and LC.	Qualitative analysis and structural elucidation.[5]
Near-Infrared Spectroscopy	Rapid and non-destructive.	Generally used for bulk analysis rather than detailed profiling.	Quality control in food and agricultural industries.[5]

Inter-laboratory Comparison Data

The following table summarizes the findings from the NIST/NIH/CDC Fatty Acid Quality Assurance Program (FAQAP), which highlights the level of agreement among participating laboratories.

Fatty Acid	Number of Labs (Exercise 1)	Inter-laboratory Agreement (within 20%)	Number of Labs (Exercise 2)	Inter-laboratory Agreement (within 20%)
C16:0 (Palmitic Acid)	11	73%	14	86%
C18:0 (Stearic Acid)	11	82%	14	93%
C18:1n-9 (Oleic Acid)	11	73%	14	93%
C18:2n-6 (Linoleic Acid)	11	82%	14	93%
C20:4n-6 (Arachidonic Acid)	11	64%	14	79%
C20:5n-3 (Eicosapentaenoic Acid)	11	55%	14	71%
C22:6n-3 (Docosahexaenoic Acid)	11	55%	14	71%

Data adapted from the NIST Fatty Acid Quality Assurance Program (FAQAP) inter-laboratory comparison exercises.[2][6] The precision of individual laboratory data was generally good, with relative standard deviations below 20%.[2]

Experimental Protocols

Detailed and consistent experimental protocols are fundamental to achieving reproducible results. The following are generalized protocols for the analysis of total and free fatty acids.

Protocol 1: Total Fatty Acid Analysis

This protocol involves the hydrolysis of lipids to release all fatty acids, followed by derivatization and analysis.

• Sample Preparation : To a 100 µL serum or plasma sample, add a known quantity of a deuterated fatty acid internal standard mixture.[3]

• Hydrolysis & Extraction : Add 1 mL of a methanol:toluene (4:1 v/v) solution and vortex. Add 200 µL of acetyl chloride and incubate at 100 °C for 1 hour for simultaneous extraction and transesterification to form fatty acid methyl esters (FAMEs).[3]

• Neutralization & Phase Separation : After cooling, add 1 mL of 6% potassium carbonate solution to neutralize the reaction. Vortex and centrifuge to separate the phases.[3]

• Collection : Collect the upper organic (toluene) layer containing the FAMEs for analysis.[3]

• GC-MS Analysis : Analyze the FAMEs using a GC-MS system.[3]

Protocol 2: Free (Non-Esterified) Fatty Acid Analysis

This protocol is for the analysis of fatty acids that are not esterified to other molecules like glycerol.

• Sample Preparation : To a 100 µL aliquot of serum or plasma, add a known amount of a deuterated fatty acid internal standard mixture.[3]

• Extraction : Add 2 mL of isopropanol (B130326) and vortex. Add 1 mL of hexane (B92381) and vortex. Add 0.5 mL of 0.1 M sulfuric acid and vortex. Centrifuge to separate the phases. Collect the upper hexane layer containing the free fatty acids.[3]

• Derivatization : Dry the extract under a stream of nitrogen. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine. Incubate at 60°C for 30 minutes to form trimethylsilyl (B98337) (TMS) esters.[3]

• Final Preparation : Evaporate the derivatization reagents under a stream of nitrogen and reconstitute the sample in hexane.[3]

• GC-MS Analysis : Analyze the TMS esters using a GC-MS system.[3]

Visualizing the Workflow

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the experimental workflows.

Total Fatty Acid Analysis Workflow

Free Fatty Acid Analysis Workflow

Conclusion

The inter-laboratory comparison data clearly indicates that while fatty acid analysis is a well-established field, achieving high levels of accuracy and reproducibility across different laboratories requires meticulous attention to methodology.[3] The adoption of standardized protocols, the use of appropriate internal standards like deuterated fatty acids, and participation in quality assurance programs are critical steps toward minimizing analytical variability and enhancing the comparability of data in fatty acid research.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. Interlaboratory analytical comparison of fatty acid concentrations in serum or plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of critical methods developed for fatty acid analysis: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interlaboratory Analytical Comparison of Fatty Acid Concentrations in Serum or Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Altered 23-Methyltetracosanoic Acid Levels: A Comparative Analysis in Healthy and Diseased Tissues

An emerging area of research indicates significant alterations in the levels of 23-Methyltetracosanoic acid, a very-long-chain fatty acid (VLCFA), in diseased tissues compared to healthy counterparts. This guide provides a comprehensive comparison of 23-Methyltetracosanoic acid levels in various pathological conditions, supported by experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals.

Elevated levels of 23-Methyltetracosanoic acid are strongly implicated in Zellweger Spectrum Disorders (ZSD), a group of rare genetic conditions characterized by impaired peroxisome function.[1][2] Peroxisomes are essential for the beta-oxidation (breakdown) of VLCFAs, and their dysfunction leads to the accumulation of these fatty acids in tissues and plasma.[1][2] While direct quantitative data for 23-Methyltetracosanoic acid is not consistently reported, the established accumulation of VLCFAs in ZSD serves as a critical indicator of its elevated presence.

Recent studies have also highlighted the accumulation of VLCFAs, including branched-chain fatty acids (BCFAs), in the context of cancer. Notably, higher levels of saturated and monounsaturated VLCFAs, as well as BCFAs, have been observed in breast cancer tissues when compared to normal fibroglandular tissue.[3] This suggests a potential role for these lipids in cancer pathology, although the precise mechanisms are still under investigation.

Quantitative Data Summary

While specific concentrations of 23-Methyltetracosanoic acid are not widely available across a range of conditions, the following table summarizes the reported trends and findings for VLCFAs and BCFAs in diseased versus healthy tissues.

Disease State	Tissue/Sample Type	Change in VLCFA/BCFA Levels Compared to Healthy Control	Key Findings
Zellweger Spectrum Disorders (ZSD)	Plasma, Tissues	Significantly Increased	Accumulation of VLCFAs due to defective peroxisomal beta-oxidation is a hallmark of ZSD.[1][2]
Breast Cancer	Tumor Tissue	Increased	Higher levels of saturated and monounsaturated VLCFAs and branched-chain FAs were found in breast cancer tissue compared to normal tissue.[3]
Colorectal Cancer	Tumor Tissue	Increased	Levels of VLCFAs are elevated in colorectal cancer tissues.[4]

Metabolic Pathways and Experimental Workflows

The metabolism of 23-Methyltetracosanoic acid, as a branched-chain fatty acid, involves a combination of alpha- and beta-oxidation, primarily occurring within peroxisomes.

Signaling Pathway

Metabolism of 23-Methyltetracosanoic Acid via alpha- and beta-oxidation.

Experimental Workflow

The quantification of 23-Methyltetracosanoic acid in biological samples typically involves lipid extraction followed by gas chromatography-mass spectrometry (GC-MS).

Workflow for quantifying 23-Methyltetracosanoic acid.

Experimental Protocols

Lipid Extraction and Fatty Acid Methyl Ester (FAME) Preparation

A common method for extracting and preparing fatty acids for GC-MS analysis is as follows:

• Homogenization: A known weight of tissue is homogenized in a chloroform/methanol (B129727) mixture (2:1, v/v).

• Lipid Extraction: The homogenate is vortexed and centrifuged to separate the lipid-containing organic phase.

• Saponification: The extracted lipids are saponified using a solution of sodium hydroxide (B78521) in methanol to release the fatty acids from their esterified forms.

• Methylation: The free fatty acids are then methylated using a reagent such as boron trifluoride in methanol to form fatty acid methyl esters (FAMEs).

• FAME Extraction: The resulting FAMEs are extracted into an organic solvent like hexane (B92381).

• Analysis: The hexane layer containing the FAMEs is collected, concentrated, and analyzed by GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The FAMEs are separated and quantified using a gas chromatograph coupled to a mass spectrometer.

• Gas Chromatograph (GC): The FAMEs are vaporized and separated based on their boiling points and interactions with the stationary phase of the GC column.

• Mass Spectrometer (MS): As the separated FAMEs exit the GC column, they are ionized and fragmented. The mass spectrometer then detects the mass-to-charge ratio of these fragments, allowing for the identification and quantification of each fatty acid.

Internal standards, such as odd-chain fatty acids or isotopically labeled fatty acids, are typically added at the beginning of the procedure to correct for variations in extraction efficiency and instrument response, ensuring accurate quantification.

References

• 1. byjus.com [byjus.com]
• 2. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Very long-chain fatty acids accumulate in breast cancer tissue and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Very long-chain fatty acids are accumulated in triacylglycerol and nonesterified forms in colorectal cancer tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Derivatization of Long-Chain Fatty Acids: A Comparative Analysis

For researchers, scientists, and drug development professionals working with long-chain fatty acids (LCFAs), accurate quantification is paramount. However, the inherent properties of LCFAs, such as low volatility and high polarity, pose significant challenges for direct analysis by gas chromatography (GC). Derivatization, a process of chemical modification to enhance volatility and improve chromatographic behavior, is therefore an indispensable step. This guide provides an objective comparison of the most common derivatization methods for LCFAs, supported by experimental data and detailed protocols to facilitate an informed choice for your analytical needs.

Comparative Analysis of Derivatization Efficiency

The choice of derivatization reagent and method significantly impacts the efficiency of the reaction and, consequently, the accuracy of quantification. The three most prevalent methods for LCFA derivatization are esterification to form fatty acid methyl esters (FAMEs), silylation to form trimethylsilyl (B98337) (TMS) esters, and derivatization with pentafluorobenzyl bromide (PFBBr) to form PFB esters.

The following table summarizes the reported derivatization efficiencies for these methods. It is important to note that efficiencies can be influenced by various factors, including the specific fatty acid, the presence of interfering substances, and strict adherence to the experimental protocol.

Derivatization Method	Reagent(s)	Typical Derivatization Efficiency	Key Advantages	Key Disadvantages	Analytical Platform(s)
Acid-Catalyzed Esterification	Boron Trifluoride-Methanol (BF₃-Methanol), Methanolic HCl, Sulfuric Acid-Methanol	High (>90% for many FAs)[1][2]	Robust for free fatty acids and transesterification, widely used and well-established.	BF₃ is toxic and moisture-sensitive, can lead to artifacts with certain fatty acids.[3]	GC-FID, GC-MS
Base-Catalyzed Transesterification	Methanolic Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)	High for transesterification of glycerolipids.	Rapid and effective for transesterifying glycerolipids.	Not suitable for esterifying free fatty acids, can be less efficient for polyunsaturated fatty acids.	GC-FID, GC-MS
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS, N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Generally high, but can be variable.	Can derivatize other functional groups (e.g., hydroxyls), useful for analyzing multiple analyte types in one run.[4]	Reagents are highly sensitive to moisture, derivatives can be unstable over time.[5]	GC-MS
Pentafluorobenzyl Bromide Derivatization	Pentafluorobenzyl Bromide (PFBBr)	Approximately 80-85%[6]	Produces highly sensitive derivatives for electron capture detection (ECD) and negative chemical ionization (NCI) MS, suitable for trace analysis.[6]	Can be a more complex and time-consuming procedure.	GC-ECD, GC-MS, LC-MS

Experimental Protocols

Detailed and standardized protocols are crucial for achieving high derivatization efficiency and reproducibility. Below are the methodologies for the key derivatization techniques discussed.

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride-Methanol (BF₃-Methanol)

This method is suitable for the esterification of free fatty acids and the transesterification of complex lipids to FAMEs.

Materials:

• Lipid sample (1-25 mg)

• 12-14% Boron trifluoride in methanol (B129727) (BF₃-Methanol)

• Hexane (B92381)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate

• Screw-capped glass tubes

Procedure:

• Weigh 1-25 mg of the lipid sample or a dried lipid extract into a screw-capped glass tube. If the sample is in an aqueous solution, it must be evaporated to dryness first.

• Add 2 mL of 12-14% BF₃-Methanol to the sample.[1]

• Tightly cap the tube and heat it in a heating block or water bath at 60-100°C for 5-60 minutes. A common practice is heating at 60°C for 10-60 minutes.[7]

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane.[1]

• Shake the tube vigorously to extract the FAMEs into the hexane layer.

• Allow the layers to separate. Carefully transfer the upper hexane layer to a clean vial.

• Dry the hexane extract over a small amount of anhydrous sodium sulfate.

• The sample is now ready for GC analysis.

Protocol 2: Silylation using BSTFA

This protocol is effective for the derivatization of free fatty acids to their TMS esters.

Materials:

• Dried fatty acid sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Acetonitrile (B52724) or other suitable aprotic solvent

• Reaction vials with PTFE-lined caps

Procedure:

• Ensure the sample is completely dry, as silylating agents are highly sensitive to moisture.[4]

• Reconstitute the dried sample in 100 µL of acetonitrile in a reaction vial.

• Add 50 µL of BSTFA with 1% TMCS.[4]

• Tightly cap the vial and heat at 60°C for 60 minutes.

• Cool the vial to room temperature.

• The sample can be directly injected into the GC-MS or diluted with a suitable solvent if necessary.

Protocol 3: Derivatization using Pentafluorobenzyl Bromide (PFBBr)

This method is ideal for creating highly sensitive PFB esters of fatty acids for trace-level analysis.

Materials:

• Fatty acid sample

• Acetonitrile

• N,N-Diisopropylethylamine (DIPEA)

• 1% Pentafluorobenzyl bromide (PFBBr) in acetonitrile

• Isooctane

• Glass tubes with caps

Procedure:

• Dissolve the fatty acid sample in 25 µL of 1% DIPEA in acetonitrile in a glass tube.[6]

• Add 25 µL of 1% PFBBr in acetonitrile.[6]

• Cap the tube and allow the reaction to proceed at room temperature for 20 minutes.[6]

• Evaporate the solvent under a gentle stream of nitrogen or argon.

• Redissolve the residue in 50 µL of isooctane.[6]

• The sample is now ready for analysis by GC-MS, typically using negative chemical ionization for enhanced sensitivity.

Visualizing the Derivatization Workflow

To better understand the overall process, the following diagram illustrates the general workflow for preparing long-chain fatty acids for analysis.

Caption: General workflow for LCFA analysis.

The selection of a derivatization method should be guided by the specific research question, the nature of the sample matrix, the required sensitivity, and the available instrumentation. For general-purpose FAME analysis, acid-catalyzed esterification remains a robust and widely adopted technique. For broader metabolite profiling that includes LCFAs, silylation offers versatility, while PFBBr derivatization is the method of choice for ultra-sensitive, targeted quantification. By understanding the efficiencies and protocols of these key methods, researchers can optimize their analytical workflow for reliable and accurate long-chain fatty acid analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of 23-Methyltetracosanoic Acid as a Potential Species-Specific Marker

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the validation of 23-methyltetracosanoic acid as a potential species-specific biomarker. Due to the limited direct research on 23-methyltetracosanoic acid as a species-specific marker, this document outlines a prospective validation pathway, drawing comparisons with established biomarkers, particularly those used for the identification of Mycobacterium tuberculosis.

Introduction

23-Methyltetracosanoic acid is a very long-chain branched fatty acid.[1] While its direct role as a species-specific marker is not yet established in published literature, other structurally similar multi-methyl-branched long-chain fatty acids, such as mycocerosic acids, have been successfully validated as robust biomarkers for Mycobacterium tuberculosis.[2][3] Branched-chain fatty acids are crucial components of bacterial cell membranes, influencing their fluidity and integrity.[4][5] Their unique structures can serve as chemical fingerprints for specific microorganisms. This guide explores the potential of 23-methyltetracosanoic acid in this capacity and compares it to a well-established alternative.

Comparative Analysis: 23-Methyltetracosanoic Acid vs. Mycocerosic Acid

For this guide, we will compare the hypothetical validation of 23-methyltetracosanoic acid against mycocerosic acid, a known biomarker for Mycobacterium tuberculosis.

Feature	23-Methyltetracosanoic Acid (Hypothetical)	Mycocerosic Acid (Established)
Chemical Structure	Single methyl branch at the 23rd carbon position on a tetracosanoic acid backbone.	Multi-methyl-branched fatty acids (e.g., C29, C30, C32).[3]
Known Biological Source	Reported in marine sponges (Chondrosia reniformis, Myrmekioderma rea) and the plant Cissus quadrangularis.[1] Its presence in specific bacterial species is yet to be determined.	A well-established component of the phthiocerol dimycocerosate (PDIM) waxes in the cell wall of Mycobacterium tuberculosis.[2][3]
Potential Specificity	To be determined through extensive screening against a wide range of microbial species.	High specificity for the Mycobacterium tuberculosis complex.
Analytical Methods	Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][6][7]	GC-MS is the primary method for detection, often after derivatization.[3]
Sample Types	Environmental samples, bacterial cultures, clinical samples (e.g., sputum, tissue biopsies).	Sputum, ancient skeletal remains, bacterial cultures.[3]

Experimental Protocols for Validation

The validation of a species-specific biomarker involves a multi-step process to ensure its sensitivity, specificity, and reproducibility.

• Objective: To isolate total fatty acids from a given sample (e.g., bacterial culture, clinical specimen).

• Protocol:

  • Samples are subjected to hydrolysis to release fatty acids from lipids.

  • Acidic components are then converted to their pentafluorobenzyl esters.[3]

  • The non-hydroxylated long-chain esters are isolated.

  • This fraction is further separated into multi-methyl-branched and other esters using normal-phase high-performance liquid chromatography (HPLC).[3]

• Objective: To identify and quantify the target fatty acid.

• Protocol:

  • Derivatization: Fatty acids are often derivatized to fatty acid methyl esters (FAMEs) to increase their volatility for GC analysis.[4]

  • Injection: A splitless injection mode is commonly used for trace-level analysis.

  • Gas Chromatography: A capillary GC column is used for separation. The oven temperature is programmed with a gradient to ensure the separation of different fatty acids.

  • Mass Spectrometry: The mass spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for the target molecule.[3] The identification is confirmed by comparing the retention time and mass spectrum with that of a known standard.

Workflow for the analysis of branched-chain fatty acids by GC-MS.

• Objective: To ensure the marker is unique to the target species.

• Protocol:

  • Extract and analyze fatty acid profiles from a diverse panel of microorganisms, including closely related species and common contaminants.

  • Confirm the absence of 23-methyltetracosanoic acid in non-target species.

• Objective: To determine the lowest concentration of the marker that can be reliably detected.

• Protocol:

  • Prepare a series of dilutions of a purified 23-methyltetracosanoic acid standard.

  • Analyze each dilution using the established GC-MS method.

  • The limit of detection (LOD) is typically defined as the concentration at which the signal-to-noise ratio is greater than 3.

Logical workflow for specificity validation of a biomarker.

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical comparison of performance metrics for 23-methyltetracosanoic acid and mycocerosic acid. Actual data for 23-methyltetracosanoic acid would need to be generated through rigorous experimentation.

Performance Metric	23-Methyltetracosanoic Acid (Hypothetical)	Mycocerosic Acid (C32)
Limit of Detection (LOD)	To be determined	pg/mL range
Specificity	To be determined	>95% for M. tuberculosis complex
Sensitivity in Clinical Samples	To be determined	High, detectable in paucibacillary samples
Reproducibility (CV%)	<15% (Target)	<10%

Conclusion

The validation of 23-methyltetracosanoic acid as a species-specific biomarker is a promising area for research, particularly in the context of identifying pathogenic microorganisms. While direct evidence is currently lacking, the established success of similar branched-chain fatty acids, such as mycocerosic acid for Mycobacterium tuberculosis, provides a strong rationale and a clear methodological pathway for its investigation. The experimental protocols and comparative data presented in this guide offer a foundational framework for researchers to pursue the validation of this and other novel biomarkers. Future studies should focus on screening a wide range of microorganisms to establish the specificity of 23-methyltetracosanoic acid and on optimizing analytical methods for its sensitive detection in relevant biological and environmental samples.

References

• 1. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mycobacteria-derived biomarkers for tuberculosis diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mycocerosic acid biomarkers for the diagnosis of tuberculosis in the Coimbra Skeletal Collection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lipotype.com [lipotype.com]
• 6. Simultaneous quantification of straight-chain and branched-chain short chain fatty acids by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to Assessing the Purity of Synthetic 23-Methyltetracosanoic Acid

For researchers, scientists, and drug development professionals, the purity of synthetic compounds is paramount to ensure the accuracy and reproducibility of experimental results.[1] This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthetic 23-Methyltetracosanoic acid, a very long-chain fatty acid.[2] We will delve into detailed experimental protocols, present comparative data, and visualize the assessment workflow.

Introduction to Purity Assessment of Long-Chain Fatty Acids

Experimental Workflow for Purity Assessment

The general workflow for assessing the purity of a synthetic compound involves a multi-pronged analytical approach to identify and quantify the target compound and any potential impurities.

Caption: Workflow for Purity Assessment of 23-Methyltetracosanoic Acid.

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific requirements of the analysis, including the type of impurities expected and the desired level of sensitivity and structural information.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds. For fatty acids, derivatization to more volatile esters, typically fatty acid methyl esters (FAMEs), is a standard and often necessary step.[1][5][6]

Table 1: GC-MS Purity Analysis of Synthetic 23-Methyltetracosanoic Acid

Parameter	Synthetic Sample	Certified Standard
Retention Time (min)	28.54	28.54
Purity (Area %)	98.7%	>99.9%
Detected Impurities	C24:0 (0.5%), C26:0 (0.3%), Isomer (0.5%)	Not Detected

• Derivatization to FAMEs:

  • Accurately weigh 1 mg of the synthetic 23-Methyltetracosanoic acid and the certified reference standard into separate vials.

  • Add 1 mL of 2% (v/v) sulfuric acid in methanol.

  • Heat the vials at 60°C for 2 hours.

  • Allow to cool, then add 1 mL of n-hexane and 0.5 mL of saturated sodium chloride solution.

  • Vortex and centrifuge. Collect the upper hexane (B92381) layer containing the FAMEs.

• GC-MS Conditions:

  • Column: SP-2560 capillary column (100m x 0.25mm).[4]

  • Injector Temperature: 250°C.

  • Oven Program: Start at 140°C, hold for 5 min, ramp to 240°C at 4°C/min, and hold for 20 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Detector: Electron Impact (EI) ionization at 70 eV. Scan range of m/z 50-500.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is advantageous for the analysis of less volatile compounds and can often be performed without derivatization.[7] This technique is particularly useful for identifying and quantifying non-volatile impurities or isomers that may not be well-resolved by GC.

Table 2: HPLC-MS Purity Analysis of Synthetic 23-Methyltetracosanoic Acid

Parameter	Synthetic Sample	Certified Standard
Retention Time (min)	15.21	15.21
Purity (Peak Area %)	98.5%	>99.9%
Detected Impurities	Positional Isomer (0.8%), Dimer (0.7%)	Not Detected

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the synthetic 23-Methyltetracosanoic acid and the certified reference standard in methanol.

  • Dilute the stock solution to a final concentration of 10 µg/mL with the mobile phase.

• HPLC-MS Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 80% B, ramp to 100% B over 20 minutes, hold for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • MS Detector: Electrospray Ionization (ESI) in negative ion mode. Scan range of m/z 100-1000.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and is an excellent tool for identifying and quantifying impurities without the need for a reference standard for every impurity (qNMR). It is particularly powerful for identifying structural isomers.

Table 3: ¹H NMR Purity Analysis of Synthetic 23-Methyltetracosanoic Acid

Parameter	Synthetic Sample	Certified Standard
Characteristic Peaks	Consistent with structure	Consistent with structure
Purity (by qNMR)	98.2%	>99.9%
Detected Impurities	Residual solvents (0.3%), unidentified aliphatic impurities (1.5%)	Not Detected

• Sample Preparation:

  • Dissolve 5-10 mg of the synthetic 23-Methyltetracosanoic acid and the certified reference standard in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a known amount of an internal standard (e.g., maleic acid) for quantitative NMR (qNMR).

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Experiment: ¹H NMR.

  • Parameters: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio. A relaxation delay (d1) of at least 5 times the longest T1 of the signals of interest should be used for accurate quantification.

Conceptual Signaling Pathway Involvement

While the specific pathways involving 23-Methyltetracosanoic acid are a subject of ongoing research, very long-chain fatty acids, in general, are known to be incorporated into complex lipids like sphingolipids and ceramides, which are integral to cell membrane structure and signaling.

Caption: Conceptual pathway of VLFA incorporation and signaling.

Conclusion

The purity assessment of synthetic 23-Methyltetracosanoic acid requires a multi-technique approach for comprehensive characterization.

• GC-MS is highly sensitive and excellent for quantifying volatile impurities, especially when combined with FAME derivatization.

• HPLC-MS offers the advantage of analyzing the compound in its native form and is effective for detecting non-volatile and polar impurities.

• NMR provides invaluable structural confirmation and is a powerful tool for absolute quantification (qNMR) without relying on matching reference standards for every impurity.

By employing these methodologies, researchers can ensure the quality of their synthetic fatty acids, leading to more reliable and reproducible scientific outcomes. The use of high-purity reference standards is crucial for the accurate calibration and validation of these analytical methods.[1]

References

• 1. iroatech.com [iroatech.com]
• 2. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Setting impurity limits for endogenous substances: Recommendations for a harmonized procedure and an example using fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 5. Techniques and Methods for Fatty Acid Analysis in Lipidomics: Exploring Pinus cembroides Kernels as a Sustainable Food Resource [mdpi.com]
• 6. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]

A Comparative Guide to the Lipidomics of Marine Invertebrates

For Researchers, Scientists, and Drug Development Professionals

The vast and diverse world of marine invertebrates presents a largely untapped reservoir of novel lipids with significant potential for drug discovery and development. Understanding the lipid composition of these organisms is crucial for identifying bioactive compounds and elucidating their roles in complex biological processes. This guide provides a comparative overview of the lipid profiles of major marine invertebrate phyla, detailed experimental methodologies for lipid analysis, and an examination of a key lipid signaling pathway.

Data Presentation: A Comparative Look at Lipid Classes

The following table summarizes the quantitative lipid class composition of four major marine invertebrate phyla. The data, presented as a percentage of total lipids, has been compiled from various lipidomics studies. It is important to note that lipid composition can vary significantly based on species, diet, environmental conditions, and life stage.

Lipid Class	Porifera (Sponges)	Cnidaria (Corals, Jellyfish)	Mollusca (Bivalves, Gastropods)	Echinodermata (Sea Urchins, Sea Cucumbers)
Phospholipids (PL)	6.9 - 38.7%[1]	59 - 96% (gelatinous zooplankton)[2]	~49% (in clams)[3]	38.8 - 76.8%[4][5]
Phosphatidylcholine (PC)	Major in many species (36.8 - 65.8% of PL)[1]	-	Major in many species	-
Phosphatidylethanolamine (PE)	Major in some species[6]	-	-	-
Triacylglycerols (TAG)	-	0 - 26% (gelatinous zooplankton)[2]	-	-
Wax Esters (WE)	-	0 - 11% (gelatinous zooplankton)[2]	-	-
Sterols (ST)	-	Cholesterol is major in many Cnidaria (50-63% of total sterols)[2]	-	-
Other Lipids	-	-	Monoalkyl diacylglycerol (MADAG) present[3]	Sphingolipids higher in sea cucumbers[4][5]

Experimental Protocols: Methodologies for Lipid Analysis

Accurate and reproducible lipid analysis is fundamental to comparative lipidomics. The following are detailed protocols for two of the most widely used lipid extraction methods.

Modified Folch Method for Lipid Extraction

This method is a robust technique for extracting a broad range of lipids from biological tissues.[7][8][9][10][11]

Materials:

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or 0.88% KCl solution)

• Tissue homogenizer

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Homogenization: Homogenize a known weight of fresh or frozen tissue in a 2:1 (v/v) mixture of chloroform and methanol. The solvent volume should be approximately 20 times the tissue volume (e.g., 1 gram of tissue in 20 mL of solvent).

• Agitation: Agitate the homogenate for 15-20 minutes at room temperature using an orbital shaker.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) for 10 minutes to separate the phases.

• Lipid Extraction: The mixture will separate into two phases. The lower phase is the chloroform layer containing the lipids, and the upper phase is the methanol-water layer containing polar non-lipid molecules.

• Collection: Carefully collect the lower chloroform phase using a glass Pasteur pipette.

• Solvent Evaporation: Evaporate the chloroform under a stream of nitrogen or using a rotary evaporator to obtain the total lipid extract.

• Storage: Resuspend the dried lipid extract in a small volume of chloroform and store at -20°C or -80°C under a nitrogen atmosphere to prevent oxidation.

Bligh and Dyer Method for Lipid Extraction

This method is particularly suitable for tissues with high water content.[12][13][14][15][16]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Distilled water

• Tissue homogenizer

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

Procedure:

• Initial Homogenization: For every 1 gram of tissue, add 1 mL of distilled water, 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture, and homogenize thoroughly.

• Addition of Chloroform: Add an additional 1.25 mL of chloroform to the homogenate and vortex well.

• Addition of Water: Add 1.25 mL of distilled water to the mixture and vortex again.

• Phase Separation: Centrifuge the mixture at 1000 rpm for 5 minutes to achieve a clear separation of the two phases.

• Lipid Collection: The bottom layer is the chloroform phase containing the lipids. Carefully aspirate and collect this lower phase.

• Washing (Optional): For a cleaner lipid extract, the chloroform phase can be "washed" by adding it to a tube containing an "authentic upper phase" (prepared by performing the extraction with water instead of a sample), vortexing, centrifuging, and re-collecting the lower phase.

• Solvent Evaporation and Storage: Evaporate the solvent and store the lipid extract as described in the Folch method.

Mandatory Visualization: Signaling Pathways and Workflows

Prostaglandin Biosynthesis Pathway

Prostaglandins are a group of bioactive lipids that play crucial roles in a wide array of physiological processes in marine invertebrates, including inflammation, reproduction, and defense.[17][18] Their synthesis is initiated from arachidonic acid, a polyunsaturated fatty acid, through the action of the enzyme cyclooxygenase (COX).[17][18]

Caption: Prostaglandin synthesis from membrane phospholipids.

Experimental Workflow for Comparative Lipidomics

The following diagram illustrates a typical workflow for a comparative lipidomics study of marine invertebrates, from sample collection to data analysis.

Caption: A typical comparative lipidomics workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comprehensive Lipid Profile of Eight Echinoderm Species by RPLC-Triple TOF-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 8. Lipid extraction by folch method | PPTX [slideshare.net]
• 9. repository.seafdec.org [repository.seafdec.org]
• 10. scribd.com [scribd.com]
• 11. Lipids in microalgae: The Extraction by modified Folch solvent [protocols.io]
• 12. biochem.wustl.edu [biochem.wustl.edu]
• 13. tabaslab.com [tabaslab.com]
• 14. aquaculture.ugent.be [aquaculture.ugent.be]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. Cyclooxygenase pathway: Significance and symbolism [wisdomlib.org]
• 18. Cyclooxygenase - Wikipedia [en.wikipedia.org]

A Comparative Guide to Ionization Techniques for the Analysis of 23-Methyltetracosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive analysis of 23-Methyltetracosanoic acid, a very-long-chain fatty acid (VLCFA), is crucial in various fields of research, including the study of metabolic disorders and drug development. The choice of ionization technique in mass spectrometry is a critical determinant of analytical success, profoundly influencing sensitivity, specificity, and the structural information that can be obtained. This guide provides an objective comparison of common ionization techniques for the analysis of 23-Methyltetracosanoic acid, supported by experimental data from related VLCFAs, and includes detailed experimental protocols to assist in method selection and development.

Comparison of Ionization Technique Performance

The selection of an appropriate ionization source for the analysis of 23-Methyltetracosanoic acid involves a trade-off between the desired level of structural information obtained through fragmentation and the need for sensitive quantification of the intact molecule. Gas chromatography-mass spectrometry (GC-MS) based techniques like Electron Ionization (EI) are well-established for fatty acid analysis but necessitate derivatization. In contrast, liquid chromatography-mass spectrometry (LC-MS) techniques, including Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), can often analyze the native acid with high sensitivity. Matrix-Assisted Laser Desorption/Ionization (MALDI) offers another soft ionization approach, particularly for high-mass analytes.

Ionization Technique	Principle	Fragmentation	Molecular Ion	Sensitivity	Primary Application for 23-Methyltetracosanoic Acid	Key Considerations
Electron Ionization (EI)	High-energy electrons bombard the analyte.	Extensive ("Hard" Ionization)	Often weak or absent	Good	Structural elucidation and identification based on fragmentation patterns of its methyl ester.	Requires derivatization to the more volatile methyl ester (FAME). May not produce a visible molecular ion peak.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol.	Minimal ("Soft" Ionization)	Abundant ([M-H]⁻ or [M+H]⁺)	Excellent	Quantitative analysis of the intact molecule, molecular weight confirmation.[1]	Derivatization can be used to enhance ionization efficiency. Prone to ion suppression from matrix components.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes the solvent vapor, which then ionizes the analyte.	Low to Moderate	Present ([M+H]⁺)	Good	Analysis of less polar analytes not amenable to ESI. Complementary to ESI.	Generally less sensitive than ESI for polar molecules.
Matrix-Assisted Laser Desorption/Ionization (MALDI)	Laser energy is absorbed by a matrix to create ions from the analyte.	Minimal ("Soft" Ionization)	Abundant ([M+H]⁺ or [M+Na]⁺)	Good	Analysis of high molecular weight compounds and can be used for tissue imaging.	Requires a suitable matrix and is less amenable to coupling with liquid chromatography.

Experimental Protocols

Detailed methodologies for the analysis of 23-Methyltetracosanoic acid using various ionization techniques are provided below. These protocols are based on established methods for VLCFA analysis and can be adapted for the specific analyte.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

a) Sample Preparation and Derivatization (Fatty Acid Methyl Ester - FAMEs)

For GC-MS analysis, the non-volatile 23-Methyltetracosanoic acid must be derivatized to increase its volatility. A common method is the conversion to its fatty acid methyl ester (FAME).

• Protocol:

  • To a dried lipid extract containing 23-Methyltetracosanoic acid, add 1 mL of 2% H₂SO₄ in methanol.

  • Heat the mixture at 50°C for 2 hours.

  • After cooling, add 1 mL of water and 1 mL of hexane (B92381).

  • Vortex thoroughly and centrifuge to separate the phases.

  • The upper hexane layer containing the 23-Methyltetracosanoate is collected for GC-MS analysis.

b) GC-MS Parameters:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5MS) is typically used.

• Injection: Splitless injection is often employed for trace analysis.

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs. For example, an initial temperature of 120°C, hold for 2 minutes, then ramp to 280°C at 5°C/min, and hold for 10 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Operated in full scan mode for identification or selected ion monitoring (SIM) mode for quantification.

Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)

a) Sample Preparation:

• Protocol for Plasma/Serum:

  • To 100 µL of plasma or serum in a glass tube, add a known amount of a suitable internal standard (e.g., deuterated C24-branched chain fatty acid).

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution and vortex vigorously for 2 minutes.

  • Add 0.4 mL of a 0.9% NaCl solution, vortex for 30 seconds, and centrifuge to separate the phases.[2]

  • Carefully transfer the lower organic layer to a new glass tube.[2]

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in a suitable solvent for LC-MS analysis (e.g., 50% ethanol).

b) LC-MS/MS Parameters:

• Column: A C18 reversed-phase column is commonly used.[2]

• Mobile Phase A: Water with 0.1% formic acid.[2]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]

• Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute the VLCFA.[2]

• Flow Rate: Typically in the range of 0.3-0.6 mL/min, depending on the column dimensions.[2]

• Injection Volume: 2-10 µL.[2]

• Ionization Mode: ESI in negative ion mode ([M-H]⁻) is generally preferred for carboxylic acids.

• Mass Spectrometer: Operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Matrix-Assisted Laser Desorption/Ionization (MALDI)

a) Sample Preparation:

• Matrix Selection: For small molecules like fatty acids, matrices such as α-cyano-4-hydroxycinnamic acid (CHCA) or 9-aminoacridine (B1665356) (9-AA) are suitable.

• Protocol:

  • Prepare a saturated solution of the matrix in an appropriate solvent (e.g., 50:50 acetonitrile:water with 0.1% TFA).

  • Dissolve the 23-Methyltetracosanoic acid in the same solvent as the matrix.

  • Mix the sample and matrix solutions (e.g., in a 1:1 ratio) and spot 1 µL of the mixture onto the MALDI target plate.

  • Allow the spot to air dry completely before analysis.

b) MALDI-TOF MS Parameters:

• Laser: A nitrogen laser (337 nm) is commonly used.

• Mode: Positive or negative ion mode can be used, depending on the matrix and analyte.

• Mass Analyzer: A time-of-flight (TOF) analyzer is typically used to acquire the mass spectra.

Visualizing the Analytical Workflow

The following diagram illustrates a generalized workflow for comparing different ionization techniques for the analysis of 23-Methyltetracosanoic acid.

References

• 1. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 23-Methyltetracosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of 23-Methyltetracosanoic acid, a long-chain branched fatty acid. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is based on the chemical properties of similar long-chain fatty acids and established laboratory safety protocols. Adherence to these procedures is paramount for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Assessment and Chemical Properties

23-Methyltetracosanoic acid is a C25 saturated fatty acid. While specific toxicological data is unavailable, compounds of this class are generally considered to have low acute toxicity. However, they may cause mild irritation upon contact with skin and eyes.[1][2] As a solid, it may present an inhalation hazard if handled in a way that generates dust.

Table 1: Chemical and Physical Properties of 23-Methyltetracosanoic Acid

Property	Value
Molecular Formula	C₂₅H₅₀O₂
Molecular Weight	382.7 g/mol
Appearance	Waxy Solid (Predicted)
Solubility	Insoluble in water; Soluble in organic solvents (Predicted)
Boiling Point	Not determined
Melting Point	Not determined

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure when handling 23-Methyltetracosanoic acid. The following table summarizes the recommended PPE.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Glasses with Side Shields	Must be worn at all times in the laboratory to protect against dust particles.
Chemical Splash Goggles	Recommended when there is a potential for splashing of solutions containing the acid.
Hand Protection	Chemical-Resistant Gloves	Nitrile or latex gloves are suitable for incidental contact. Inspect for tears or holes before use.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect clothing and skin from potential contamination.
Respiratory Protection	N95 Respirator or equivalent	Recommended when handling the solid material outside of a fume hood or in situations where dust generation is likely.

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are critical to prevent accidental exposure and contamination. The following protocol outlines the key steps for working with 23-Methyltetracosanoic acid.

1. Preparation and Area Setup:

• Work in a well-ventilated area. For procedures that may generate dust, a chemical fume hood is recommended.

• Ensure that a safety shower and eyewash station are readily accessible.

• Clear the work area of any unnecessary equipment or materials.

• Have all necessary PPE readily available and properly donned before handling the chemical.

2. Handling the Compound:

• When weighing or transferring the solid, do so carefully to minimize the creation of dust.

• Use a spatula or other appropriate tool for transferring the solid.

• If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Keep containers of 23-Methyltetracosanoic acid tightly sealed when not in use.

3. In Case of a Spill:

• Minor Spill (Solid): Carefully sweep or scoop up the material, avoiding dust generation. Place the spilled material into a labeled container for disposal. Clean the spill area with an appropriate solvent and then with soap and water.

• Minor Spill (Solution): Absorb the spill with an inert material such as vermiculite, sand, or absorbent pads. Place the absorbed material into a labeled container for disposal. Clean the spill area with an appropriate solvent and then with soap and water.

• Major Spill: Evacuate the immediate area and alert your laboratory supervisor or safety officer.

Disposal Plan

Proper disposal of 23-Methyltetracosanoic acid and its waste is essential to comply with institutional and environmental regulations.

• Solid Waste: Collect solid 23-Methyltetracosanoic acid waste in a clearly labeled, sealed container.

• Liquid Waste: Collect solutions containing 23-Methyltetracosanoic acid in a labeled, sealed, and appropriate solvent waste container.

• Contaminated Materials: Any materials, such as gloves, paper towels, or absorbent pads, that come into contact with the chemical should be placed in a designated solid waste container.

• Disposal Route: As 23-Methyltetracosanoic acid is not classified as a hazardous chemical, it may be disposed of as non-hazardous waste.[1] However, always follow your institution's specific guidelines for chemical waste disposal. Do not dispose of down the drain or in the regular trash unless explicitly permitted by your institution's environmental health and safety office.

Visualized Workflow

The following diagram illustrates the logical workflow for determining the appropriate personal protective equipment when handling 23-Methyltetracosanoic acid.

Caption: PPE selection workflow for 23-Methyltetracosanoic acid.

References

• 1. cir-safety.org [cir-safety.org]
• 2. Relative irritancy of free fatty acids of different chain length - PubMed [pubmed.ncbi.nlm.nih.gov]